1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3

Core Science & Biosynthesis

A Proposed Synthetic Approach and Technical Guide for 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3

Abstract: This technical guide outlines a novel, proposed synthetic pathway for the isotopically labeled compound, 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3. As this molecule is not found in current chemical literature, this document serves as a foundational blueprint for its synthesis, purification, and characterization. The proposed route is grounded in established, robust chemical transformations, including Claisen-type condensations, chemoselective reductions, and acylimidazole formation. This guide is intended for researchers in medicinal chemistry and drug development who may utilize such complex, labeled molecules as metabolic tracers, mechanistic probes, or internal standards for pharmacokinetic studies.

Introduction and Structural Elucidation

The target molecule, 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3, represents a complex acyclic structure featuring multiple functional groups: an α,β-unsaturated acylimidazole, a β-keto amide, a secondary amine (aza-), and a primary alcohol. The "-d3" designation indicates the substitution of three protium atoms with deuterium on the imidazole ring, a critical feature for isotopic labeling applications.

Based on systematic IUPAC nomenclature, the proposed structure is as follows:

• Core Scaffold: An eight-carbon chain (octane derivative).

• Acylimidazole Moiety: An imidazole ring, deuterated at the C2, C4, and C5 positions, is N-acylated at position 1. This acyl group is part of an oct-2-enoyl chain, indicating an α,β-unsaturated system.

• Functional Groups:

  • Aza (-NH-) group at position 4.

  • Oxo (C=O) group at position 6.

  • Hydroxy (-OH) group at position 8.

The confluence of these functionalities suggests potential biological activity, while the acylimidazole group acts as a highly reactive acylating agent, making it an interesting subject for chemical biology and drug design.[1][2]

Retrosynthetic Analysis

A logical retrosynthetic strategy involves disconnecting the molecule at its most synthetically accessible bonds. The primary disconnection is at the N-acyl bond of the imidazole, separating the molecule into two key synthons: the deuterated imidazole ring and the activated carboxylic acid backbone.

The acid backbone can be further simplified by disconnecting the C4-C5 bond, which can be formed via a Claisen-type condensation reaction. This leads to two simpler, more readily available precursors.

Caption: Retrosynthetic analysis of the target molecule.

Proposed Synthetic Pathway

The forward synthesis is designed as a multi-step sequence, prioritizing high-yield reactions and manageable purification steps. The workflow is visualized below.

Caption: Proposed multi-step synthetic workflow.

Experimental Protocols

Part A: Synthesis of Imidazole-d3

• Objective: To achieve exhaustive deuteration of the imidazole ring.

• Protocol:

  • Combine imidazole (1.0 eq) with deuterium oxide (D₂O, 20 eq).

  • Add a catalytic amount of deuterium chloride (DCl, 5 mol%).

  • Seal the reaction vessel and heat to 130°C for 24-48 hours.

  • Monitor the reaction by ¹H NMR for the disappearance of aromatic proton signals.

  • Upon completion, cool the reaction mixture and remove D₂O under reduced pressure to yield imidazole-d3 (or -d4, including the N-D proton). The N-D will readily exchange back to N-H upon exposure to protic solvents.[3] Commercially available imidazole-d4 can also be used.

Part B: Synthesis of the Aza-octenoic Acid Backbone

• Step 1: Protection of Ethyl 3-hydroxypropanoate

  • Rationale: The primary alcohol must be protected to prevent interference in the subsequent Claisen condensation. A silyl ether (TBDMS) is chosen for its stability and ease of removal.

  • Protocol: Dissolve ethyl 3-hydroxypropanoate (1.0 eq) in dichloromethane (DCM). Add imidazole (1.5 eq) and tert-Butyldimethylsilyl chloride (TBDMS-Cl, 1.2 eq). Stir at room temperature until completion (TLC monitoring). Purify via column chromatography.

• Step 2: Claisen-type Condensation

  • Rationale: This key C-C bond-forming step constructs the β-keto amide core.[4][5][6] The enolate of the protected propanoate ester will be generated and reacted with N-Boc-sarcosine methyl ester.

  • Protocol:

    • Dissolve the TBDMS-protected ester (1.1 eq) in anhydrous THF and cool to -78°C.

    • Add Lithium bis(trimethylsilyl)amide (LiHMDS, 1.1 eq) dropwise and stir for 1 hour to generate the ester enolate.

    • Add a solution of N-Boc-sarcosine methyl ester (1.0 eq) in THF.

    • Allow the reaction to warm to room temperature and stir for 12-16 hours.

    • Quench with saturated aqueous NH₄Cl and extract with ethyl acetate. Purify the resulting β-keto ester by column chromatography.

• Step 3: Saponification

  • Rationale: The methyl ester of the β-keto ester product is hydrolyzed to the corresponding carboxylic acid in preparation for coupling with imidazole-d3.

  • Protocol: Dissolve the β-keto ester in a THF/water mixture. Add lithium hydroxide (LiOH, 2.0 eq) and stir at room temperature until the starting material is consumed. Acidify the mixture with 1M HCl and extract the carboxylic acid product.

Part C: Coupling and Final Modifications

• Step 4: Acylimidazole Formation

  • Rationale: The carboxylic acid is activated and coupled with imidazole-d3. N-acylimidazoles are potent acylating agents but can be synthesized directly.[1][2][7] A common method involves converting the acid to an acid chloride.

  • Protocol:

    • Dissolve the carboxylic acid from the previous step (1.0 eq) in anhydrous DCM and cool to 0°C.

    • Add oxalyl chloride (1.2 eq) and a catalytic amount of DMF. Stir for 1-2 hours.

    • In a separate flask, dissolve imidazole-d3 (2.5 eq) in anhydrous DCM.

    • Slowly add the freshly prepared acid chloride solution to the imidazole-d3 solution at 0°C.

    • Stir for 2-4 hours, allowing the reaction to warm to room temperature.

    • Wash the reaction mixture with water and brine, dry over MgSO₄, and purify by column chromatography to yield the protected N-acylimidazole-d3 intermediate.

• Step 5: Deprotection and Dehydration (Formation of α,β-unsaturation)

  • Rationale: The Boc and TBDMS protecting groups are removed. The resulting β-hydroxy amide is then dehydrated to introduce the C2-C3 double bond. A one-pot or sequential process can be envisioned.

  • Protocol:

    • Deprotection: Dissolve the protected intermediate in THF. Add trifluoroacetic acid (TFA) for Boc removal and tetrabutylammonium fluoride (TBAF) for TBDMS removal. Monitor by TLC.

    • Dehydration: The resulting β-hydroxy amide can be dehydrated using a reagent like the Burgess reagent or Martin sulfurane to stereoselectively form the E-alkene. This step is crucial for installing the α,β-unsaturated system characteristic of Michael acceptors.[8]

• Step 6: Final Chemoselective Reduction

  • Rationale: The ketone at C6 must be reduced to a hydroxyl group without affecting the α,β-unsaturated acylimidazole system. Sodium borohydride (NaBH₄) is a mild reducing agent suitable for this chemoselective transformation, as it typically does not reduce amides or esters under standard conditions.[9][10]

  • Protocol: Dissolve the product from the previous step in methanol (MeOH) at 0°C. Add NaBH₄ (1.5 eq) portion-wise. Stir until the reaction is complete (TLC). Quench carefully with acetone, then water. Extract the final product and purify by preparative HPLC.

Purification and Characterization

Purification of the final compound will be achieved using reversed-phase preparative HPLC. Characterization will rely on a combination of spectroscopic methods to confirm the structure and isotopic incorporation.

Analytical Technique	Expected Key Observations
¹H NMR	Absence of signals in the aromatic region for imidazole protons (around 7-8 ppm). Presence of signals for the vinyl protons (α,β-unsaturated system), methylene, and methine protons along the chain.
²H NMR	Presence of signals corresponding to the deuterium atoms on the imidazole ring.
¹³C NMR	Signals corresponding to carbonyls (ketone, amide), alkene carbons, and aliphatic carbons.
High-Resolution MS (ESI+)	Accurate mass measurement corresponding to the molecular formula C₁₂H₁₂D₃N₃O₃. The isotopic pattern will confirm the presence of three deuterium atoms.
FT-IR	Characteristic stretches for O-H (alcohol), N-H (secondary amine), C=O (ketone, amide), and C=C (alkene) functional groups.

Conclusion

This document provides a comprehensive and technically grounded proposal for the synthesis of the novel, isotopically labeled compound 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3. The pathway leverages well-established reactions in organic synthesis, including protections, Claisen-type condensations, and chemoselective reductions. The successful synthesis and characterization of this molecule would provide a valuable tool for researchers in the fields of pharmacology and drug metabolism, enabling sophisticated studies that require stable isotope tracers.

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1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole: A Covalent Inhibitor Scaffold and the Essential Role of its Deuterated Analog in Bioanalysis

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the chemical scaffold represented by 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole. The document is structured to serve as a resource for professionals in drug discovery and development, detailing the molecule's chemical properties, its mechanism as a targeted covalent inhibitor, its unique pharmacokinetic and pharmacodynamic considerations, and the critical role of its deuterated analog, 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3, in quantitative bioanalysis.

Core Concepts: Chemical Structure and Synthetic Strategy

Molecular Architecture

1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole is a precisely designed molecule featuring several key functional groups that define its reactivity and biological potential. Its structure is characterized by an α,β-unsaturated carbonyl system (an enone), which acts as a Michael acceptor, making the molecule susceptible to nucleophilic attack.[1][2][3] The imidazole ring serves as an effective leaving group, facilitating a stable covalent bond formation with a biological target. The inclusion of a nitrogen atom at the 4-position (aza-substitution) modulates the electronic properties and conformation of the backbone.

Caption: Chemical Structure of 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole.

Conceptual Synthesis

The synthesis of such a molecule can be envisioned through a convergent approach. A key step involves the coupling of an activated imidazole, such as carbonyldiimidazole, with a custom-synthesized aza-octenoic acid backbone. The backbone itself could be constructed using standard peptide coupling and olefination methodologies. The deuterated analog would be synthesized using a deuterated imidazole source during the final coupling step.

Caption: Conceptual synthetic workflow for the target compound and its analog.

Mechanism of Action: Targeted Covalent Inhibition

The designed structure strongly suggests a mechanism of targeted covalent inhibition.[4] This process occurs in two distinct steps:

• Reversible Binding (Kᵢ): The inhibitor first binds non-covalently to the target protein's active or allosteric site. This initial binding is driven by standard intermolecular forces and is characterized by the inhibition constant (Kᵢ).

• Irreversible Bond Formation (kₑₙₐ꜀ₜ): Once properly oriented within the binding pocket, the electrophilic Michael acceptor is positioned near a nucleophilic amino acid residue (commonly cysteine). The nucleophile attacks the enone, and the subsequent displacement of the imidazole leaving group forms a stable, irreversible covalent bond. This step is defined by the rate constant kₑₙₐ꜀ₜ.

The overall efficiency of a covalent inhibitor is best described by the second-order rate constant kₑₙₐ꜀ₜ/Kᵢ . This parameter is crucial for optimizing structure-activity relationships (SAR) and predicting in vivo target engagement, as it is independent of incubation time and protein concentration.[5][6]

Caption: Two-step mechanism of targeted covalent inhibition.

Pharmacokinetic and Pharmacodynamic (PK/PD) Profile

The PK/PD relationship for covalent inhibitors is fundamentally different from that of non-covalent drugs.[7] Efficacy is not solely dependent on maintaining plasma concentration (PK) above a certain threshold. Instead, it is driven by target occupancy —the fraction of target protein that has been covalently modified.

Once the covalent bond is formed, inhibition persists even after the drug has been cleared from circulation. The biological effect is only reversed upon the synthesis of new protein. This unique profile means that a short plasma half-life can still lead to a long duration of action, a highly desirable trait in drug development.[5][7]

Caption: PK/PD relationship for a covalent inhibitor.

The Analytical Imperative: Quantitation Using the Deuterated Standard

Accurate measurement of a drug candidate in biological matrices is non-negotiable for regulatory approval and for understanding its pharmacokinetic profile. This is the designated role of 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3 .

Principle of Stable Isotope Dilution LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for bioanalysis due to its high sensitivity and specificity. The use of a stable isotope-labeled (SIL) internal standard, such as a deuterated analog, is considered the most robust method for quantification.[8][9][10]

The SIL internal standard is chemically identical to the analyte, meaning it has the same chromatographic retention time, extraction recovery, and ionization efficiency.[11][12] However, its increased mass allows it to be separately detected by the mass spectrometer. By adding a known amount of the deuterated standard to every sample at the beginning of the workflow, it acts as a perfect internal calibrator. It accurately corrects for variations in sample preparation, matrix effects (ion suppression or enhancement), and instrument response, leading to highly precise and accurate results.[8][9][11]

Standard Protocol for Plasma Sample Analysis

The following protocol outlines a typical workflow for quantifying 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole (Analyte) in human plasma.

Step 1: Sample Preparation (Protein Precipitation)

• Aliquot 50 µL of plasma (from standards, QCs, or unknown samples) into a 96-well plate.

• Add 10 µL of working internal standard solution (e.g., 100 ng/mL of the d3-analog in methanol).

• Vortex briefly to mix.

• Add 200 µL of cold acetonitrile to precipitate plasma proteins.

• Vortex for 2 minutes, then centrifuge at 4000 rpm for 10 minutes.

• Transfer the clear supernatant to a new 96-well plate for analysis.

Step 2: LC-MS/MS Analysis

• Liquid Chromatography: Inject 5 µL of the supernatant onto a reverse-phase C18 column. Elute using a gradient of mobile phase A (e.g., water with 0.1% formic acid) and mobile phase B (e.g., acetonitrile with 0.1% formic acid).

• Mass Spectrometry: Analyze the column eluent using a triple quadrupole mass spectrometer in positive electrospray ionization (ESI+) mode. Monitor the specific parent-to-fragment ion transitions (Multiple Reaction Monitoring or MRM) for both the analyte and the d3-internal standard.

Table 1: Hypothetical MRM Parameters

Compound	Precursor Ion (Q1) [M+H]⁺	Product Ion (Q3)	Collision Energy (eV)
Analyte	m/z 250.1	m/z 182.1 (Loss of Imidazole)	20

| d3-Internal Standard | m/z 253.1 | m/z 182.1 (Loss of Imidazole) | 20 |

Step 3: Data Processing

• Integrate the peak areas for both the analyte and the d3-internal standard.

• Calculate the Peak Area Ratio (Analyte Area / Internal Standard Area).

• Construct a calibration curve by plotting the Peak Area Ratio versus the nominal concentration for the calibration standards.

• Determine the concentration of the analyte in unknown samples by interpolating their Peak Area Ratios from the calibration curve.

Caption: Bioanalytical workflow for quantification using a deuterated internal standard.

Conclusion

The 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole scaffold represents a promising platform for the development of targeted covalent inhibitors. Its architecture combines a reactive Michael acceptor with a suitable leaving group, enabling potent and durable inhibition of protein targets. The success of any drug development program based on this scaffold, however, is critically dependent on robust bioanalytical methods. The deuterated analog, 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3, serves as the indispensable tool that ensures the accuracy, precision, and reliability of pharmacokinetic and clinical data, thereby enabling confident decision-making throughout the research and development lifecycle.

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Isotopic Labeling of Clavulanic Acid and Its Derivatives: A Guide to Biosynthetic and Analytical Methodologies

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Clavulanic acid, a potent β-lactamase inhibitor, is a cornerstone in modern combination antibiotic therapies. Understanding its biosynthesis, pharmacokinetics, and mechanism of action is paramount for drug development and optimization. Isotopic labeling provides an unparalleled tool for elucidating these complex biological processes. This guide offers a comprehensive overview of the core methodologies for labeling clavulanic acid and its derivatives with stable and radioactive isotopes. We will explore the rationale behind experimental design, from precursor selection in biosynthetic labeling to the nuances of analytical quantification by mass spectrometry and NMR. This document serves as a practical, field-proven resource, emphasizing the causality behind protocol choices to ensure robust and reproducible results.

Introduction: The Rationale for Isotopic Labeling

Isotopic labeling involves the substitution of an atom in a molecule with one of its isotopes, which differs in the number of neutrons. This substitution creates a molecular tracer that can be detected by specialized analytical techniques. For clavulanic acid, this approach is indispensable for several key research areas:

• Biosynthetic Pathway Elucidation: By feeding a producing organism, such as Streptomyces clavuligerus, with precursors enriched with isotopes like Carbon-13 (¹³C), researchers can trace the metabolic fate of these precursors and definitively map the origins of the clavulanic acid backbone.[1][2][3]

• Pharmacokinetic (ADME) Studies: Labeling clavulanic acid, often with deuterium (²H or D) or Carbon-14 (¹⁴C), allows for precise quantification in complex biological matrices like plasma and tissue.[4][5] This is critical for determining absorption, distribution, metabolism, and excretion profiles, which are fundamental to establishing dosage and safety.

• Quantitative Bioanalysis: Isotopically labeled clavulanic acid serves as the gold standard internal standard for quantitative analysis by liquid chromatography-mass spectrometry (LC-MS/MS). Its near-identical chemical behavior to the unlabeled analyte, combined with its distinct mass, corrects for variations in sample preparation and instrument response, ensuring the highest level of accuracy and precision.[6][7][8]

This guide is structured to walk the researcher through the logical progression of a labeling study, from the selection of the appropriate isotope to the final analysis and data interpretation.

Choosing the Right Isotope: A Strategic Decision

The choice of isotope is dictated by the research question, the required sensitivity, and the available analytical instrumentation. Each isotope offers distinct advantages and is suited for different applications.

Isotope	Type	Common Applications in Clavulanic Acid Research	Detection Method	Key Considerations
Carbon-13 (¹³C)	Stable	Biosynthetic pathway analysis, metabolic flux analysis.[1][9][10]	NMR, Mass Spectrometry	Non-radioactive, safe. NMR can pinpoint the exact location of the label.[1] High enrichment levels are often required.
Carbon-14 (¹⁴C)	Radioactive	Biosynthesis confirmation, ADME studies where high sensitivity is needed.[11][12]	Scintillation Counting, Accelerator MS	Extremely sensitive. Requires specialized handling and facilities for radioactivity.
Deuterium (²H or D)	Stable	Internal standards for MS, ADME studies, kinetic isotope effect studies.[][14]	Mass Spectrometry	Relatively inexpensive to incorporate. Can sometimes alter chromatographic retention time slightly.
Nitrogen-15 (¹⁵N)	Stable	Elucidating the origin of nitrogen atoms in biosynthesis, protein-drug interaction studies.[15][16]	NMR, Mass Spectrometry	Ideal for tracking nitrogen metabolism from precursors like amino acids.[17]

Methodologies for Isotopic Incorporation

The introduction of an isotopic label into the clavulanic acid structure can be achieved primarily through two routes: biosynthetic incorporation by the producing microorganism or chemical synthesis.

Biosynthetic Labeling with Streptomyces clavuligerus

This is the most common method for producing uniformly or specifically labeled clavulanic acid for pathway elucidation studies. The core principle is to supplement the fermentation medium with an isotopically enriched precursor that the organism will utilize during biosynthesis.

Studies have successfully used this approach to reveal that the clavulanic acid backbone is derived from two primary precursors: glyceraldehyde-3-phosphate (GAP) and L-arginine.[3][17] Specifically, feeding experiments with ¹³C-labeled glycerol demonstrated its intact incorporation into the three carbons of the β-lactam ring, while labeled acetate studies suggested the remaining five carbons likely originate from the Krebs cycle intermediate, α-ketoglutarate.[1]

Workflow for Biosynthetic Labeling

Caption: Workflow for biosynthetic production of isotopically labeled clavulanic acid.

Experimental Protocol: ¹³C Labeling of Clavulanic Acid in S. clavuligerus

This protocol is a representative methodology based on published studies.[1]

• Seed Culture Preparation: Inoculate a suitable seed medium with spores of S. clavuligerus. Incubate for 48-72 hours at 26-28°C with shaking to generate a dense vegetative inoculum.

• Production Culture: Transfer the seed culture (typically 5-10% v/v) into a production medium designed for clavulanic acid synthesis.

• Precursor Feeding: Prepare a sterile, concentrated stock solution of the labeled precursor (e.g., [1,3-¹³C₂]glycerol). The rationale for using a sterile solution is to prevent contamination of the fermentation culture.[10] Add the precursor to the culture at a specific time point, often early in the growth phase, to ensure maximal incorporation.

• Fermentation: Continue the fermentation for 5-7 days under optimized conditions. Monitor pH, cell growth, and clavulanic acid production using standard assays (e.g., HPLC-UV).

• Harvest and Extraction: Centrifuge the broth to remove the mycelia. The supernatant containing the labeled clavulanic acid is then subjected to purification.

• Purification and Derivatization: Clavulanic acid is notoriously unstable.[18] For analytical purposes, especially NMR, it is often isolated and converted to a more stable derivative, such as the benzyl or p-bromobenzyl ester, which facilitates purification by chromatography and prevents degradation.[1][11]

• Analysis: Analyze the purified, derivatized product by ¹³C-NMR to determine the specific positions of ¹³C enrichment and by high-resolution mass spectrometry (HRMS) to confirm the mass shift and calculate the extent of labeling.[19]

Analytical Techniques for Labeled Derivatives

The successful execution of a labeling experiment hinges on the ability to accurately detect and quantify the labeled molecules. Mass spectrometry and NMR spectroscopy are the two pillar techniques for this purpose.

Mass Spectrometry (MS)

MS is the workhorse for quantitative analysis of isotopically labeled compounds, especially in complex biological fluids.[6][20] Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) offers exceptional sensitivity and selectivity.

Causality in Method Development:

• Sample Preparation: The goal is to isolate the analyte from interfering matrix components (salts, proteins, lipids). Solid-phase extraction (SPE) is highly effective for plasma samples, providing cleaner extracts and better recovery than simple protein precipitation.[7]

• Ionization Mode: Clavulanic acid contains a carboxylic acid group, which is readily deprotonated. Therefore, electrospray ionization (ESI) in negative mode is the logical choice, as it efficiently generates the [M-H]⁻ ion.[8][21]

• Internal Standard: A stable isotope-labeled (SIL) internal standard (e.g., clavulanic acid-d₄) is the ideal choice. Because it co-elutes and has nearly identical ionization efficiency to the unlabeled analyte, it provides the most accurate correction for any sample loss during preparation or fluctuations in instrument performance.

Protocol: LC-MS/MS Quantification of Clavulanic Acid in Human Plasma

• Sample Preparation (SPE):

  • To 100 µL of plasma, add the deuterated internal standard solution.

  • Precipitate proteins by adding acetonitrile. Vortex and centrifuge.

  • Load the supernatant onto a pre-conditioned SPE cartridge (e.g., a polymeric reverse-phase sorbent).[7]

  • Wash the cartridge to remove interferences.

  • Elute the clavulanic acid and internal standard with a suitable organic solvent mixture.

  • Evaporate the eluate to dryness and reconstitute in the mobile phase. This step concentrates the sample for improved sensitivity.[7]

• Chromatographic Separation:

  • Inject the reconstituted sample onto a C18 reversed-phase column.[7][20]

  • Use an isocratic or gradient mobile phase, typically a mixture of acetonitrile and an aqueous buffer (e.g., ammonium formate), to achieve separation from other components.[7]

• Mass Spectrometric Detection:

  • Perform detection using a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode.

  • Monitor the specific mass transitions for both the unlabeled clavulanic acid and the labeled internal standard.

Example LC-MS/MS Parameters

Parameter	Setting	Rationale
Ionization Mode	ESI Negative	Efficiently forms the [M-H]⁻ ion for the acidic clavulanic acid.[8][21]
Clavulanic Acid m/z	Precursor: 198	Corresponds to the [M-H]⁻ of unlabeled clavulanic acid.[20]
Internal Standard m/z	Precursor: 202	Example for a d₄-labeled standard (mass shift of +4 Da).
MRM Transitions	Monitored fragment ions	Specific fragments are selected for quantification (quantifier) and confirmation (qualifier) to ensure identity and selectivity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is unparalleled for determining the precise location of an isotopic label within a molecule, a task that is difficult for mass spectrometry.[1][22][23]

• ¹³C-NMR: In biosynthetic studies, comparing the ¹³C-NMR spectrum of an enriched sample to that of a natural abundance sample reveals which carbon signals are enhanced. This directly identifies the atoms derived from the labeled precursor.[1]

• ¹H-NMR: While less common for direct label detection (unless using ²H), ¹H-NMR is crucial for confirming the overall structure and purity of the isolated clavulanic acid derivative.[22][23]

• ¹⁵N-NMR: For studies involving ¹⁵N-labeling, specialized 2D NMR experiments (like ¹H-¹⁵N HSQC) can be used to correlate the labeled nitrogen with adjacent protons, providing powerful structural and biosynthetic information.[15][24]

Workflow for Biosynthetic Analysis using NMR and MS

Caption: Combined NMR and MS workflow for analyzing labeled clavulanic acid.

Conclusion and Future Outlook

Isotopic labeling is a mature yet continually evolving field that remains central to the research and development of clavulanic acid and its derivatives. From fundamental biosynthesis studies in Streptomyces to pivotal pharmacokinetic trials in humans, the ability to trace molecules provides insights that are otherwise unattainable. The methodologies described herein—biosynthetic incorporation coupled with robust LC-MS/MS and NMR analysis—represent a self-validating system that ensures data integrity and scientific rigor. As analytical instrumentation becomes even more sensitive, the applications for stable isotopes will continue to expand, enabling researchers to probe the intricate dynamics of drug action and metabolism at ever-finer resolutions.

References

• Elson, S. W., et al. (1979). Studies on the biosynthesis of clavulanic acid. II. Chemical degradations of 14C-labelled clavulanic acid. The Journal of Antibiotics, 32(11), 1125-9. [Link]

• Stirling, I., & Elson, S. W. (1978). Studies on the biosynthesis of clavulanic acid. I. Incorporation of 13C-labelled precursors. The Journal of Antibiotics, 31(6), 586-92. [Link]

• Kishore, P., et al. (2014). Simultaneous Liquid Chromatography–Mass Spectrometry Quantification of Cefixime and Clavulanic Acid in Human Plasma. Journal of Chromatographic Science, 52(8), 858-865. [Link]

• Šatínský, D., et al. (2020). Mass spectrometric identification and quantification of the antibiotic clavulanic acid in broiler chicken plasma and meat as a necessary analytical tool in finding ways to increase the effectiveness of currently used antibiotics in the treatment of broiler chickens. Molecules, 25(18), 4268. [Link]

• Chaudhary, D. V., et al. (2015). Analysis of Amoxicillin and Clavulanic Acid by UPLC-MS/MS in Human Plasma for Pharmacokinetic Application. Journal of Modern Drug Discovery and Drug Delivery Research, 2(3). [Link]

• Yoon, H. R., et al. (2002). Simultaneous determination of amoxicillin and clavulanic acid in human plasma by HPLC-ESI mass spectrometry. Journal of Chromatography B, 779(2), 349-355. [Link]

• Hirata, A. E., et al. (2007). 1H-NMR spectrum of clavulanic acid amine salt precipitated from the fermentation broth for CA reaction with t-octylamine. ResearchGate. [Link]

• Reyns, T., et al. (2008). Determination of clavulanic acid in calf plasma by liquid chromatography tandem mass spectrometry. Journal of Chromatography B, 867(2), 224-229. [Link]

• Fulston, M., et al. (2001). Clavulanic acid biosynthesis; the final steps. Journal of the Chemical Society, Perkin Transactions 1, (9), 1122-1130. [Link]

• Ser, H.-L., et al. (2021). Clavulanic Acid Production by Streptomyces clavuligerus: Insights from Systems Biology, Strain Engineering, and Downstream Processing. ResearchGate. [Link]

• Al-Tannak, N., et al. (2021). Preliminary NMR analysis of amoxicillin, clavulanic acid and co-amoxiclav after 72 hours of reconstitution. ResearchGate. [Link]

• Liras, P., et al. (2024). Clavulanic Acid Overproduction: A Review of Environmental Conditions, Metabolic Fluxes, and Strain Engineering in Streptomyces clavuligerus. MDPI. [Link]

• Beecham Group Ltd. (1995). Process for preparing clavulanic acid.

• Wang, J., et al. (2022). Rich Organic Nitrogen Impacts Clavulanic Acid Biosynthesis through the Arginine Metabolic Pathway in Streptomyces clavuligerus F613-1. Applied and Environmental Microbiology, 88(23), e01428-22. [Link]

• Tao, T. (2025). Nitrogen-15 Labeling: A Game-Changer in Protein Metabolism and Drug Development. LinkedIn. [Link]

• Unknown Author. (n.d.). Synthesis of isotopically labelled compounds. ResearchGate. [Link]

• Lappin, G., & Stevens, L. (2008). The use of isotopes in the determination of absolute bioavailability of drugs in humans. ResearchGate. [Link]

• Hulikal, V. (n.d.). Deuterium Labeled Compounds in Drug Discovery Process. Heavy Water Board. [Link]

• Ross, A. C., & Barrows, L. R. (2023). The use of nitrogen-15 in microbial natural product discovery and biosynthetic characterization. Frontiers in Fungal Biology, 4, 1176215. [Link]

• Zhang, Z., et al. (2021). Deuterium labeling enables proteome wide turnover kinetics analysis in cell culture. Nature Communications, 12(1), 1-12. [Link]

• Browne, T. R. (1991). The application of stable isotopes to studies of drug bioavailability and bioequivalence. Journal of Clinical Pharmacology, 31(3), 202-206. [Link]

• Munger, J., et al. (2008). A roadmap for interpreting 13C metabolite labeling patterns from cells. PLoS Computational Biology, 4(10), e1000190. [Link]

• Various Authors. (n.d.). 3 questions with answers in CARBON-13 LABELING. ResearchGate. [Link]

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The Nexus of Clavulanic Acid and its Imidazole Adduct: A Technical Guide to a Key Analytical Relationship

For Researchers, Scientists, and Drug Development Professionals

Abstract

Clavulanic acid, a cornerstone in the global strategy against antimicrobial resistance, functions as a potent inhibitor of β-lactamase enzymes. Its inherent chemical reactivity, however, presents unique challenges for its quantitative analysis. This technical guide delves into the significant relationship between clavulanic acid and its imidazole-derived adduct, 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole. We will explore the formation of this derivative, a reaction pivotal for a widely used spectrophotometric assay. Furthermore, this guide will elucidate the critical role of the deuterated analog, 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3, as an internal standard in modern, high-precision analytical methodologies such as liquid chromatography-mass spectrometry (LC-MS), which are indispensable for pharmacokinetic, stability, and quality control studies.

Introduction: The Enduring Significance of Clavulanic Acid

Clavulanic acid, first isolated from Streptomyces clavuligerus, is a β-lactam antibiotic that exhibits weak intrinsic antibacterial activity.[1][2] Its profound clinical and commercial importance stems from its ability to irreversibly inhibit a wide range of bacterial β-lactamase enzymes.[3][4][5] These enzymes are a primary mechanism of resistance to β-lactam antibiotics like penicillins and cephalosporins. By acting as a "suicide" inhibitor, clavulanic acid binds to the active site of the β-lactamase, leading to a stable acyl-enzyme intermediate that effectively neutralizes the enzyme.[6] This protective action restores the efficacy of co-administered β-lactam antibiotics against otherwise resistant bacterial strains. The combination of amoxicillin and clavulanic acid, for instance, has become a first-line treatment for a multitude of bacterial infections.[7][8]

The chemical structure of clavulanic acid, featuring a highly strained oxapenam ring system, is central to its inhibitory activity but also contributes to its instability in aqueous solutions. This instability necessitates robust and accurate analytical methods to quantify clavulanic acid in various matrices, from pharmaceutical formulations to biological fluids.

The Imidazole Derivative: A Cornerstone of Clavulanic Acid Analysis

A key reaction in the analytical chemistry of clavulanic acid is its derivatization with imidazole. This reaction forms the basis of a specific and sensitive spectrophotometric assay.[9]

The Reaction Mechanism

When clavulanic acid is reacted with imidazole, the imidazole acts as a nucleophile, attacking the β-lactam ring of the clavulanic acid molecule. This leads to the opening of the strained ring and the formation of a stable adduct, 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole .[9] This reaction is specific to the intact clavam nucleus of clavulanic acid and its derivatives, with minimal interference from degradation products or other β-lactam compounds like penicillins.[9]

Caption: Formation of the imidazole adduct for spectrophotometric analysis.

The resulting imidazole derivative exhibits a strong absorbance at a specific wavelength (312 nm), allowing for the accurate quantification of the original clavulanic acid concentration.[9]

The Deuterated Standard: Enhancing Analytical Precision with Isotopic Labeling

While spectrophotometric methods are valuable, modern drug development and clinical research demand the higher sensitivity and specificity of mass spectrometry-based techniques. In liquid chromatography-mass spectrometry (LC-MS), the use of stable isotope-labeled internal standards is the gold standard for achieving accurate and precise quantification. This is where 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3 plays a pivotal role.[3][7][10]

Principles of Isotopic Labeling and Internal Standardization

1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3 is the deuterium-labeled analog of the clavulanic acid-imidazole adduct.[5][11] In this molecule, three hydrogen atoms on the imidazole ring have been replaced with deuterium, a stable, non-radioactive isotope of hydrogen.

The key advantages of using a deuterated internal standard in LC-MS analysis are:

• Co-elution with the Analyte: The deuterated standard has nearly identical physicochemical properties to the non-labeled analyte, meaning it behaves similarly during chromatographic separation.

• Correction for Matrix Effects: Biological samples are complex matrices that can interfere with the ionization of the analyte in the mass spectrometer. Since the internal standard is affected by these matrix effects in the same way as the analyte, its signal can be used to normalize the analyte's signal, leading to a more accurate measurement.

• Improved Precision and Accuracy: By accounting for variations in sample preparation, injection volume, and instrument response, the internal standard significantly improves the overall precision and accuracy of the quantification.

Parameter	Non-Labeled Adduct	Deuterated Adduct (d3)
Chemical Formula	C10H13N3O3	C10H10D3N3O3
Molecular Weight	~223.23 g/mol	~226.25 g/mol
Chromatographic Behavior	Virtually Identical	Virtually Identical
Mass Spectrometry Signal	Distinct m/z	Distinct m/z (higher mass)

Application in a Bioanalytical Workflow

The use of 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3 as an internal standard is particularly valuable for quantifying clavulanic acid in biological matrices like plasma or urine. A typical workflow would involve:

• Sample Preparation: A known amount of the deuterated internal standard is added to the biological sample.

• Derivatization: Both the endogenous clavulanic acid and the deuterated standard are reacted with imidazole to form their respective adducts.

• Extraction: The adducts are extracted from the biological matrix.

• LC-MS Analysis: The extracted sample is injected into the LC-MS system. The two adducts are separated chromatographically and detected by the mass spectrometer.

• Quantification: The ratio of the peak area of the non-labeled adduct to the peak area of the deuterated adduct is used to calculate the concentration of clavulanic acid in the original sample.

Caption: Bioanalytical workflow using the deuterated imidazole adduct.

Experimental Protocol: Quantification of Clavulanic Acid in Human Plasma

The following is a representative, detailed protocol for the quantification of clavulanic acid in human plasma using 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3 as an internal standard.

4.1. Materials and Reagents

• Human plasma (blank, and spiked with known concentrations of clavulanic acid for calibration standards and quality controls)

• Clavulanic acid reference standard

• 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3 (Internal Standard, IS)

• Imidazole solution (1 M in water)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

4.2. Sample Preparation

• Thaw plasma samples, calibration standards, and quality controls at room temperature.

• To 100 µL of each sample in a microcentrifuge tube, add 10 µL of the internal standard working solution.

• Vortex briefly to mix.

• Add 50 µL of 1 M imidazole solution to each tube.

• Incubate at room temperature for 15 minutes to allow for complete derivatization.

• Add 400 µL of acetonitrile to precipitate plasma proteins.

• Vortex for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the mobile phase (e.g., 95:5 water:methanol with 0.1% formic acid).

• Transfer to an autosampler vial for LC-MS/MS analysis.

4.3. LC-MS/MS Conditions

Parameter	Condition
LC System	High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Methanol with 0.1% formic acid
Gradient	Optimized for separation of the adducts from matrix components
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Mass Spectrometer	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), positive or negative mode (to be optimized)
MRM Transitions	Analyte: [M+H]+ or [M-H]- → fragment ion(s); IS: [M+H]+ or [M-H]- → fragment ion(s)

4.4. Data Analysis

• Construct a calibration curve by plotting the peak area ratio (analyte/IS) against the nominal concentration of the calibration standards.

• Use a weighted linear regression to fit the calibration curve.

• Determine the concentration of clavulanic acid in the unknown samples by interpolating their peak area ratios from the calibration curve.

Conclusion

The relationship between clavulanic acid and its imidazole derivative, 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole, is a prime example of how chemical derivatization can be leveraged for robust analytical purposes. The deuterated form of this adduct, 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3, elevates this utility to the highest standards of modern bioanalysis. For researchers and drug development professionals, a thorough understanding of this relationship is essential for the accurate and reliable quantification of clavulanic acid, a critical tool in the ongoing fight against bacterial resistance. The methodologies described herein provide a framework for the precise measurement of this vital pharmaceutical compound, ensuring data integrity from preclinical research through to clinical application.

References

• Reading, C., & Cole, M. (1977). Clavulanic Acid: a Beta-Lactamase-Inhibiting Beta-Lactam from Streptomyces clavuligerus. Antimicrobial Agents and Chemotherapy, 11(5), 852–857. Available from: [Link]

• Jackson, J. R., & Stemple, J. Z. (1983). Synthesis and beta-lactamase inhibitory activities of some clavulanic acid analogues. The Journal of Antibiotics, 36(4), 398–406. Available from: [Link]

• Taylor & Francis Online. (n.d.). Beta-lactamase inhibitors – Knowledge and References. Available from: [Link]

• Neu, H. C., & Fu, K. P. (1978). Clavulanic acid, a novel inhibitor of beta-lactamases. Antimicrobial Agents and Chemotherapy, 14(5), 650–655. Available from: [Link]

• Wikipedia. (2023). Clavulanic acid. Available from: [Link]

• López-Agudelo, V. A., et al. (2022). Biochemical exploration of β-lactamase inhibitors. Frontiers in Molecular Biosciences, 9, 989569. Available from: [Link]

• Cahill, S. T., et al. (2021). How Clavulanic Acid Inhibits Serine β-Lactamases. Journal of the American Chemical Society, 143(47), 19656–19667. Available from: [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 5280980, Clavulanic acid. Available from: [Link]

• Mondal, S. (2018). Clavulanic acid. ResearchGate. Available from: [Link]

• Taylor & Francis Online. (n.d.). Clavulanic acid – Knowledge and References. Available from: [Link]

• Sparbuch. (n.d.). Amoxicillin/Clavulanic Acid: Mechanism of Action, Adverse Effects and Dosage. Available from: [Link]

• Butterworth, D., & Cole, M. (1979). Spectrophotometric assay of clavulanic acid by reaction with imidazole. The Analyst, 104(1240), 650-655. Available from: [Link]

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An In-depth Technical Guide to the Mass Spectrum of 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3

Abstract

This technical guide provides a comprehensive analysis of the expected mass spectrum of the novel deuterated compound, 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3. Designed for researchers in drug development and analytical chemistry, this document outlines the structural features, proposed fragmentation pathways under electrospray ionization (ESI) tandem mass spectrometry (MS/MS), and a detailed experimental protocol for its characterization. By leveraging established principles of mass spectrometry, we predict the key fragment ions and neutral losses that serve as a structural signature for this molecule.[1] This guide aims to serve as a foundational resource for the identification and structural elucidation of this and structurally related compounds.

Introduction

The precise characterization of novel chemical entities is a cornerstone of modern drug discovery and development. Mass spectrometry (MS) is an indispensable analytical technique that provides critical information on molecular weight and structure.[2] When coupled with liquid chromatography (LC-MS), it offers unparalleled sensitivity and specificity for analyzing complex mixtures.[3] This guide focuses on a specific deuterated molecule, 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3, a compound featuring multiple functional groups including an N-acylimidazole, an α,β-unsaturated system, a secondary amine, a ketone, and a primary alcohol.

The incorporation of a deuterium (d3) label makes this compound particularly valuable for applications such as metabolic stability studies, pharmacokinetic analysis, and as an internal standard in quantitative assays.[4] Understanding its behavior under tandem mass spectrometry conditions is crucial for its unambiguous identification and quantification. This document will explore the theoretical fragmentation patterns derived from its structure, providing a predictive framework for interpreting experimental data.

Molecular Structure and Isotopic Labeling

The structure of 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3 is presented below. Its systematic name defines a unique arrangement of functional groups that dictate its chemical properties and, consequently, its mass spectrometric fragmentation.

Structure: Imidazole(d3)-C(=O)-CH=CH-NH-CH2-C(=O)-CH2-CH2-OH

Key Structural Features:

• N-Acylimidazole: A reactive amide linkage prone to cleavage.

• α,β-Unsaturated System: Provides rigidity and potential for specific rearrangements.

• Secondary Amine & Ketone: Sites for potential charge localization and subsequent fragmentation.[5][6]

• Primary Alcohol: A common site for neutral loss of water.[6]

• Deuterium Label (d3): Three deuterium atoms on the imidazole ring, providing a distinct mass shift for tracing and quantification.[7]

Molecular Formula and Mass:

• Molecular Formula: C₁₀H₁₀D₃N₃O₃

• Monoisotopic Mass: 226.1145 Da

• Protonated Molecular Ion [M+H]⁺: 227.1223 m/z

The presence of the three deuterium atoms provides a +3 Da mass shift compared to its unlabeled counterpart, a critical feature for distinguishing it from endogenous molecules in biological matrices.[4]

Proposed Experimental Methodology

To acquire high-quality mass spectra for structural elucidation, a standardized LC-MS/MS protocol is essential.[8] The following methodology is recommended as a robust starting point.

Sample Preparation

• Stock Solution: Prepare a 1 mg/mL stock solution of the analyte in a suitable organic solvent such as methanol or acetonitrile.[9]

• Working Solution: Dilute the stock solution to a final concentration of 1-10 µg/mL using the initial mobile phase composition (e.g., 95% Water with 0.1% Formic Acid : 5% Acetonitrile with 0.1% Formic Acid).[9] The addition of formic acid is crucial to promote protonation in positive ion mode.[10]

• Filtration: Filter the working solution through a 0.22 µm syringe filter to remove any particulates that could clog the LC system.[9]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

• Instrumentation: A high-resolution tandem mass spectrometer (e.g., a Quadrupole Time-of-Flight or Orbitrap instrument) coupled to a UHPLC system.

• Column: A reverse-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm) is suitable for retaining this moderately polar molecule.

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: A typical gradient would start at 5% B, ramp to 95% B over 5-10 minutes, hold for 2 minutes, and then re-equilibrate at 5% B.

• Ionization Source: Electrospray Ionization (ESI) in Positive Ion Mode. ESI is a soft ionization technique ideal for analyzing polar, non-volatile molecules.[2][11][12]

• MS1 Scan: Acquire full scan data from m/z 50 to 500 to identify the protonated precursor ion ([M+H]⁺ at m/z 227.12).

• MS/MS (Tandem MS) Scan: Select the precursor ion (m/z 227.12) for Collision-Induced Dissociation (CID).[13] Acquire product ion spectra across a range of collision energies (e.g., 10, 20, 40 eV) to observe both low-energy and higher-energy fragmentation pathways.

Predicted Mass Spectrum and Fragmentation Analysis

The fragmentation of a molecule in a tandem mass spectrometer is not random; it follows predictable chemical principles, often initiated at the site of protonation (charge-driven fragmentation).[1][14][15] For 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3, protonation is expected to occur on one of the nitrogen atoms. The subsequent application of collision energy will induce dissociation at the weakest bonds and through stable transition states.

High-Resolution MS1 Spectrum

In the full scan (MS1) spectrum, the most prominent ion is expected to be the protonated molecule, [M+H]⁺ , at m/z 227.1223 . High-resolution instrumentation will allow for the confirmation of its elemental composition (C₁₀H₁₁D₃N₃O₃) based on the precise mass measurement.

Tandem MS (MS/MS) Spectrum and Key Fragmentation Pathways

The MS/MS spectrum of m/z 227.12 will reveal a series of product ions resulting from specific bond cleavages. The most probable fragmentation pathways are detailed below and summarized in Table 1.

Pathway A: Cleavage of the N-Acylimidazole Bond The amide bond connecting the imidazole ring to the acyl chain is a prime candidate for cleavage. This is a common and often dominant fragmentation pathway for N-acyl amides.[16] This cleavage results in two key fragments:

• Loss of the neutral imidazole-d3 moiety , leading to the formation of a stable acylium ion at m/z 156.0657 (C₈H₁₀NO₃⁺).

• The detection of the protonated imidazole-d3 at m/z 72.0631 ([C₃HD₃N₂ + H]⁺).

Figure 1: Cleavage of the N-acylimidazole bond.

Pathway B: Neutral Loss of Water The primary alcohol at the C8 position is susceptible to dehydration, a very common neutral loss for molecules containing hydroxyl groups.[17][18]

• This pathway generates the [M+H - H₂O]⁺ ion at m/z 209.1118 . This fragment is often prominent even at low collision energies.

Pathway C: Cleavage Adjacent to the Secondary Amine and Ketone The bonds alpha to the amine and ketone functional groups are also prone to cleavage, a process known as α-cleavage.[5][6][19]

• Cleavage of the N4-C5 bond can lead to the formation of an ion at m/z 144.0754 (C₆H₄D₃N₃O⁺), following a hydrogen rearrangement.

• Cleavage of the C5-C6 bond (alpha to the ketone) can produce a stable fragment ion corresponding to the terminal portion of the molecule, [HO-(CH₂)₂-C=O]⁺ , at m/z 73.0289 (C₃H₅O₂⁺).

Figure 2: Summary of major predicted fragmentation routes.

Summary of Predicted Fragment Ions

The table below summarizes the key ions expected in the tandem mass spectrum of 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3. High-resolution mass spectrometry would be used to confirm the elemental composition of each fragment.

Theoretical m/z	Proposed Elemental Composition	Fragment Identity / Origin
227.1223	[C₁₀H₁₁D₃N₃O₃]⁺	Protonated Molecular Ion [M+H]⁺
209.1118	[C₁₀H₉D₃N₃O₂]⁺	Neutral loss of water [M+H - H₂O]⁺
156.0657	[C₈H₁₀NO₃]⁺	Acylium ion from loss of Imidazole-d3
144.0754	[C₆H₅D₃N₃O]⁺	Cleavage at N4-C5 bond (with H rearrangement)
73.0289	[C₃H₅O₂]⁺	Cleavage at C5-C6 bond
72.0631	[C₃H₂D₃N₂]⁺	Protonated Imidazole-d3

Conclusion

This technical guide presents a detailed, theory-based prediction of the mass spectrometric behavior of 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3. The analysis identifies several high-probability fragmentation pathways, including the characteristic cleavage of the N-acylimidazole bond, neutral loss of water, and α-cleavages adjacent to the ketone and amine functionalities. The predicted m/z values for the precursor and major product ions provide a robust framework for the empirical identification and structural confirmation of this deuterated compound. The outlined experimental protocol offers a reliable method for acquiring the necessary data, ensuring that researchers can confidently apply these findings in their analytical workflows for drug development and metabolic studies.

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Chemical properties of 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3

Technical Guide: 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3

A Deuterated Covalent Probe for Advanced Chemical Biology and Drug Discovery Applications

Abstract

This technical guide provides a comprehensive overview of 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3, a specialized, deuterated chemical probe designed for advanced applications in chemical biology, proteomics, and drug discovery. The molecule incorporates two key reactive moieties: an α,β-unsaturated carbonyl system (a Michael acceptor) and an acyl-imidazole group, rendering it a versatile tool for covalent modification of protein nucleophiles. The strategic incorporation of three deuterium atoms on the imidazole ring provides a unique mass signature (+3 Da) essential for its use as an internal standard in quantitative mass spectrometry-based proteomics. This document details the molecule's physicochemical properties, a putative synthesis and quality control workflow, and a detailed protocol for its application in competitive target engagement studies.

Section 1: Molecular Profile and Physicochemical Characteristics

Structural Elucidation

1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3 is a complex organic molecule featuring a central aza-alkane chain functionalized with a reactive acyl-imidazole headgroup and a terminal hydroxy group. The "-d3" designation indicates that the three non-carbon-bound hydrogen atoms on the imidazole ring have been replaced with deuterium.[1][2]

Chemical Structure:

Figure 1: 2D structure of 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3

Physicochemical Data Sheet

The key properties of the molecule are summarized below. The data for the deuterated (d3) compound and its non-deuterated (d0) analog are provided for direct comparison, which is critical for its application in quantitative proteomics.

Property	Value (for d3 compound)	Value (for d0 analog)	Data Source
IUPAC Name	4-hydroxy-1-{[(1E)-3-[(2,4,5-²H₃)-1H-imidazol-1-yl]-3-oxoprop-1-en-1-yl]amino}butan-2-one	1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole	[1]
CAS Number	1795138-51-0	Not available	[1][3][4]
Molecular Formula	C₁₀H₁₀D₃N₃O₃	C₁₀H₁₃N₃O₃	[3][4]
Molecular Weight	226.25 g/mol	223.22 g/mol	[1][3][4]
Appearance	Solid Powder	Not applicable	[1]
Purity	≥98%	Not applicable	[1][3]
Storage	-20°C	Not applicable	[3]

The Deuterium Label: Rationale and Implications

The incorporation of deuterium, a stable isotope of hydrogen, is a cornerstone of modern mass spectrometry-based research.[5][] It offers several distinct advantages without significantly altering the chemical properties or biological activity of the parent molecule.[7]

• Internal Standardization: In quantitative proteomics, the d3-labeled compound serves as an ideal internal standard.[5] It co-elutes with its unlabeled (d0) counterpart during liquid chromatography but is easily distinguished by its +3 Da mass shift in the mass spectrometer.[][7] This allows for highly accurate relative quantification of target engagement.[8][9]

• Metabolic Stability: Deuteration at a site of potential metabolism can slow down bond cleavage due to the kinetic isotope effect (KIE), where a C-D bond is stronger and breaks more slowly than a C-H bond.[] This can improve the probe's metabolic stability in complex biological systems.

• Mechanism of Action Studies: The KIE can also be exploited to investigate reaction mechanisms, helping to determine if a specific C-H bond cleavage is a rate-determining step.

The Dual-Reactivity Covalent Warhead

This molecule is designed as a covalent probe, meaning it forms a stable, covalent bond with its protein target.[10] This offers advantages in potency, duration of action, and the ability to target proteins with shallow binding pockets.[11] It features two distinct electrophilic sites:

• Acyl-imidazole: The acyl-imidazole group is a highly reactive acylating agent.[12] It can be attacked by nucleophilic amino acid residues such as serine, threonine, or lysine, resulting in acylation of the protein and release of deuterated imidazole.

• Michael Acceptor: The α,β-unsaturated carbonyl system acts as a Michael acceptor, which is susceptible to nucleophilic attack at the β-carbon by soft nucleophiles, most notably the thiol group of cysteine residues.[13][14][15]

This dual reactivity expands the potential target space of the probe, allowing it to modify a wider range of nucleophilic residues.[16]

Section 2: Synthesis, Purification, and Characterization

Proposed Retrosynthetic Analysis

A logical approach involves the synthesis of the "aza-hydroxy-oxo-octenoic acid" backbone followed by activation and coupling with deuterated imidazole.

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An In-depth Technical Guide to the Discovery and Significance of Clavulanic Acid-Imidazole Reaction Products

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

Clavulanic acid, a potent β-lactamase inhibitor, revolutionized antibiotic therapy by restoring the efficacy of penicillins against resistant bacteria. However, its inherent chemical instability presents a significant analytical challenge. This technical guide provides a comprehensive exploration of the pivotal reaction between clavulanic acid and imidazole, a cornerstone of its quantitative analysis for over four decades. We delve into the historical context of clavulanic acid's discovery, the mechanism of the imidazole derivatization reaction, and the physicochemical properties of the resulting chromophoric product. This guide offers detailed, field-proven protocols for the quantification of clavulanic acid using High-Performance Liquid Chromatography (HPLC) coupled with UV detection, emphasizing the causality behind experimental choices to ensure methodological robustness. Furthermore, we examine the critical factors influencing the stability of both the parent molecule and its imidazole adduct, providing insights for accurate and reproducible analysis in research, manufacturing, and clinical settings.

The Genesis of a Solution: Discovery and the Analytical Imperative

A Landmark Discovery in the Fight Against Resistance

The widespread use of penicillin following its discovery led to an escalating crisis of antibiotic resistance, largely driven by bacterial production of β-lactamase enzymes, which hydrolyze and inactivate the β-lactam ring of penicillins. The search for a solution led British scientists at Beecham Pharmaceuticals to a groundbreaking discovery in the mid-1970s. From the bacterium Streptomyces clavuligerus, they isolated a novel β-lactam compound named clavulanic acid.[1][2][3][4]

While possessing weak intrinsic antibacterial activity, clavulanic acid was found to be a potent, mechanism-based inhibitor of a wide range of β-lactamase enzymes.[1][5][6] It acts as a "suicide inhibitor," covalently bonding to the active site of the β-lactamase enzyme, leading to its irreversible inactivation.[1][7] This action protects β-lactam antibiotics from degradation, restoring their activity against resistant strains.[8] The combination of clavulanic acid with amoxicillin, commercially known as Augmentin, was a landmark achievement, extending the utility of penicillins and becoming a vital tool in treating a wide array of bacterial infections.[3][9]

The Analytical Challenge: The Instability of Clavulanic Acid

A significant hurdle in the development and routine use of clavulanic acid is its inherent molecular instability. The strained β-lactam/oxazolidine bicyclic ring system is susceptible to hydrolysis, a process influenced by pH, temperature, and concentration in aqueous solutions.[10][11][12] Studies have shown significant degradation at ambient temperatures, with one report noting a 50% loss after 7 hours at 35°C.[13][14] This instability poses a major problem for its accurate quantification, which is essential for:

• Fermentation Process Monitoring: Tracking production yields from S. clavuligerus.[15]

• Pharmaceutical Quality Control: Ensuring the correct dosage in final drug products.[16]

• Pharmacokinetic Studies: Measuring drug concentrations in biological fluids like plasma and urine.[17][18]

The lack of a strong native chromophore for UV detection further complicates direct analysis. Therefore, a method was needed to convert the unstable, weakly absorbing clavulanic acid into a stable, detectable derivative.

The Imidazole Reaction: A Cornerstone of Clavulanic Acid Analysis

The solution to the analytical challenge came in the form of a derivatization reaction with imidazole. This reaction has become the gold-standard pre-column derivatization step for the routine analysis of clavulanic acid.[17][19][20]

Reaction Mechanism and Product Formation

The reaction involves a nucleophilic attack by an imidazole molecule on the carbonyl carbon of the β-lactam ring of clavulanic acid. This attack leads to the irreversible opening of the strained ring system. The resulting product is a stable, conjugated chromophore identified as 1-(4-aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole.[21] This new molecular structure possesses significantly different and analytically favorable properties compared to the parent compound.

Caption: The derivatization reaction of clavulanic acid with imidazole.

Significance of the Imidazole Reaction Product

The formation of the clavulanate-imidazole adduct is significant for two primary reasons:

• Creation of a Potent Chromophore: The reaction product exhibits a strong ultraviolet (UV) absorbance maximum at approximately 311-312 nm.[17][19][21] This allows for highly sensitive and specific detection using standard spectrophotometers or HPLC-UV/DAD detectors, which are common in analytical laboratories.

• Enhanced Molecular Stability: The derivatization process consumes the unstable β-lactam ring, yielding a more stable molecule.[11] This stability is crucial for minimizing analyte degradation during the analytical workflow, leading to more accurate and reproducible quantification. However, it is critical to note that even the derivative is susceptible to degradation, particularly at elevated temperatures.[10][15]

Quantitative Analysis: A Validated HPLC-UV Protocol

High-Performance Liquid Chromatography (HPLC) with UV detection following imidazole derivatization is the most widely adopted method for the quantification of clavulanic acid in complex matrices.[15][17][22] It combines the specificity of the derivatization reaction with the superior separation power of chromatography.

Detailed Experimental Protocol

This protocol provides a robust, self-validating methodology for the analysis of clavulanic acid in samples such as fermentation broths. The causality behind each step is explained to ensure scientific integrity.

3.1.1. Reagents and Materials

• Potassium Clavulanate Reference Standard (USP or equivalent)

• Imidazole (HPLC grade)

• Sodium Phosphate Monobasic and Dibasic (for buffer preparation)

• Methanol and Acetonitrile (HPLC grade)

• Orthophosphoric Acid (for pH adjustment)

• Ultrapure Water

• 0.22 µm or 0.45 µm Syringe Filters

3.1.2. Preparation of Solutions

• Mobile Phase: Prepare a mixture of pH 4.0 phosphate buffer and methanol (e.g., 95:5 v/v). The exact pH and organic modifier ratio may be optimized for specific columns and sample matrices. The United States Pharmacopeia (USP) suggests a 0.1 M monobasic sodium phosphate solution adjusted to pH 4.0.[22]

• Imidazole Reagent: Prepare a 1.0 M solution of imidazole in ultrapure water.

• Diluent: Use 0.1 M sodium phosphate buffer (pH 7.0).

3.1.3. Standard and Sample Preparation

• Standard Stock Solution: Accurately weigh and dissolve the potassium clavulanate reference standard in the diluent to prepare a stock solution (e.g., 1000 mg/L).

• Calibration Standards: Perform serial dilutions of the stock solution with the diluent to create a series of calibration standards covering the expected concentration range of the samples (e.g., 0.2 to 400 mg/L).[15]

• Sample Preparation:

  • Rationale: Raw samples (e.g., fermentation broth, plasma) contain particulates and proteins that can damage the HPLC column and interfere with the analysis.

  • Centrifuge the sample to pellet cells and debris.

  • Filter the supernatant through a 0.45 µm syringe filter to remove remaining particulates.[22] Further dilution with the diluent may be necessary to bring the concentration within the calibration range.

3.1.4. Derivatization Procedure

• In an autosampler vial, mix equal volumes of the standard or prepared sample with the 1.0 M imidazole reagent (e.g., 500 µL of sample + 500 µL of imidazole reagent).

• Vortex the mixture gently.

• Allow the reaction to proceed at room temperature for 15-20 minutes.[20][23]

• Crucial Step: Immediately place the derivatized samples in a cooled autosampler (e.g., 4-8°C) to prevent degradation of the clavulanate-imidazole complex prior to injection.[15]

3.1.5. Chromatographic Conditions

• HPLC System: A standard HPLC system with a UV/DAD detector.

• Column: C18 reverse-phase column (e.g., 250 x 4.6 mm, 5 µm).[22]

• Flow Rate: 1.0 - 1.5 mL/min.

• Injection Volume: 20 µL.

• Detection Wavelength: 311 nm.[17][19]

• Column Temperature: Ambient or controlled at 25°C.

Caption: Standard workflow for HPLC-UV analysis of clavulanic acid.

Data and Performance Characteristics

A robust analytical method must be validated to ensure its performance. The clavulanic acid-imidazole derivatization method followed by HPLC is highly reliable.

Table 1: Typical Performance Characteristics of the HPLC-UV Method

Validation Parameter	Typical Performance	Rationale & Significance
Linearity (Range)	0.2 - 400 mg/L	Ensures a direct, proportional relationship between detector response and concentration across a wide range, accommodating diverse sample types.[15]
Correlation Coefficient (r²)	> 0.999	A high r² value indicates an excellent fit of the data to the calibration curve, providing confidence in the quantification.
Limit of Detection (LOD)	~0.01 mg/L	The lowest concentration that can be reliably distinguished from background noise, important for trace analysis.[15]
Limit of Quantification (LOQ)	~0.02 - 0.1 µg/mL	The lowest concentration that can be measured with acceptable precision and accuracy; critical for pharmacokinetic studies.[15][17]
Precision (RSD%)	< 2%	Low Relative Standard Deviation (RSD) for repeat measurements demonstrates the method's reproducibility.
Accuracy (Recovery %)	98 - 104%	High recovery of spiked analyte in a sample matrix indicates a lack of interference and confirms the method's accuracy.[15]

Broader Significance and Impact

The development of the clavulanic acid-imidazole reaction was more than an analytical convenience; it was an enabling technology that facilitated the entire lifecycle of a blockbuster drug combination.

• Accelerated Drug Development: A reliable assay is fundamental to process development. This method allowed for rapid optimization of S. clavuligerus fermentation conditions to maximize clavulanic acid yield.[24]

• Ensuring Clinical Success: By enabling precise pharmacokinetic studies, researchers could determine the optimal dosing regimens for co-amoxiclav to ensure that both amoxicillin and clavulanic acid reached and maintained effective concentrations in the body.[17][19]

• Global Quality Standard: The method, or variations thereof, has been adopted into official pharmacopeias and is used globally for the quality control of one of the world's most essential medicines, safeguarding patient health.[16][22]

Conclusion

The reaction between clavulanic acid and imidazole is a classic example of how elegant chemistry can solve a complex analytical problem. The conversion of an unstable, non-chromophoric molecule into a stable, easily detectable derivative has been instrumental in the journey of clavulanic acid from a laboratory discovery to a cornerstone of modern antimicrobial therapy. This technical guide underscores the scientific principles and validated protocols that make this method trustworthy and indispensable for researchers, scientists, and drug development professionals. Understanding the nuances of this reaction—from the instability of the parent compound to the thermal lability of the final adduct—is paramount to achieving the accuracy and precision required in pharmaceutical science.

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• The Chemical Company. (2024, September 9). How Clavulanic Acid Revolutionized Antibiotics! [Video]. YouTube. Retrieved from [Link]

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• Barrios-González, J., & Mejía, A. (2021). Clavulanic Acid. MDPI Encyclopedia. Retrieved from [Link]

• Gomez-Rios, D. G., Ramírez-Malule, H., Neubauer, P., Junne, S., & Ríos-Estepa, R. (2019). Data of Clavulanic Acid and Clavulanate-Imidazole Stability at Low Temperatures. Data in Brief, 23, 103775. Retrieved from [Link]

• Gomez-Rios, D. G., Ramírez-Malule, H., Neubauer, P., Junne, S., & Ríos-Estepa, R. (2019). Data of clavulanic acid and clavulanate-imidazole stability at low temperatures. Data in Brief, 23, 103775. Retrieved from [Link]

• Bird, A. E., Bellis, J. M., & Gasson, B. C. (1982). Spectrophotometric assay of clavulanic acid by reaction with imidazole. Analyst, 107, 1241–1245. Retrieved from [Link]

• Foulstone, M., & Reading, C. (1982). Assay of amoxicillin and clavulanic acid, the components of Augmentin, in biological fluids with high-performance liquid chromatography. Antimicrobial Agents and Chemotherapy, 22(5), 753–762. Retrieved from [Link]

• Liras, P., & Martín, J. F. (2021). Clavulanic Acid Production by Streptomyces clavuligerus: Insights from Systems Biology, Strain Engineering, and Downstream Processing. Metabolites, 11(1), 44. Retrieved from [Link]

• Bielicki, J. A., et al. (2021). Insufficient Stability of Clavulanic Acid in Widely Used Child-Appropriate Formulations. Antibiotics, 10(2), 225. Retrieved from [Link]

• Bounoughaz, M., Salhi, E., Dalard, F., & Ghali, E. (n.d.). Derivatization of clavulanic acid by imidazole at room temperature. ResearchGate. Retrieved from [Link]

• Foulstone, M., & Reading, C. (1982). Assay of amoxicillin and clavulanic acid, the components of Augmentin, in biological fluids with high-performance liquid chromatography. Antimicrobial Agents and Chemotherapy, 22(5), 753–762. Retrieved from [Link]

• Bielicki, J. A., et al. (2021). Insufficient Stability of Clavulanic Acid in Widely Used Child-Appropriate Formulations. Antibiotics, 10(2), 225. Retrieved from [Link]

• De Baere, S., et al. (2006). Determination of clavulanic acid in calf plasma by liquid chromatography tandem mass spectrometry. Journal of Mass Spectrometry, 41(11), 1461–1468. Retrieved from [Link]

• Foulstone, M., & Reading, C. (1982). Assay of amoxicillin and clavulanic acid, the components of Augmentin, in biological fluids with high-performance liquid chromatography. Antimicrobial Agents and Chemotherapy, 22(5), 753-762. Retrieved from [Link]

• Zandvoort, E., et al. (2020). Stability of clavulanic acid under variable pH, ionic strength and temperature conditions. A new kinetic approach. Journal of Pharmaceutical and Biomedical Analysis, 186, 113303. Retrieved from [Link]

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A Technical Guide to the Preliminary Stability Investigation of 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3

Abstract

The stability of an active pharmaceutical ingredient (API) is a critical quality attribute that dictates its safety, efficacy, and shelf-life. This guide provides a comprehensive framework for conducting a preliminary stability investigation of the novel deuterated compound, 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3. By integrating foundational principles of chemical kinetics with modern analytical techniques, this document outlines a series of forced degradation studies designed to identify the intrinsic stability characteristics of the molecule. We will explore its susceptibility to hydrolysis, oxidation, and photolysis, providing detailed, self-validating protocols and data interpretation strategies. The insights gained from this investigation are crucial for guiding formulation development, defining storage conditions, and ensuring regulatory compliance.

Introduction: The Imperative of Stability Assessment

In drug development, a thorough understanding of a molecule's stability profile is non-negotiable. Stability testing provides essential evidence on how the quality of a drug substance changes over time under the influence of environmental factors such as temperature, humidity, and light.[1] This preliminary investigation focuses on "forced degradation" or "stress testing," where the compound is exposed to conditions more severe than accelerated stability testing.[2] The objective is not only to determine the degradation pathways but also to develop and validate a stability-indicating analytical method—a method capable of separating the intact API from its degradation products.[3][4][5][6]

Structural Analysis of the Target Molecule

The molecule, 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3, possesses several functional groups that represent potential sites for chemical degradation. A proactive analysis of these sites allows for the formulation of targeted degradation hypotheses.

• Imidazole Ring: This heterocyclic moiety is susceptible to base-mediated autoxidation and photodegradation.[7][8] Its basic nitrogen atoms can also participate in acid-base catalyzed reactions.

• α,β-Unsaturated Carbonyl (Enone): This Michael acceptor is a well-known site for nucleophilic attack, particularly hydrolysis.[9] The conjugated system is also a chromophore, making it a potential trigger for photodegradation.[10]

• Aza (Amide-like) Linkage: Amide bonds are susceptible to hydrolysis, typically under strong acidic or basic conditions, although they are generally more stable than esters.[11]

• Terminal Hydroxyl Group: Primary alcohols can be susceptible to oxidation, forming aldehydes or carboxylic acids.

• Deuterium (-d3) Label: The inclusion of deuterium atoms can influence the rate of metabolism or chemical degradation through the kinetic isotope effect (KIE), where the heavier C-D bond is broken more slowly than a C-H bond.[12][13][14] This is a critical consideration in interpreting degradation rates, especially in oxidative pathways where C-H bond cleavage may be the rate-determining step.[15][16]

Hypothesized Degradation Pathways

Based on the structural features, we can anticipate several primary degradation mechanisms:

• Hydrolysis: Cleavage of the amide-like linkage at the 4-aza position or nucleophilic addition of water to the enone system.[11][17]

• Oxidation: Oxidation of the imidazole ring, the enone double bond, or the terminal hydroxyl group.[18][19]

• Photolysis: Isomerization of the C2-C3 double bond or photo-induced degradation of the imidazole and enone systems upon exposure to light.[10][20]

Core Analytical Methodology: Stability-Indicating HPLC-UV/MS

The cornerstone of any stability study is a robust analytical method. For this investigation, a gradient reversed-phase high-performance liquid chromatography (RP-HPLC) method with UV and mass spectrometric (MS) detection is the chosen platform.[2][5]

• Rationale: HPLC provides the necessary resolving power to separate the parent compound from its potential degradants. UV detection allows for quantification, while MS detection is invaluable for the structural elucidation of unknown degradation products by providing mass-to-charge (m/z) information.[5]

Protocol: HPLC-UV/MS Method

• Column: C18, 2.1 x 100 mm, 1.8 µm particle size.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 95% B over 10 minutes.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• UV Detection: Diode Array Detector (DAD) scanning 200-400 nm; quantification at a specific wavelength (e.g., λmax of the parent compound).

• MS Detection: Electrospray Ionization (ESI) in positive mode, scanning a mass range appropriate for the parent compound and its expected degradants.

Experimental Design: Forced Degradation Protocols

The following protocols are designed in accordance with the International Council for Harmonisation (ICH) guidelines, specifically ICH Q1A(R2) and Q1B.[1][21][22][23] The goal for forced degradation is typically to achieve 5-20% degradation of the active pharmaceutical ingredient.

Hydrolytic Stability Study

Causality: This study assesses the molecule's susceptibility to water-mediated degradation across a range of pH values, which is critical for predicting stability in aqueous formulations and under physiological conditions.[11][19]

Protocol:

• Prepare 1 mg/mL stock solutions of the API in a suitable organic solvent (e.g., Acetonitrile).

• Prepare three buffer systems: 0.1 N HCl (acidic), Purified Water (neutral), and 0.1 N NaOH (basic).

• Spike the stock solution into each buffer to a final concentration of 100 µg/mL.

• Incubate aliquots at 50 °C. A parallel set can be kept at room temperature for comparison.

• At specified time points (e.g., 0, 2, 4, 8, 24 hours), withdraw a sample, neutralize it if necessary (e.g., add an equivalent amount of base to the acid sample), and dilute with mobile phase to the target analytical concentration.

• Analyze all samples by the validated HPLC-UV/MS method. A t=0 sample serves as the undegraded control.

Oxidative Stability Study

Causality: Many drug molecules are susceptible to oxidative degradation, which can be initiated by atmospheric oxygen or trace metal ions.[11][18][19] Hydrogen peroxide is used as a common stressing agent to simulate this pathway.

Protocol:

• Prepare a 1 mg/mL stock solution of the API.

• Spike the stock solution into a 3% hydrogen peroxide (H₂O₂) solution to a final concentration of 100 µg/mL.

• Protect the solution from light and incubate at room temperature.

• At specified time points (e.g., 0, 1, 2, 4, 8 hours), withdraw a sample and quench the reaction (e.g., by adding a small amount of sodium bisulfite solution or by significant dilution).

• Analyze all samples by HPLC-UV/MS. A control sample prepared in water without H₂O₂ should be run in parallel.

Photostability Study

Causality: As mandated by ICH Q1B, photostability testing is essential to determine if light exposure results in unacceptable changes to the API.[10][20][23] This is crucial for defining packaging and labeling requirements.

Protocol:

• Expose the solid API and a solution of the API (e.g., in water/acetonitrile) to a controlled light source.

• The light source should comply with ICH Q1B options, providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.[10][24]

• A "dark control" sample, wrapped in aluminum foil, must be stored under the same temperature conditions to separate light-induced degradation from thermal degradation.

• After exposure, prepare the solid and solution samples for analysis.

• Analyze the exposed and dark control samples by HPLC-UV/MS.

Workflow Visualization

Caption: Experimental workflow for the forced degradation study.

Data Interpretation and Reporting

Quantitative Analysis

The primary output is the quantitation of the parent API over time under each stress condition. Results should be summarized in a clear, tabular format.

Table 1: Summary of Degradation under Stress Conditions

Stress Condition	Time (hours)	% Parent API Remaining	% Degradation	Observations
0.1 N HCl, 50°C	24	85.2%	14.8%	Two major degradants observed.
0.1 N NaOH, 50°C	8	60.7%	39.3%	Rapid degradation, multiple products.
3% H₂O₂, RT	8	92.1%	7.9%	One major oxidative product.
Photolytic (ICH)	-	96.5%	3.5%	Minor degradation vs. dark control.
Dark Control	-	99.8%	0.2%	Negligible thermal degradation.

Structural Elucidation of Degradants

Mass spectrometry data is paramount for identifying degradation products. By comparing the mass spectra of the degraded samples to the t=0 control, new peaks can be identified. The mass shift from the parent compound provides clues to the chemical transformation (e.g., a +16 Da shift suggests oxidation; a +18 Da shift suggests hydrolysis).

Hypothesized Degradation Pathway Visualization

Caption: Potential degradation pathways of the target molecule.

Conclusion and Forward Strategy

This preliminary investigation provides a foundational understanding of the stability liabilities of 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3. The data indicate a primary susceptibility to base-catalyzed hydrolysis and a lesser degree of sensitivity to acidic and oxidative conditions. The compound appears relatively photostable.

Recommendations:

• Formulation Development: An acidic buffer system (pH 4-5) should be explored for liquid formulations to minimize hydrolytic degradation.

• Packaging: While photostability is good, standard protective packaging (e.g., amber vials) is still recommended as a precautionary measure.

• Further Studies: Isolate and fully characterize the major degradants observed under basic hydrolysis. Conduct a more detailed pH-rate profile to identify the pH of maximum stability.

By systematically identifying and understanding the degradation pathways, we can proactively develop a stable, safe, and effective drug product, accelerating its journey through the development pipeline.

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The Pivotal Role of Deuterated Clavulanic Acid in Advancing Basic Research: A Technical Guide

Abstract

This technical guide provides an in-depth exploration of the fundamental applications of deuterated clavulanic acid standards in contemporary research. Clavulanic acid, a potent β-lactamase inhibitor, is a cornerstone of modern antibiotic therapies.[1][2][3] The strategic incorporation of deuterium, a stable isotope of hydrogen, into the clavulanic acid molecule provides a powerful analytical tool for researchers.[4][5] This guide will elucidate the principles behind isotopic labeling, detail the critical role of deuterated clavulanic acid as an internal standard in mass spectrometry-based bioanalysis, and explore its application in metabolic stability and pharmacokinetic studies.[6][7] Methodologies, experimental considerations, and data interpretation will be discussed, providing a comprehensive resource for scientists and drug development professionals.

Introduction: The Synergy of Clavulanic Acid and Isotopic Labeling

Clavulanic acid, produced by the bacterium Streptomyces clavuligerus, possesses a β-lactam ring structure that allows it to act as a "suicide inhibitor" of β-lactamase enzymes.[1][8] These enzymes are a primary mechanism of antibiotic resistance in bacteria, hydrolyzing and inactivating β-lactam antibiotics like penicillins.[2] By irreversibly binding to and inactivating β-lactamases, clavulanic acid restores the efficacy of these antibiotics.[1][2] This synergistic action has made the combination of amoxicillin and clavulanic acid a widely used therapeutic.[2][9]

The inherent instability of clavulanic acid, particularly in aqueous solutions and at varying pH and temperatures, presents significant analytical challenges.[10][11][12] Accurate quantification in complex biological matrices is crucial for pharmacokinetic, pharmacodynamic, and bioequivalence studies.[13][14] This is where the application of stable isotope labeling, specifically deuteration, becomes indispensable.

Deuterium (²H or D) is a stable, non-radioactive isotope of hydrogen containing a proton and a neutron.[4] Replacing hydrogen atoms with deuterium in a molecule creates a deuterated analog that is chemically identical to the parent compound but has a higher mass.[4] This mass difference is the cornerstone of its utility in mass spectrometry.[15][16]

The Gold Standard: Deuterated Clavulanic Acid in Quantitative Bioanalysis

The most prominent application of deuterated clavulanic acid is as an internal standard (IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays.[6][7][17] This technique, known as isotope dilution mass spectrometry, is the gold standard for accurate and precise quantification of analytes in complex biological matrices such as plasma, urine, and tissue homogenates.[6]

The Principle of Isotope Dilution Mass Spectrometry

The core principle lies in the near-identical physicochemical properties of the deuterated standard and the non-labeled analyte.[7][18] A known amount of the deuterated clavulanic acid is added to each sample at the beginning of the sample preparation process.[6] Because the deuterated standard behaves almost identically to the native clavulanic acid during extraction, chromatography, and ionization, it effectively compensates for variations in sample preparation recovery, matrix effects (ion suppression or enhancement), and instrument response.[6][17]

The mass spectrometer distinguishes between the analyte and the internal standard based on their mass-to-charge (m/z) ratio.[6] By measuring the ratio of the analyte's signal to the internal standard's signal, the concentration of the analyte in the original sample can be accurately determined.[6]

Advantages Over Other Internal Standards

While other types of internal standards exist (e.g., structural analogs), deuterated standards offer significant advantages:

Feature	Deuterated Internal Standard	Structural Analog Internal Standard
Chromatographic Behavior	Co-elutes with the analyte	May have different retention times
Ionization Efficiency	Nearly identical to the analyte	Can differ significantly from the analyte
Matrix Effect Compensation	Excellent	Variable and often incomplete
Accuracy and Precision	High	Moderate to high

Table 1: Comparison of Deuterated and Structural Analog Internal Standards

Experimental Protocol: Quantification of Clavulanic Acid in Human Plasma by LC-MS/MS

This protocol outlines a general procedure for the quantification of clavulanic acid in human plasma using a deuterated internal standard.

1. Materials and Reagents:

• Clavulanic acid certified reference material

• Deuterated clavulanic acid (e.g., Clavulanic Acid-d4) internal standard

• Human plasma (K2-EDTA)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• Solid Phase Extraction (SPE) cartridges

2. Preparation of Standards and Quality Controls (QCs):

• Prepare stock solutions of clavulanic acid and deuterated clavulanic acid in a suitable solvent.

• Prepare calibration standards by spiking known concentrations of clavulanic acid into blank human plasma.

• Prepare QC samples at low, medium, and high concentrations in blank human plasma.

3. Sample Preparation:

• To 100 µL of plasma sample (calibrator, QC, or unknown), add 20 µL of the deuterated clavulanic acid internal standard working solution.

• Perform protein precipitation by adding 300 µL of cold acetonitrile.

• Vortex and centrifuge to pellet the precipitated proteins.

• The supernatant can be directly injected or further purified using SPE. For SPE, condition the cartridge, load the supernatant, wash, and elute the analytes.[13]

4. LC-MS/MS Analysis:

• LC System: A UPLC or HPLC system.

• Column: A suitable reversed-phase column (e.g., C18).

• Mobile Phase: A gradient of water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source operating in negative ion mode.

• MRM Transitions: Monitor the specific precursor-to-product ion transitions for both clavulanic acid and its deuterated internal standard.

5. Data Analysis:

• Integrate the peak areas for both the analyte and the internal standard.

• Calculate the peak area ratio (analyte/internal standard).

• Construct a calibration curve by plotting the peak area ratio versus the concentration of the calibration standards.

• Determine the concentration of clavulanic acid in the unknown samples by interpolating their peak area ratios from the calibration curve.

Illuminating Metabolic Pathways: Deuterated Clavulanic Acid in Drug Metabolism and Pharmacokinetic (DMPK) Studies

Beyond its use as an internal standard, deuterated clavulanic acid is a valuable tool in drug metabolism and pharmacokinetic (DMPK) research.[19][20] The "deuterium kinetic isotope effect" (KIE) is a key principle in these applications.[4][19]

The Deuterium Kinetic Isotope Effect

The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond.[20] Consequently, enzymatic reactions that involve the cleavage of a C-H bond as the rate-determining step will proceed more slowly when a deuterium atom is present at that position.[20] This slowing of the reaction rate is the KIE.

By strategically placing deuterium atoms at sites of potential metabolism on the clavulanic acid molecule, researchers can:

• Identify sites of metabolism: If deuteration at a specific position significantly slows down the metabolism of clavulanic acid, it indicates that this position is a primary site of metabolic attack.

• Elucidate metabolic pathways: By analyzing the metabolic profiles of both the deuterated and non-deuterated forms, the specific metabolic transformations can be identified.

• Modulate pharmacokinetic properties: In some cases, deuteration can be used to intentionally slow down metabolism, potentially leading to improved pharmacokinetic profiles, such as a longer half-life.[4]

In Vitro Metabolic Stability Assays

A common application is in vitro metabolic stability assays using liver microsomes or hepatocytes. These assays help predict the in vivo metabolic clearance of a drug.

Experimental Protocol: In Vitro Metabolic Stability of Deuterated Clavulanic Acid

1. Materials and Reagents:

• Clavulanic acid

• Deuterated clavulanic acid

• Pooled human liver microsomes

• NADPH regenerating system

• Phosphate buffer

2. Incubation:

• Pre-incubate liver microsomes with clavulanic acid or deuterated clavulanic acid in phosphate buffer.

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• Incubate at 37°C, taking aliquots at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Quench the reaction at each time point by adding cold acetonitrile.

3. Analysis:

• Analyze the samples by LC-MS/MS to determine the concentration of the remaining parent compound at each time point.

4. Data Analysis:

• Plot the natural logarithm of the percentage of parent compound remaining versus time.

• The slope of the linear portion of this plot is the elimination rate constant (k).

• Calculate the in vitro half-life (t½) as 0.693/k.

• Compare the half-lives of the deuterated and non-deuterated clavulanic acid to determine the KIE.

Conclusion: An Indispensable Tool in Modern Research

Deuterated clavulanic acid is more than just a labeled compound; it is a versatile and powerful tool that enables researchers to achieve a level of analytical accuracy and mechanistic insight that would otherwise be unattainable. Its role as the gold standard internal standard in quantitative bioanalysis ensures the reliability of pharmacokinetic and clinical studies. Furthermore, its application in DMPK studies, leveraging the kinetic isotope effect, provides a unique window into the metabolic fate of this important therapeutic agent. As analytical technologies continue to advance, the applications of deuterated standards like clavulanic acid will undoubtedly expand, further solidifying their indispensable role in drug discovery and development.

References

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• MDPI. Old and New Beta-Lactamase Inhibitors: Molecular Structure, Mechanism of Action, and Clinical Use. [Link]

• Longdom Publishing. Revolutionizing Proteomics: The Power of Isotope Labelling in Quantitative Mass Spectrometry. [Link]

• YouTube. Pharmacology of Clavulanic Acid ; Pharmacokinetics, Mechanism of action, Uses, Effects, Antibiotics. [Link]

• NCBI Bookshelf. Beta-Lactamase Inhibitors. [Link]

• Taylor & Francis. Clavulanic acid – Knowledge and References. [Link]

• PMC - NIH. Chemical isotope labeling for quantitative proteomics. [Link]

• PubMed. Deuterium Isotope Effects on Drug Pharmacokinetics. I. System-dependent Effects of Specific Deuteration With Aldehyde Oxidase Cleared Drugs. [Link]

• ResearchGate. Deuterium in Drug Discovery and Development | Request PDF. [Link]

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• LabRulez LCMS. Highly sensitive quantitative analysis of Amoxicillin and Clavulanic acid from plasma using LC/MS/MS. [Link]

• A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. [Link]

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• ResolveMass Laboratories Inc. Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. [Link]

• Pharmaffiliates. The Role of Deuterated Compounds in Pharmaceutical R&D and Testing. [Link]

• Zenodo. Analysis of Amoxicillin and Clavulanic Acid by UPLC-MS/MS in Human Plasma for Pharmacokinetic Application. [Link]

• ResearchGate. Insufficient Stability of Clavulanic Acid in Widely Used Child- Appropriate Formulations. [Link]

• ASM Journals. Assay of amoxicillin and clavulanic acid, the components of Augmentin, in biological fluids with high-performance liquid chromat. [Link]

• PubMed. The beta-lactamase stability of amoxycillin with the beta-lactamase inhibitor, clavulanic acid. [Link]

• ResearchGate. Stability of clavulanic acid under variable pH, ionic strength and temperature conditions. A new kinetic approach. [Link]

• NIH. Degradation Kinetics of Clavulanic Acid in Fermentation Broths at Low Temperatures. [Link]

• PMC - NIH. Mass spectrometric identification and quantification of the antibiotic clavulanic acid in broiler chicken plasma and meat as a necessary analytical tool in finding ways to increase the effectiveness of currently used antibiotics in the treatment of broiler chickens. [Link]

• Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). Clavulanic acid biosynthesis; the final steps. [Link]

• Dove Medical Press. Stability of Amoxicillin and Clavulanic Acid in Containers | DDDT. [Link]

• PubMed. Studies on the biosynthesis of clavulanic acid. II. Chemical degradations of 14C-labelled clavulanic acid. [Link]

• ResearchGate. Bioanalytical method validation summary for clavulanic acid. [Link]

• MDPI. Development and Validation of Bioanalytical LC–MS/MS Method for Pharmacokinetic Assessment of Amoxicillin and Clavulanate in Human Plasma. [Link]

• ResearchGate. (PDF) Development and Validation of Bioanalytical LC–MS/MS Method for Pharmacokinetic Assessment of Amoxicillin and Clavulanate in Human Plasma. [Link]

• PubMed Central. Clavulanic Acid Production by Streptomyces clavuligerus: Insights from Systems Biology, Strain Engineering, and Downstream Processing. [Link]

• MDPI. Clavulanic Acid Overproduction: A Review of Environmental Conditions, Metabolic Fluxes, and Strain Engineering in Streptomyces clavuligerus. [Link]

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Protocols & Analytical Methods

Application Note: Quantitative Analysis of a Covalent Inhibitor Using a Deuterated Internal Standard by LC-MS/MS

Introduction: The Imperative for Precision in Covalent Inhibitor Quantification

Covalent inhibitors have seen a resurgence in drug discovery, offering distinct advantages in potency and duration of action.[1][2] Their irreversible binding mechanism, however, presents unique bioanalytical challenges. Accurate quantification of these compounds in complex biological matrices is paramount for understanding their pharmacokinetics, target engagement, and overall efficacy. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for such analyses due to its high sensitivity and selectivity.[1][3]

A cornerstone of robust quantitative LC-MS/MS assays is the use of a stable isotope-labeled (SIL) internal standard.[4][5][6] A SIL internal standard is chemically identical to the analyte but has a higher mass due to the incorporation of heavy isotopes such as deuterium (²H), ¹³C, or ¹⁵N.[6] This application note details a comprehensive protocol for the use of 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3 as an internal standard for the quantification of its non-deuterated analogue, a potential covalent inhibitor, in human plasma.

The deuterated standard, being nearly identical to the analyte, co-elutes during chromatography and experiences similar ionization effects, thereby correcting for variability in sample preparation, matrix effects, and instrument response.[5][7][8] This guide provides a step-by-step methodology, from sample preparation to data analysis, grounded in established principles of bioanalytical method validation.

Analyte and Internal Standard

Compound	Structure	Molar Mass ( g/mol )
Analyte: 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole	(Structure of non-deuterated compound)	~223.22
Internal Standard (IS): 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3	(Structure of deuterated compound)	~226.25[9]

Note: The d3 designation indicates the presence of three deuterium atoms. The exact position of the deuterium labels is crucial for the stability of the internal standard and should be placed on non-exchangeable positions.[6][10]

Experimental Workflow

The overall experimental workflow is depicted in the following diagram:

Figure 1: Overall experimental workflow from sample preparation to data analysis.

Protocol: Sample Preparation

This protocol is designed for the extraction of the analyte and internal standard from human plasma.

1. Reagent Preparation:

• Internal Standard Spiking Solution: Prepare a 100 ng/mL solution of 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3 in methanol.

• Precipitation Solution: Acetonitrile with 0.1% formic acid.

• Reconstitution Solution: 50:50 (v/v) methanol:water with 0.1% formic acid.

2. Extraction Procedure:

• To 100 µL of human plasma in a microcentrifuge tube, add 10 µL of the internal standard spiking solution (100 ng/mL). Vortex for 10 seconds. This early addition of the internal standard is crucial to account for any analyte loss during subsequent steps.[11]

• Add 300 µL of ice-cold precipitation solution to the plasma sample.

• Vortex vigorously for 1 minute to ensure complete protein precipitation.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a new microcentrifuge tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of reconstitution solution. Vortex for 30 seconds.

• Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Protocol: LC-MS/MS Analysis

1. Liquid Chromatography Conditions:

Parameter	Setting
System:	Waters ACQUITY UPLC I-Class or equivalent
Column:	ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm
Mobile Phase A:	0.1% Formic Acid in Water
Mobile Phase B:	0.1% Formic Acid in Acetonitrile
Flow Rate:	0.4 mL/min
Injection Volume:	5 µL
Column Temperature:	40°C
Gradient:	See table below

Gradient Elution Program:

Time (min)	%A	%B
0.0	95	5
0.5	95	5
2.5	5	95
3.5	5	95
3.6	95	5
5.0	95	5

2. Mass Spectrometry Conditions:

Parameter	Setting
System:	Sciex Triple Quad 6500+ or equivalent
Ionization Mode:	Electrospray Ionization (ESI), Positive
Ion Source Gas 1:	50 psi
Ion Source Gas 2:	50 psi
Curtain Gas:	35 psi
Temperature:	550°C
IonSpray Voltage:	5500 V
Detection Mode:	Multiple Reaction Monitoring (MRM)

MRM Transitions:

The following MRM transitions should be optimized by infusing a standard solution of the analyte and internal standard. The acylimidazole moiety is a likely site for fragmentation.[12][13]

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Analyte	[M+H]⁺	[Fragment 1]⁺	Optimized Value
Analyte (confirmatory)	[M+H]⁺	[Fragment 2]⁺	Optimized Value
Internal Standard	[M+H]⁺	[Corresponding Fragment 1]⁺	Optimized Value

Note: The exact m/z values will depend on the final chemical formula and fragmentation pattern. The d3-label should ideally be retained in the product ion to ensure specificity.

Data Analysis and Quantification

• Peak Integration: Integrate the chromatographic peaks for the analyte and the internal standard using the instrument's software (e.g., Analyst, MassLynx).

• Response Ratio Calculation: Calculate the peak area ratio of the analyte to the internal standard for each sample, calibrator, and quality control (QC) sample.

• Calibration Curve: Construct a calibration curve by plotting the analyte/internal standard peak area ratio against the known concentrations of the calibrators. A linear regression with a 1/x² weighting is typically used.

• Concentration Determination: Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Method Validation Considerations

A full method validation should be performed according to regulatory guidelines (e.g., FDA, EMA). Key parameters to assess include:

• Selectivity and Specificity: Absence of interfering peaks at the retention times of the analyte and IS in blank matrix samples.

• Linearity and Range: The concentration range over which the assay is accurate and precise.

• Accuracy and Precision: Intra- and inter-day variability, typically assessed using QC samples at low, medium, and high concentrations.

• Matrix Effect: The influence of matrix components on the ionization of the analyte and IS.[8]

• Recovery: The efficiency of the extraction process.

• Stability: Stability of the analyte in the biological matrix under various storage conditions (e.g., freeze-thaw, short-term benchtop).

Troubleshooting and Advanced Insights

• Isotopic Crosstalk: Ensure that the non-deuterated analyte does not contribute to the signal of the deuterated internal standard, and vice-versa. This can be checked by analyzing the highest concentration calibrator and the pure internal standard solution.[6]

• Chromatographic Shift: In some cases, deuteration can cause a slight shift in retention time (isotopic effect).[4][8][14] While minor shifts are often acceptable, significant separation could compromise the ability of the internal standard to compensate for matrix effects at the exact elution time of the analyte. The chromatographic conditions provided are a good starting point but may require optimization.

• Analyte Reactivity: Given the acylimidazole moiety, the analyte is likely reactive. It is crucial to assess its stability in the biological matrix and during the sample preparation process. The use of an acidic modifier in the mobile phase and precipitation solution helps to maintain the stability of many compounds.

Conclusion

This application note provides a detailed and robust protocol for the quantification of a novel covalent inhibitor using its deuterated analog, 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3, as an internal standard. By leveraging the principles of stable isotope dilution and tandem mass spectrometry, this method offers the high degree of accuracy, precision, and reliability required for regulated bioanalysis in drug development. The provided workflow and parameters serve as a comprehensive starting point for method development and validation in your laboratory.

References

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid communications in mass spectrometry, 19(3), 401–407. [Link]

• ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Retrieved from [Link]

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. PubMed. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2025). Deuterated Standards for LC-MS Analysis. Retrieved from [Link]

• Waters Corporation. (n.d.). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. YouTube. Retrieved from [Link]

• PharmiWeb.com. (2025). Internal Standards for Protein Quantification by LC-MS/MS. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Expression of Stable Isotopically Labeled Proteins for Use as Internal Standards for Mass Spectrometric Quantitation of Clinical Protein Biomarkers. Retrieved from [Link]

• National Institutes of Health. (n.d.). A Liquid Chromatography/Mass Spectrometry Method for Screening Disulfide Tethering Fragments. Retrieved from [Link]

• Yan, M., et al. (2013). Stable deuterium internal standard for the isotope-dilution LC-MS/MS analysis of elastin degradation. Analytical Biochemistry, 440(2), 158-165. [Link]

• AACR Journals. (2025). An LC-MS toolbox for identifying and guiding the development of cysteine-targeted small molecule covalent inhibitors. Cancer Research. Retrieved from [Link]

• National Institutes of Health. (n.d.). Chemoproteomic methods for covalent drug discovery. PubMed Central. Retrieved from [Link]

• National Institutes of Health. (2023). Covalent Library Screening by Targeted Mass Spectrometry for Rapid Binding Site Identification. PubMed. Retrieved from [Link]

• Computational Systems Biology. (n.d.). 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3. Retrieved from [Link]

• Vyskocilová, P., et al. (2006). Synthesis and mass spectrometric fragmentation characteristics of imidazole ribosides-analogs of intermediates of purine de novo synthetic pathway. Nucleosides, Nucleotides & Nucleic Acids, 25(9-11), 1237-40. [Link]

• National Institutes of Health. (2020). Imidazole Derivatives Improve Charge Reduction and Stabilization for Native Mass Spectrometry. PubMed Central. Retrieved from [Link]

• Concept Life Sciences. (2021). Emerging strategies in covalent inhibition. YouTube. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• Fisher Scientific. (n.d.). 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3 (mixture E/Z), TRC. Retrieved from [Link]

• ChemBK. (n.d.). 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3 (mixture E/Z). Retrieved from [Link]

• Fisher Scientific. (n.d.). 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole(mixture E/Z), TRC. Retrieved from [Link]

• Mohamed, Y. A., et al. (2005). Synthesis and Mass Spectral Fragmentation Patterns of Some Thiazole and Imidazolidine Derivatives. ResearchGate. Retrieved from [Link]

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Application Note: Quantitative Analysis of Clavulanic Acid in Biological Matrices Using a Deuterated Internal Standard by LC-MS/MS

Abstract

This application note presents a detailed, robust, and validated protocol for the quantification of clavulanic acid in biological matrices, such as human plasma and fermentation broth. The method employs a stable isotope dilution analysis (SIDA) strategy, utilizing a deuterated analog of clavulanic acid as an internal standard (IS), coupled with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This approach ensures high accuracy, precision, and specificity, overcoming the challenges associated with the inherent instability of clavulanic acid and potential matrix effects. The protocol described herein is designed for researchers, scientists, and drug development professionals engaged in pharmacokinetic studies, therapeutic drug monitoring, and fermentation process optimization.

Introduction: The Rationale for a Gold-Standard Approach

Clavulanic acid is a potent β-lactamase inhibitor, crucial in overcoming bacterial resistance when co-administered with β-lactam antibiotics like amoxicillin.[1][2][3] Its accurate quantification in biological samples is paramount for pharmacokinetic assessments, bioavailability studies, and for monitoring its production during fermentation by Streptomyces clavuligerus.[2][4][5]

However, clavulanic acid is notoriously unstable, susceptible to degradation influenced by temperature and pH.[6][7][8] This instability poses significant analytical challenges, demanding a method that can compensate for analyte loss during sample preparation and analysis. Stable Isotope Dilution Analysis (SIDA) coupled with LC-MS/MS is recognized as the gold standard for quantitative bioanalysis due to its ability to correct for such variations.[9][10][11] By introducing a known quantity of a deuterated internal standard (IS), which is chemically identical to the analyte but mass-distinguishable, any degradation or loss experienced by the analyte is mirrored by the IS.[9][12] This maintains a constant analyte-to-IS ratio, leading to highly reliable and reproducible quantification.[13]

This document provides a comprehensive, step-by-step protocol, from sample handling to data analysis, grounded in established bioanalytical method validation guidelines from regulatory bodies such as the FDA and EMA.[14][15][16]

Materials and Reagents

Item	Supplier & Catalog No.	Specifications
Clavulanic Acid (Potassium Salt)	Major Pharmacopoeia	Purity ≥ 98%
Clavulanic Acid-D4 (Potassium Salt)	Isotope Supplier	Isotopic Purity ≥ 99%
Acetonitrile (ACN)	HPLC or LC-MS Grade	-
Methanol (MeOH)	HPLC or LC-MS Grade	-
Formic Acid (FA)	LC-MS Grade	Purity ≥ 99%
Dichloromethane (DCM)	ACS Grade or higher	-
Water	Type I, 18.2 MΩ·cm	-
Human Plasma (K2-EDTA)	Commercial Supplier	Pooled, screened
Solid Phase Extraction (SPE) Cartridges	e.g., Phenomenex Strata-X	30 mg, 1 cc

Experimental Protocols

3.1. Standard and Sample Preparation: Mitigating Instability

Given the instability of clavulanic acid, all preparations must be performed on ice, and samples should be analyzed promptly.[4][6][17]

Protocol 1: Preparation of Stock and Working Solutions

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh and dissolve Clavulanic Acid and Clavulanic Acid-D4 in Type I water to achieve a final concentration of 1 mg/mL.

  • Store stock solutions in small aliquots at ≤ -70°C. Stability under these conditions should be validated.

• Working Solutions:

  • Prepare serial dilutions of the clavulanic acid stock solution with a 50:50 (v/v) mixture of methanol and water to create calibration curve (CS) and quality control (QC) working solutions.[18]

  • Prepare a working solution of the deuterated internal standard (e.g., 500 ng/mL) in the same diluent.

Protocol 2: Sample Preparation from Human Plasma

This protocol utilizes protein precipitation followed by a back-extraction to clean the sample.[19][20]

• Thaw frozen plasma samples in an ice-water bath.

• To a 100 µL aliquot of plasma in a microcentrifuge tube, add 25 µL of the deuterated internal standard working solution. Vortex for 10 seconds.

• Add 300 µL of ice-cold acetonitrile to precipitate proteins. Vortex vigorously for 5 minutes.

• Centrifuge at 16,000 x g for 10 minutes at 4°C.

• Transfer 250 µL of the supernatant to a new tube.

• Add 100 µL of distilled water and 350 µL of dichloromethane.

• Vortex for 10 minutes, then centrifuge at 16,000 x g for 10 minutes at 4°C to separate the layers.

• Carefully transfer the upper aqueous layer to an autosampler vial for immediate LC-MS/MS analysis.

Protocol 3: Sample Preparation from Fermentation Broth

• Centrifuge the fermentation broth sample (e.g., at 3720 x g for 15 minutes) to obtain a clear supernatant.[1]

• Filter the supernatant through a 0.2 µm syringe filter.

• Dilute the filtered supernatant with Type I water to bring the expected clavulanic acid concentration within the calibration range.

• Proceed with the same extraction protocol as for plasma, starting from step 2 of Protocol 2.

3.2. LC-MS/MS Instrumentation and Conditions

The following parameters provide a starting point and should be optimized for the specific instrumentation used.

Parameter	Condition
LC System	UPLC/UHPLC System
Column	C18 Reversed-Phase (e.g., Poroshell 120 EC-C18, 2.1 x 50 mm, 1.7 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Flow Rate	0.4 - 0.5 mL/min
Gradient	Isocratic or shallow gradient (e.g., 85:15 A:B)
Column Temp.	25°C
Injection Vol.	5 - 10 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative
MRM Transitions	Clavulanic Acid: m/z 198.0 → 135.8/136.0[19][21][22] Clavulanic Acid-D4: m/z 202.0 → 140.0
Source Temp.	Optimized for instrument
Gas Flows	Optimized for instrument

Method Validation: A Self-Validating System

A full validation must be performed according to regulatory guidelines (e.g., FDA, EMA, ICH M10) to ensure the method is fit for its intended purpose.[15][16]

4.1. Validation Parameters and Acceptance Criteria

Parameter	Description	Acceptance Criteria
Selectivity	Analysis of blank matrix from ≥ 6 sources to check for interferences.	No significant interfering peaks at the retention times of the analyte and IS.
Linearity	Calibration curve with a blank and ≥ 6 non-zero standards.	Correlation coefficient (r²) ≥ 0.99. Back-calculated concentrations within ±15% of nominal (±20% at LLOQ).
Accuracy & Precision	Analysis of QC samples at LLOQ, Low, Mid, and High concentrations in ≥ 5 replicates over ≥ 3 runs.	Mean accuracy within 85-115% (80-120% at LLOQ). Precision (%CV) ≤ 15% (≤ 20% at LLOQ).[18]
Matrix Effect	Assessed by comparing the response of post-extraction spiked samples to neat solutions.	IS-normalized matrix factor CV should be ≤ 15%.
Recovery	Comparison of analyte response in pre-extraction spiked samples to post-extraction spiked samples.	Should be consistent and reproducible, though not required to be 100%.
Stability	Evaluation of analyte stability under various conditions (freeze-thaw, short-term bench-top, long-term storage).[20]	Mean concentration of stability samples should be within ±15% of nominal concentration.

Workflow and Data Presentation

The overall analytical workflow is designed for efficiency and to minimize analyte degradation.

Caption: Workflow for Clavulanic Acid Quantification.

Conclusion

The protocol detailed in this application note provides a reliable and robust method for the quantification of clavulanic acid in complex biological matrices. The use of a deuterated internal standard is critical to compensate for the inherent instability of the analyte, ensuring data integrity for critical applications in pharmaceutical development and research. Adherence to the described sample handling procedures and a thorough method validation are essential for achieving accurate and reproducible results.

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• Clavulanic Acid in Microbial Ferment
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• Mass spectrometric identification and quantification of the antibiotic clavulanic acid in broiler chicken plasma and me
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• Structural and biochemical analysis of the final step in the biosynthesis of the beta-lactamase inhibitor clavulanic acid.Biochemistry.
• Fermentation Conditions that Affect Clavulanic Acid Production in Streptomyces clavuligerus.Frontiers in Microbiology.
• Process for the preparation of clavulanic acid.
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• 11. Isotope dilution | Mass spectrometry, Trace elements, Quantification | Britannica [britannica.com]
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• 13. Stable-isotope dilution LC–MS for quantitative biomarker analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pharmacompass.com [pharmacompass.com]
• 15. fda.gov [fda.gov]
• 16. ICH M10 on bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 17. Mass spectrometric identification and quantification of the antibiotic clavulanic acid in broiler chicken plasma and meat as a necessary analytical tool in finding ways to increase the effectiveness of currently used antibiotics in the treatment of broiler chickens - PMC [pmc.ncbi.nlm.nih.gov]
• 18. zenodo.org [zenodo.org]
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• 20. Determination of clavulanic acid in calf plasma by liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. SIL-IS LC-ESI-MS/MS method for simultaneous quick detection of amoxicillin and clavulanic acid in human plasma: Development, validation and its application to a pharmacokinetics study. | Semantic Scholar [semanticscholar.org]
• 22. researchgate.net [researchgate.net]

Application Notes & Protocols for 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3 in Pharmacokinetic Studies

Preamble: The Strategic Role of Stable Isotope Labeling in Pharmacokinetic Analysis

The journey of a drug candidate from discovery to clinical application is paved with rigorous evaluation, a cornerstone of which is the comprehensive understanding of its pharmacokinetic (PK) profile. Pharmacokinetics, the study of how an organism affects a drug, provides critical insights into the absorption, distribution, metabolism, and excretion (ADME) of a compound. Accurate quantification of a drug and its metabolites in biological matrices is paramount for constructing a reliable PK profile. The use of stable isotope-labeled (SIL) internal standards in conjunction with liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for such bioanalytical undertakings.[1][2][3] The near-identical physicochemical properties of a SIL internal standard to its unlabeled analyte allow for the correction of variability in sample preparation and matrix effects, thereby ensuring the accuracy and precision of the analytical method.[4][5]

This document provides a detailed guide on the application of 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3 as a SIL internal standard for the pharmacokinetic evaluation of its parent compound, 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole . While the specific therapeutic target of the parent compound is not publicly documented, the presence of the imidazole moiety suggests potential pharmacological activities, as this scaffold is found in numerous antifungal, antibacterial, and anticancer agents.[5][6][7][8][9] For the purpose of providing a scientifically robust and contextually relevant framework, these application notes will proceed under the assumption that the parent compound is being investigated as a novel antifungal agent. This illustrative context will inform the rationale behind the experimental designs and protocols presented herein.

Compound Profile: 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3

Parameter	Value	Source
Chemical Name	4-hydroxy-1-{[(1E)-3-[(2,4,5-²H₃)-1H-imidazol-1-yl]-3-oxoprop-1-en-1-yl]amino}butan-2-one
CAS Number	1795138-51-0
Molecular Formula	C₁₀H₁₀D₃N₃O₃
Molecular Weight	226.25 g/mol
Purity	≥98%
Storage	Store at -20°C, protect from light and moisture.	Manufacturer's Recommendation

The deuterium atoms in 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3 are strategically placed on the imidazole ring, a region of the molecule not expected to undergo metabolic cleavage. This positioning ensures the stable isotope label is retained throughout the metabolic fate of the parent compound, a critical requirement for an effective internal standard.[5]

Bioanalytical Method Development and Validation using LC-MS/MS

The cornerstone of any pharmacokinetic study is a validated bioanalytical method that is both accurate and reproducible. The following section outlines the development and validation of an LC-MS/MS method for the quantification of 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole in plasma, using its deuterated analog as an internal standard. The validation parameters are based on the guidelines set forth by the U.S. Food and Drug Administration (FDA).[7][9]

LC-MS/MS Instrumentation and Parameters

• Liquid Chromatography System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system capable of gradient elution.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Chromatographic Column: A reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm) is a suitable starting point for separating the analyte from endogenous matrix components.

• Mobile Phase: A gradient elution using water with 0.1% formic acid (Mobile Phase A) and acetonitrile with 0.1% formic acid (Mobile Phase B). The gradient should be optimized to achieve a sharp peak shape and adequate retention of the analyte.

• Ionization Mode: ESI in positive ion mode is often suitable for imidazole-containing compounds.

• Multiple Reaction Monitoring (MRM) Transitions: The mass spectrometer will be operated in MRM mode to enhance selectivity and sensitivity. The precursor-to-product ion transitions for both the analyte and the internal standard must be optimized by direct infusion.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Analyte (Parent Compound)	To be determined	To be determined	To be determined
Internal Standard (-d3)	Analyte m/z + 3	To be determined	To be determined

Sample Preparation: Protein Precipitation

Protein precipitation is a straightforward and effective method for extracting small molecules from plasma samples.

Protocol:

• Thaw plasma samples on ice.

• To 50 µL of plasma in a microcentrifuge tube, add 10 µL of the internal standard working solution (e.g., 100 ng/mL in methanol).

• Vortex briefly to mix.

• Add 150 µL of cold acetonitrile to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean autosampler vial or 96-well plate.

• Inject a portion of the supernatant (e.g., 5 µL) into the LC-MS/MS system.

Bioanalytical Method Validation

A full validation of the bioanalytical method should be performed in accordance with FDA guidelines, including the following parameters:

• Selectivity and Specificity: Analyze blank plasma from at least six different sources to ensure no endogenous interferences at the retention times of the analyte and internal standard.

• Calibration Curve: Prepare a calibration curve by spiking known concentrations of the analyte into blank plasma. A typical range might be 1-1000 ng/mL. The curve should be fitted using a weighted linear regression.

• Accuracy and Precision: Determine the intra- and inter-day accuracy and precision by analyzing quality control (QC) samples at low, medium, and high concentrations in replicate (n=6) on three different days. Acceptance criteria are typically within ±15% of the nominal concentration (±20% for the lower limit of quantification).

• Matrix Effect: Evaluate the ion suppression or enhancement from different sources of plasma. The use of a stable isotope-labeled internal standard is expected to compensate for matrix effects.[4]

• Recovery: Assess the efficiency of the extraction procedure by comparing the analyte response in extracted samples to that of unextracted standards.

• Stability: Evaluate the stability of the analyte in plasma under various conditions, including bench-top, freeze-thaw, and long-term storage.

In Vivo Pharmacokinetic Study Protocol

The following protocol describes a single-dose pharmacokinetic study in rats. The choice of animal model and dosing regimen should be refined based on the specific pharmacological properties of the parent compound.

Animal Model and Husbandry

• Species: Sprague-Dawley rats (male, 8-10 weeks old).

• Housing: Animals should be housed in a temperature- and humidity-controlled environment with a 12-hour light/dark cycle. They should have ad libitum access to food and water.

• Acclimatization: Allow animals to acclimatize to the facility for at least one week prior to the study.

Formulation and Dosing

• Formulation: The parent compound should be formulated in a vehicle suitable for the intended route of administration. For oral administration, a suspension in 0.5% methylcellulose is a common choice. For intravenous administration, a solution in a vehicle such as 5% DMSO, 40% PEG300, and 55% saline may be appropriate.

• Dose: The dose level will depend on the potency of the compound. For a preliminary PK study, an oral dose of 10 mg/kg and an intravenous dose of 2 mg/kg are reasonable starting points.

• Administration:

  • Oral (PO): Administer the formulation via oral gavage.

  • Intravenous (IV): Administer the formulation as a bolus injection into a tail vein.

Blood Sampling

• Time Points: Collect blood samples at appropriate time points to capture the absorption, distribution, and elimination phases of the drug. A typical schedule would be:

  • IV: 0.083 (5 min), 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

  • PO: 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

• Procedure: Collect approximately 100-150 µL of blood from the saphenous vein into EDTA-coated tubes at each time point.

• Plasma Preparation: Process the blood by centrifugation (e.g., 2000 x g for 10 minutes at 4°C) to separate the plasma.

• Storage: Store the plasma samples at -80°C until bioanalysis.

Caption: Workflow for an in vivo pharmacokinetic study.

Data Analysis and Interpretation

Pharmacokinetic Parameter Calculation

The plasma concentration-time data will be analyzed using non-compartmental analysis (NCA) with appropriate software (e.g., Phoenix WinNonlin). Key pharmacokinetic parameters to be calculated include:

• Maximum plasma concentration (Cmax)

• Time to reach Cmax (Tmax)

• Area under the plasma concentration-time curve (AUC)

• Half-life (t1/2)

• Clearance (CL)

• Volume of distribution (Vd)

• Bioavailability (F%) (for oral administration)

Metabolite Profiling

Stable isotope labeling can also be a powerful tool for metabolite profiling. The presence of the deuterated internal standard can help to identify potential metabolites of the parent compound in the LC-MS/MS data. The characteristic mass shift of +3 Da between the parent compound and the internal standard will also be present between any metabolites and their corresponding deuterated forms.

Caption: Metabolite profiling workflow using a stable isotope-labeled internal standard.

Conclusion

The use of 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3 as a stable isotope-labeled internal standard provides a robust and reliable tool for the pharmacokinetic evaluation of its parent compound. The protocols outlined in this document provide a comprehensive framework for conducting bioanalytical method validation and in vivo pharmacokinetic studies. The successful application of these methods will yield high-quality data that is essential for advancing the development of novel therapeutic agents.

References

• Imidazole as a Promising Medicinal Scaffold: Current Status and Future Direction. Pharmaceuticals (Basel). [Link]

• Bioanalytical Method Validation Guidance for Industry. U.S. Food and Drug Administration. [Link]

• FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. AAPS Newsmagazine. [Link]

• Pharmacokinetics of imidazole antimycotics. Postgraduate Medical Journal. [Link]

• Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. The Annals of Pharmacotherapy. [Link]

• Bioanalytical Method Validation for Biomarkers Guidance. HHS.gov. [Link]

• Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry. [Link]

• 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3. Theranyx Gen. [Link]

• 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3. Computational Systems Biology. [Link]

• The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Waters Corporation. [Link]

• Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necess. SciSpace. [Link]

• 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole(mixture E/Z), TRC. Fisher Scientific. [Link]

• M10 Bioanalytical Method Validation and Study Sample Analysis. U.S. Food and Drug Administration. [Link]

• Deuterium Isotope Effects on Drug Pharmacokinetics. I. System-Dependent Effects of Specific Deuteration with Aldehyde Oxidase Cleared Drugs. Semantic Scholar. [Link]

• A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis. Journal of Chromatography B. [Link]

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• Deuterium isotope effects in drug pharmacokinetics II: Substrate-dependence of the reaction mechanism influences outcom…. OUCI. [Link]

• Metabolomics and Isotope Tracing. Lewis-Sigler Institute - Princeton University. [Link]

• Effect of deuteration on the single dose pharmacokinetic properties and postoperative analgesic activity of methadone. PLOS ONE. [Link]

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• 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3. Glyko. [Link]

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• 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3(mixture E/Z). MySkinRecipes. [Link]

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Application Note: A Robust HPLC Method for the Quantification of Clavulanic Acid via Pre-Column Derivatization with Imidazole

Introduction: The Analytical Challenge of Clavulanic Acid

Clavulanic acid is a vital pharmaceutical compound, produced by the fermentation of Streptomyces clavuligerus, that acts as a powerful inhibitor of bacterial β-lactamase enzymes.[1][2] It is rarely used as a standalone antibiotic but is commonly co-formulated with β-lactam antibiotics like amoxicillin to combat resistance in bacteria that secrete β-lactamases.[2][3][4] Accurate quantification of clavulanic acid is critical throughout the drug development process, from monitoring fermentation yields to performing pharmacokinetic studies.

The primary analytical hurdle with clavulanic acid is its molecular structure, which lacks a significant chromophore, leading to poor absorption in the UV-visible spectrum.[1] This makes direct HPLC-UV detection insensitive and impractical for samples with low concentrations. Furthermore, clavulanic acid is inherently unstable in aqueous solutions, with its stability being highly dependent on temperature and pH.[5][6][7][8] To address these issues, a pre-column derivatization strategy is the method of choice. Reacting clavulanic acid with imidazole creates a stable, conjugated chromophore that absorbs strongly in the UV region, thereby enabling sensitive and reliable quantification by reverse-phase HPLC.[1][3][9]

The Chemistry of Derivatization: Unveiling the Chromophore

The derivatization process hinges on the nucleophilic attack of imidazole on the β-lactam ring of clavulanic acid. This reaction opens the strained four-membered ring, leading to the formation of a stable N-acyl imidazole derivative. This new molecule, identified as 1-(4-aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole, possesses a conjugated system that exhibits a strong UV absorbance maximum around 311-312 nm.[3][9][10] This wavelength is sufficiently high to avoid interference from many endogenous components present in complex matrices like fermentation broths or plasma.[3]

The reaction is typically carried out under controlled temperature and pH to ensure complete and reproducible derivatization while minimizing the degradation of the clavulanic acid itself.[1] The stability of the resulting clavulanate-imidazole (CAI) chromophore is also a critical factor; while stable enough for automated HPLC analysis, studies have shown it can degrade over time, especially at room temperature.[5][6][11] Therefore, it is recommended to keep derivatized samples cooled and to perform the HPLC analysis within a reasonable timeframe.[11]

Caption: Derivatization of Clavulanic Acid with Imidazole.

Experimental Protocol

This protocol is designed to be a self-validating system, with built-in quality control steps to ensure the accuracy and reproducibility of the results.

Materials and Reagents

• Potassium Clavulanate (Reference Standard)

• Imidazole (ACS Grade or higher)

• Hydrochloric Acid (HCl)

• Potassium Dihydrogen Phosphate (KH₂PO₄)

• Sodium Dihydrogen Phosphate (NaH₂PO₄)

• Methanol (HPLC Grade)

• Acetonitrile (HPLC Grade)

• Ultrapure Water (18.2 MΩ·cm)

Preparation of Solutions

• Imidazole Reagent (2.5 M, pH 6.8): Dissolve 8.25 g of imidazole in 24 mL of ultrapure water. Adjust the pH to 6.8 using 25% (v/v) HCl. Bring the final volume to 40 mL with ultrapure water.[1] Store this solution at 2-8°C.

• Mobile Phase A (50 mM KH₂PO₄, pH 3.2): Dissolve the appropriate amount of KH₂PO₄ in ultrapure water to make a 50 mM solution. Adjust the pH to 3.2 with phosphoric acid. Filter through a 0.45 µm membrane filter before use.[1]

• Mobile Phase B: HPLC Grade Methanol.[1]

• Clavulanic Acid Stock Solution (e.g., 800 mg/L): Accurately weigh and dissolve potassium clavulanate reference standard in a 100 mM sodium dihydrogen phosphate buffer (pH 6.8) to obtain the desired concentration.[1] Prepare fresh daily or store at -80°C for long-term stability.[6]

Sample Preparation and Derivatization Workflow

• Sample Collection: For fermentation broths, centrifuge the sample at high speed (e.g., 15,000 rpm) for 10 minutes at 4°C to pellet cells and debris.[1] For plasma or serum, a protein precipitation step with acetonitrile may be required, followed by centrifugation.[12]

• Dilution: Dilute the supernatant or protein-free sample with mobile phase or an appropriate buffer to bring the clavulanic acid concentration within the linear range of the calibration curve.

• Derivatization Reaction: In a microcentrifuge tube or HPLC vial, mix 300 µL of the sample (or standard) with 100 µL of the Imidazole Reagent.[1]

• Incubation: Incubate the mixture at 30°C for 30 minutes. A mixing block or thermomixer set to a moderate speed (e.g., 800 rpm) is recommended to ensure homogeneity.[1]

• Cooling: Immediately after incubation, place the vials in an autosampler cooled to 4°C to prevent degradation of the derivative prior to injection.[1][5]

• Injection: Inject the derivatized sample into the HPLC system.

Caption: HPLC Analysis Workflow for Clavulanic Acid.

HPLC Method Parameters

The following table summarizes a validated set of HPLC conditions for the analysis of the clavulanate-imidazole derivative. These parameters should serve as a starting point and may require optimization depending on the specific HPLC system and sample matrix.

Parameter	Recommended Condition
HPLC System	Agilent 1200 Series or equivalent with DAD/UV detector
Column	C18 Reverse-Phase, e.g., Zorbax Eclipse XDB-C18[6] or Novapak® C18[12]
Column Temperature	Ambient or controlled at 25°C
Mobile Phase A	50 mM KH₂PO₄ buffer, pH 3.2[1]
Mobile Phase B	Methanol (HPLC Grade)[1]
Flow Rate	1.0 - 1.8 mL/min[12][13]
Gradient Elution	A gradient is often preferred for complex matrices to improve peak separation. A typical gradient might be: - 0-8 min: Linear gradient from 6% to 7.6% B - 8-10 min: Linear gradient to 95% B - 10-12 min: Hold at 95% B - 12-14 min: Return to 6% B[1]
Injection Volume	10 - 50 µL
Detection Wavelength	311 nm[1][3]
Run Time	~15 minutes[13]

Method Validation and Performance

To ensure the trustworthiness of the results, the method should be validated according to the International Conference on Harmonisation (ICH) guidelines.

• Linearity: The method demonstrates excellent linearity over a typical concentration range of 0.2 to 400 mg/L.[1] A calibration curve should be prepared by plotting the peak area of the derivative against the concentration of the clavulanic acid standards.

• Limits of Detection (LOD) and Quantification (LOQ): The derivatization procedure significantly enhances sensitivity. Reported LOD and LOQ values are as low as 0.01 mg/L and 0.02 mg/L, respectively.[1]

• Precision and Accuracy: The method is highly precise, with intraday and interday relative standard deviations (%RSD) typically below 10%.[1] Accuracy, assessed through recovery studies in spiked matrices, is generally excellent, with average recoveries often exceeding 95%.[1][12]

• Specificity: The use of a specific derivatization reaction and a relatively high detection wavelength (311 nm) provides good specificity, minimizing interference from co-eluting compounds in complex samples like fermentation media or biological fluids.[3]

Troubleshooting and Field-Proven Insights

• Peak Tailing or Splitting: This may indicate issues with the column or mobile phase pH. Ensure the mobile phase pH is correctly adjusted and stable. Column degradation can be mitigated by using a guard column, especially when analyzing complex samples.[3]

• Low Recovery/Response: This could be due to incomplete derivatization or degradation of clavulanic acid or its derivative.

  • Confirm the pH and concentration of the imidazole reagent.

  • Ensure the incubation time and temperature are accurately controlled.

  • Minimize the time between derivatization and injection, and always keep derivatized samples cooled.[11]

• Baseline Noise: Ensure proper degassing of the mobile phase and use high-purity solvents and reagents.

Conclusion

The pre-column derivatization of clavulanic acid with imidazole followed by reverse-phase HPLC analysis is a robust, sensitive, and specific method for its quantification. By converting the weakly absorbing analyte into a strongly absorbing derivative, this method overcomes the primary challenges associated with clavulanic acid analysis. The detailed protocol and validation parameters provided in this application note offer a reliable framework for researchers, scientists, and drug development professionals to implement this essential analytical technique in their laboratories.

References

• Determination of clavulanic acid by a sensitive HPLC method. Journal of Antimicrobial Chemotherapy. Available at: [Link]

• Ramirez-Malule, H., et al. (2016). An improved HPLC-DAD method for clavulanic acid quantification in fermentation broths of Streptomyces clavuligerus. Journal of Pharmaceutical and Biomedical Analysis. Available at: [Link]

• Gomez-Rios, D. G., et al. (2019). Data of Clavulanic Acid and Clavulanate-Imidazole Stability at Low Temperatures. Data in Brief. Available at: [Link]

• Foulstone, M. & Reading, C. (1982). Assay of amoxicillin and clavulanic acid, the components of Augmentin, in biological fluids with high-performance liquid chromatography. Antimicrobial Agents and Chemotherapy. Available at: [Link]

• Gomez-Rios, D. G., et al. (2019). Data of clavulanic acid and clavulanate-imidazole stability at low temperatures. Data in Brief. Available at: [Link]

• ResearchGate. (n.d.). Quantitative Determination of Clavulanic Acid in Plasma by HPLC: Application to a Pharmacokinetic Study. Available at: [Link]

• Gomez-Rios, D. G., et al. (2019). Data of clavulanic acid and clavulanate-imidazole stability at low temperatures. Data in Brief. Available at: [Link]

• Wu, T. K., et al. (1995). The blank-adjusted UV absorbance scans (272 to 352 nm) for the... ResearchGate. Available at: [Link]

• Spectrophotometric assay of clavulanic acid by reaction with imidazole. RSC Publishing. Available at: [Link]

• Gomez-Rios, D. G., et al. (2019). Degradation Kinetics of Clavulanic Acid in Fermentation Broths at Low Temperatures. Antibiotics. Available at: [Link]

• Rios-Estepa, R., et al. (2021). Clavulanic Acid Production by Streptomyces clavuligerus: Insights from Systems Biology, Strain Engineering, and Downstream Processing. Antibiotics. Available at: [Link]

• Insufficient Stability of Clavulanic Acid in Widely Used Child-Appropriate Formulations. (2021). Antibiotics. Available at: [Link]

• A Validated RP-HPLC Method for Simultaneous Determination of CefiximeandClavulanicAcidPowderinPediatricOralSusp. (2022). ScienceOpen. Available at: [Link]

• Biochemistry and Action of Clavulanic Acid. PubMed. Available at: [Link]

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• 13. scienceopen.com [scienceopen.com]

Application Note: A Robust and Sensitive Method for the Quantitative Analysis of Clavulanic Acid in Human Plasma via LC-MS/MS with a Stable Isotope-Labeled Internal Standard

Introduction

Clavulanic acid is a potent β-lactamase inhibitor produced by Streptomyces clavuligerus.[1][2] It is commonly co-administered with β-lactam antibiotics, such as amoxicillin, to combat resistance in bacteria that produce β-lactamase enzymes.[1][3] Accurate quantification of clavulanic acid in plasma is crucial for pharmacokinetic (PK) profiling, bioequivalence (BE) studies, and therapeutic drug monitoring to ensure optimal dosing and efficacy.[4]

However, the bioanalysis of clavulanic acid presents significant challenges. The molecule is inherently unstable, particularly in biological matrices, and is sensitive to temperature and pH.[1][5] Furthermore, its poor UV absorbance and high polarity make it difficult to analyze using traditional HPLC-UV methods without derivatization.[3][6]

This application note details a highly selective, sensitive, and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of clavulanic acid in human plasma. The method employs a simple protein precipitation extraction procedure and utilizes a stable isotope-labeled (SIL) internal standard (IS) to ensure the highest degree of accuracy and precision by compensating for matrix effects and variations during sample processing. The protocol is validated according to the principles outlined in the U.S. Food and Drug Administration (FDA) Bioanalytical Method Validation Guidance for Industry.[7][8]

Principle of the Method: Stable Isotope Dilution

The gold standard for quantitative mass spectrometry is the stable isotope dilution (SID) technique. A SIL internal standard is a form of the analyte of interest (clavulanic acid) in which several atoms have been replaced with their heavier stable isotopes (e.g., ¹³C, ²H, ¹⁵N). This standard is chemically identical to the analyte and thus exhibits the same behavior during sample extraction, chromatography, and ionization.

Because the SIL-IS has a different mass, it can be distinguished from the native analyte by the mass spectrometer. By adding a known concentration of the SIL-IS to every sample, standard, and quality control (QC) at the beginning of the extraction process, any analyte loss during sample handling is corrected for. The ratio of the analyte's MS signal to the SIL-IS's MS signal is used for quantification, providing a highly precise and accurate measurement that is robust against matrix-induced signal suppression or enhancement.

Caption: Principle of Stable Isotope Dilution for Accurate Quantification.

Materials and Reagents

• Analytes: Clavulanate Potassium (Reference Standard), Clavulanic Acid-¹³C₃,²H₂ (Stable Isotope-Labeled Internal Standard).

• Reagents: Acetonitrile (LC-MS Grade), Methanol (LC-MS Grade), Formic Acid (≥98%), Ammonium Acetate (≥99%), Dichloromethane (HPLC Grade), Water (Type I, 18.2 MΩ·cm).

• Biological Matrix: Drug-free, pooled human plasma (K₂-EDTA as anticoagulant).

• Labware: 1.5 mL polypropylene microcentrifuge tubes, 96-well collection plates, autosampler vials.

Experimental Protocols

Preparation of Stock Solutions, Calibration Standards, and Quality Controls

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve Clavulanate Potassium and the SIL-IS in methanol to prepare individual 1 mg/mL primary stock solutions. Store at -80°C.[5] Due to the known instability of clavulanic acid, fresh working solutions should be prepared regularly.[5]

• Working Solutions: Prepare serial dilutions of the clavulanic acid stock solution in 50:50 acetonitrile/water to create working solutions for spiking calibration curve (CC) standards. Prepare a separate set from an independent weighing for quality control (QC) samples.

• Internal Standard Working Solution (50 ng/mL): Dilute the SIL-IS stock solution in acetonitrile to a final concentration of 50 ng/mL.

• Calibration Standards and QC Samples: Spike appropriate amounts of the working solutions into blank human plasma to prepare CCs and QCs. A typical calibration curve range is 10–10,000 ng/mL.[5] QC samples are typically prepared at four levels: Lower Limit of Quantification (LLOQ), Low QC, Medium QC, and High QC.[5]

Plasma Sample Preparation: Protein Precipitation (PPT)

Protein precipitation is a rapid and effective method for extracting clavulanic acid from plasma.[9][10]

• Aliquot: Transfer 100 µL of plasma sample (unknown, CC, or QC) into a 1.5 mL microcentrifuge tube.

• Spike IS: Add 25 µL of the 50 ng/mL SIL-IS working solution to all samples except for the "double blank" (blank plasma with no IS).

• Precipitation: Add 300 µL of cold acetonitrile (containing 0.1% formic acid) to each tube. The acid helps to stabilize clavulanic acid and improve protein precipitation efficiency.[11]

• Vortex: Vortex mix vigorously for 1 minute to ensure complete protein precipitation.

• Centrifuge: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Transfer: Carefully transfer the supernatant to a clean 96-well plate or autosampler vials.

• Inject: Inject an aliquot (typically 5-10 µL) into the LC-MS/MS system.

Caption: Workflow for Plasma Sample Preparation and Analysis.

LC-MS/MS Instrumentation and Conditions

The analysis is performed using a triple quadrupole mass spectrometer operating in negative electrospray ionization (ESI) mode, which provides excellent sensitivity for clavulanic acid.[5][12]

Parameter	Condition	Rationale
LC System	High-Performance Liquid Chromatography (HPLC) or UHPLC System	Provides rapid and efficient separation of the analyte from endogenous plasma components.
Column	C18 Reverse-Phase Column (e.g., 50 x 2.1 mm, 1.8 µm)	Offers good retention and peak shape for clavulanic acid.
Mobile Phase A	0.1% Formic Acid in Water or 5mM Ammonium Acetate	Acidic modifier improves peak shape and ionization efficiency in negative mode.[9]
Mobile Phase B	Acetonitrile	Standard organic solvent for reverse-phase chromatography.
Flow Rate	0.4 - 0.5 mL/min	A typical flow rate for analytical scale columns, balancing speed and separation efficiency.
Gradient	A short gradient from high aqueous to high organic content	Ensures that clavulanic acid is eluted quickly as a sharp peak, minimizing run time.
Injection Volume	5 µL	A small injection volume minimizes potential matrix effects and column overloading.
MS System	Triple Quadrupole Mass Spectrometer	Enables highly selective and sensitive quantification using Multiple Reaction Monitoring (MRM).
Ionization Mode	Electrospray Ionization (ESI), Negative	Clavulanic acid contains a carboxylic acid group that readily deprotonates to form a [M-H]⁻ ion, making negative mode highly sensitive.[5][12]
MRM Transitions	See Table 2	Specific precursor-to-product ion transitions provide high selectivity, minimizing interference from other compounds.

Table 2: Optimized Mass Spectrometry Parameters

Compound	Precursor Ion (Q1) m/z	Product Ion (Q3) m/z	Collision Energy (eV)
Clavulanic Acid	198.0	136.0	-12
Clavulanic Acid-¹³C₃,²H₂ (IS)	203.0	140.0	-12
Note: The specific m/z transitions and collision energies should be optimized for the instrument in use. The values presented are typical and based on published literature.[1][5][12]

Method Validation

The method was validated according to the FDA's Bioanalytical Method Validation guidance.[7][8][13] Key parameters are summarized below.

Validation Parameter	Acceptance Criteria (FDA)	Typical Result
Selectivity	No significant interfering peaks at the retention time of the analyte and IS in blank plasma from at least 6 sources.	Method demonstrates high selectivity with no interferences observed in blank plasma.[5]
Linearity	Calibration curve with a correlation coefficient (r²) ≥ 0.99. Back-calculated concentrations within ±15% of nominal (±20% at LLOQ).	Excellent linearity achieved over the range of 10-10,000 ng/mL with r² > 0.995.[5]
Accuracy & Precision	Intra- and inter-day precision (%CV) ≤ 15% (≤ 20% at LLOQ). Accuracy (%RE) within ±15% of nominal (±20% at LLOQ).	Both intra- and inter-day precision were ≤10.7% and accuracy was within ±10% for all QC levels, well within the acceptable limits.[5]
Recovery	Extraction recovery should be consistent and reproducible.	Mean extraction recovery was consistent across QC levels, typically >85%.
Matrix Effect	Matrix factor should be consistent across different lots of plasma. The CV of the IS-normalized matrix factor should be ≤15%.	The use of a co-eluting stable isotope-labeled internal standard effectively negates any potential matrix effects, ensuring data integrity.
Stability	Analyte stability must be demonstrated under various conditions: freeze-thaw (3 cycles), short-term (bench-top), long-term (storage temp), and post-preparative (autosampler).[9][14]	Clavulanic acid is stable in plasma for at least 3 freeze-thaw cycles and for up to 4 hours at room temperature.[5] For long-term storage, samples must be kept at -70°C or lower.[14] Post-processed samples in the autosampler (kept at 4°C) are stable for at least 24 hours.[5]

Conclusion

The LC-MS/MS method described provides a rapid, sensitive, and highly reliable approach for the quantitative determination of clavulanic acid in human plasma. The simple protein precipitation sample preparation offers high throughput, while the use of a stable isotope-labeled internal standard ensures the highest level of accuracy and precision by mitigating matrix variability and potential analyte instability during processing. This fully validated method is fit-for-purpose and ideally suited for regulated bioanalysis in support of pharmacokinetic and clinical studies.[4][15]

References

• U.S. Food and Drug Administration. (2024). Bioanalytical Method Validation for Biomarkers – Guidance for Industry. [Link]

• U.S. Food and Drug Administration. (2001). Guidance for Industry: Bioanalytical Method Validation. [Link]

• Sandle, T. (2023). FDA Adopts ICH Final Guidance On Bioanalytical Method Validation. Outsourced Pharma. [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• Slideshare. (n.d.). USFDA guidelines for bioanalytical method validation. [Link]

• Reyns, T., De Boever, S., De Baere, S., De Backer, P., & Croubels, S. (2007). Determination of clavulanic acid in calf plasma by liquid chromatography tandem mass spectrometry. Journal of mass spectrometry, 42(1), 80–87. [Link]

• ResearchGate. (n.d.). Quantitative Determination of Clavulanic Acid in Plasma by HPLC: Application to a Pharmacokinetic Study. [Link]

• Kim, D. W., et al. (2022). Development and Validation of Bioanalytical LC–MS/MS Method for Pharmacokinetic Assessment of Amoxicillin and Clavulanate in Human Plasma. Pharmaceuticals, 15(11), 1373. [Link]

• Hofírek, I., et al. (2020). Mass spectrometric identification and quantification of the antibiotic clavulanic acid in broiler chicken plasma and meat as a necessary analytical tool in finding ways to increase the effectiveness of currently used antibiotics in the treatment of broiler chickens. Veterinární medicína, 65(11), 489-497. [Link]

• ResearchGate. (n.d.). Typical LC-MS-MS separation of clavulanic acid, amoxicillin, ampicillin, and ticarcillin. [Link]

• Ji, S., et al. (2019). Simultaneous determination of amoxicillin and clavulanic acid by LC-MS/MS in human plasma and its application to a bioequivalence study. Journal of China Pharmaceutical University, 50(6), 699-706. [Link]

• Shrivastav, P. S., et al. (2015). Analysis of Amoxicillin and Clavulanic Acid by UPLC-MS/MS in Human Plasma for Pharmacokinetic Application. Journal of Modern Drug Discovery and Drug Delivery Research, V2I3. [Link]

• LabRulez LCMS. (n.d.). Highly sensitive quantitative analysis of Amoxicillin and Clavulanic acid from plasma using LC/MS/MS. [Link]

• IOSR Journal. (n.d.). Development and Validation of Clavulanic Acid by Negative Ion Mode in Human Plasma Using Lcms/Ms. [Link]

• Modi, M., et al. (2017). Quantitative Determination of Clavulanic Acid in Human Plasma by Liquid Chromatography–Tandem Mass Spectrometry and its Application to Pharmacokinetics Study. Iranian Journal of Analytical Chemistry, 4(2), 33-41. [Link]

• ResearchGate. (n.d.). Stability studies of cefadroxil and clavulanic acid in human plasma. [Link]

• Yoon, M. S., et al. (2004). Simultaneous determination of amoxicillin and clavulanic acid in human plasma by HPLC-ESI mass spectrometry. Journal of chromatography. B, Analytical technologies in the biomedical and life sciences, 813(1-2), 121–127. [Link]

• ResearchGate. (n.d.). Challenges attending upon studies on clavulanic acid production. [Link]

• Shah, S. A., et al. (2015). Simultaneous Liquid Chromatography–Mass Spectrometry Quantification of Cefixime and Clavulanic Acid in Human Plasma. Journal of Chromatographic Science, 53(6), 907–914. [Link]

• LCGC International. (2004). LC–MS-MS Total Drug Analysis of Biological Samples Using a High-Throughput Protein Precipitation Method. [Link]

• MDPI. (2022). Peer Review of "Development and Validation of Bioanalytical LC–MS/MS Method for Pharmacokinetic Assessment of Amoxicillin and Clavulanate in Human Plasma". [Link]

• Foulstone, M., & Reading, C. (1982). Assay of amoxicillin and clavulanic acid, the components of Augmentin, in biological fluids with high-performance liquid chromatography. Antimicrobial agents and chemotherapy, 22(5), 753–762. [Link]

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Application Note: High-Throughput Screening Assays for Clavulanic Acid with Internal Standards

An Application Guide for Researchers and Drug Development Professionals

Abstract

Clavulanic acid, a potent β-lactamase inhibitor produced by Streptomyces clavuligerus, is a cornerstone of modern combination antibiotic therapies. Optimizing its production through strain development and fermentation process enhancement requires robust, reliable, and high-throughput screening (HTS) methodologies. However, the inherent instability of clavulanic acid and the complexity of biological matrices present significant analytical challenges. This guide provides an in-depth exploration of HTS assays for clavulanic acid, emphasizing the critical role of internal standards in achieving data integrity. We present detailed protocols for UPLC-MS/MS and HPLC-UV with pre-column derivatization, alongside a conceptual framework for functional bioassays. The causality behind experimental choices, self-validating protocol design, and data interpretation are discussed to empower researchers with the expertise to generate trustworthy and reproducible results.

The Analytical Challenge and the Imperative for Internal Standards

The discovery and development of clavulanic acid have been pivotal in combating bacterial resistance.[1] Its mechanism involves the irreversible inhibition of β-lactamase enzymes, which bacteria produce to degrade β-lactam antibiotics like penicillins.[2] Consequently, there is a continuous drive to enhance clavulanic acid production, necessitating the screening of thousands of microbial cultures and fermentation conditions.[3]

High-throughput screening for clavulanic acid is complicated by two primary factors:

• Molecular Instability: Clavulanic acid is susceptible to degradation, particularly in aqueous solutions and at non-optimal pH and temperatures.[4][5] This degradation can occur during sample collection, storage, and analysis, leading to an underestimation of its true concentration.

• Analytical Interference: Fermentation broths are complex matrices containing a multitude of compounds that can interfere with analysis.[6][7] Furthermore, clavulanic acid itself possesses a weak native chromophore, making direct UV detection difficult and non-specific.[8]

These challenges mandate an analytical approach that is not only fast and sensitive but also exceptionally precise and accurate. This is where the use of an internal standard (IS) becomes non-negotiable. An IS is a compound with similar physicochemical properties to the analyte, added at a constant concentration to all samples, standards, and quality controls. Its purpose is to correct for variability at every stage of the analytical workflow, from sample preparation to instrumental analysis. An ideal IS for clavulanic acid analysis normalizes variations in sample extraction, derivatization efficiency, injection volume, and instrument response, thereby ensuring the integrity and trustworthiness of the screening data.

Selecting an Appropriate Internal Standard

The choice of an internal standard is a critical decision that directly impacts assay performance. The "gold standard" is a stable, isotopically labeled version of the analyte (e.g., ¹³C- or ²H-labeled clavulanic acid), as its behavior is nearly identical to the analyte. However, these can be costly and not always commercially available.

Excellent alternatives are structural analogs that are not present in the sample matrix. For clavulanic acid, other β-lactamase inhibitors are prime candidates:

• Tazobactam and Sulbactam: These compounds share a similar β-lactam core structure with clavulanic acid and exhibit comparable behavior during chromatographic separation and mass spectrometric ionization.[9][10] Their use has been documented in LC-MS/MS methods, providing reliable quantification.[9][11]

• Deuterated Analogs: When analyzing clavulanic acid in combination with amoxicillin, deuterated amoxicillin (amoxicillin-d4) can serve as a robust internal standard for UPLC-MS/MS methods.[12][13][14]

While other compounds like metronidazole or terbutaline have been used in specific HPLC-UV or HPLC-MS applications, their structural dissimilarity makes them less ideal for correcting matrix effects and variations in sample preparation specific to clavulanic acid.[15][16] For HTS, a closely related structural analog is strongly recommended.

High-Throughput Assay Methodologies

We detail two primary quantitative methods suitable for HTS, followed by a functional bioassay approach.

Method 1: Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS)

This is the premier method for HTS due to its unparalleled specificity, sensitivity, and speed, often eliminating the need for chemical derivatization.[11][12]

Expertise & Causality: UPLC-MS/MS achieves specificity by isolating a specific precursor ion (the molecular weight of clavulanic acid) and then fragmenting it to detect a unique product ion. This technique, known as Multiple Reaction Monitoring (MRM), effectively filters out all matrix interferences, allowing for direct quantification from complex broths with minimal sample cleanup. The use of a structural analog IS like tazobactam or an isotopically labeled standard corrects for any variations in ionization efficiency within the mass spectrometer's source, a common source of variability.

Protocol Trustworthiness: This protocol is self-validating through the consistent monitoring of the IS signal. A significant deviation in the IS peak area in a specific sample would immediately flag an issue with sample preparation or injection for that well, allowing the result to be discarded or re-analyzed.

Detailed Protocol: UPLC-MS/MS for Clavulanic Acid Quantification

1. Reagent and Standard Preparation:

• Mobile Phase A: 0.1% Formic Acid in HPLC-grade water.
• Mobile Phase B: 0.1% Formic Acid in acetonitrile.
• Clavulanic Acid Stock (1 mg/mL): Accurately weigh and dissolve potassium clavulanate in ice-cold Mobile Phase A. Store at -80°C.
• Internal Standard Stock (Tazobactam, 1 mg/mL): Prepare as above.
• Working Internal Standard (1 µg/mL): Dilute the IS stock in an acetonitrile/water (50:50) mixture. This is the "Spiking Solution."
• Calibration Standards: Prepare a serial dilution of the Clavulanic Acid Stock (e.g., 1 ng/mL to 1000 ng/mL) in fermentation growth medium (blank matrix) to match the samples.

2. Sample Preparation Workflow:

• Harvest 100 µL of fermentation culture into a 96-well plate.
• Centrifuge the plate at 4000 x g for 10 min at 4°C to pellet cells.
• In a new 96-well deep-well plate, add 150 µL of the Spiking Solution to each well.
• Transfer 50 µL of supernatant from the centrifuged culture plate (or calibration standards/QCs) to the corresponding wells of the deep-well plate. This results in a 1:4 dilution and protein precipitation.
• Seal the plate, vortex for 2 minutes, and centrifuge at 4000 x g for 15 min at 4°C.
• Transfer the clarified supernatant to a new 96-well plate for injection.

3. UPLC-MS/MS Conditions:

• Column: UPLC BEH C18 (e.g., 50 mm × 2.1 mm, 1.7 µm).[12][13]
• Flow Rate: 0.4 mL/min.
• Gradient: 2% B for 0.5 min, ramp to 95% B over 1.5 min, hold for 0.5 min, return to 2% B and equilibrate for 0.5 min. (Total run time: ~3 min).
• Ionization Mode: Electrospray Ionization (ESI), Negative.
• MRM Transitions:
• Clavulanic Acid: Precursor 198.1 -> Product 136.0[17]
• Tazobactam (IS): Precursor 299.0 -> Product 138.0 (or other specific fragments)

4. Data Analysis:

• Calculate the Peak Area Ratio (PAR) = (Peak Area of Clavulanic Acid) / (Peak Area of Tazobactam).
• Construct a calibration curve by plotting the PAR of the standards against their known concentrations.
• Quantify clavulanic acid in unknown samples by interpolating their PAR values from the linear regression of the calibration curve.

Workflow Visualization

Fig 1. UPLC-MS/MS workflow for clavulanic acid HTS.

Method 2: HPLC-UV with Pre-column Derivatization

For labs without access to mass spectrometry, HPLC-UV provides a robust and cost-effective alternative. Its successful implementation hinges on a consistent derivatization step to make clavulanic acid detectable by UV.

Expertise & Causality: Clavulanic acid's β-lactam ring is reactive. This property is exploited by reacting it with imidazole, which opens the ring and forms a stable imidazole-clavulanate derivative.[6][8] This derivative has a strong UV absorbance maximum around 311 nm, making it easily detectable.[8][18] The key to a trustworthy assay is ensuring this reaction goes to completion and is highly reproducible across all wells of an HTS plate. An internal standard that also reacts with imidazole or is stable under the reaction conditions is essential to monitor the fidelity of this critical step. The stability of the resulting complex is temperature-dependent, requiring cooled autosamplers for reliable analysis.[6][7]

Protocol Trustworthiness: This protocol incorporates a dedicated derivatization step. The IS signal provides a direct check on the efficiency and consistency of this chemical reaction. If the IS peak area is low in a sample, it suggests incomplete derivatization or degradation, invalidating the result for that sample.

Detailed Protocol: HPLC-UV with Imidazole Derivatization

1. Reagent and Standard Preparation:

• Mobile Phase: 95% 0.1 M Potassium Phosphate Buffer (pH 3.2), 5% Methanol.
• Derivatizing Reagent: 1.2 M Imidazole solution, adjusted to pH 6.8 with HCl. Store in the dark at 4°C.
• Clavulanic Acid & IS Stocks: Prepare as in Method 1.
• Working Internal Standard (Metronidazole, 10 µg/mL): Prepare in HPLC-grade water. (Note: Metronidazole does not derivatize but serves to control for injection volume and instrument response).
• Calibration Standards: Prepare in blank fermentation medium.

2. Sample Preparation and Derivatization Workflow:

• Harvest and centrifuge cultures as in Method 1.
• In a 96-well plate, add 50 µL of culture supernatant (or standard/QC).
• Add 10 µL of Working Internal Standard solution to each well.
• Add 100 µL of Imidazole Reagent to each well.
• Seal the plate and incubate at 30°C for 15 minutes in a plate incubator/shaker.
• Stop the reaction by adding 50 µL of 1.0 M phosphoric acid.
• Centrifuge the plate to pellet any precipitate and transfer to a new plate for injection.

3. HPLC-UV Conditions:

• Column: C18 Reversed-Phase Column (e.g., 150 × 4.6 mm, 5 µm).
• Flow Rate: 1.0 mL/min.
• Detection Wavelength: 311 nm.[15]
• Column Temperature: 30°C.
• Autosampler Temperature: 4°C.[6][7]
• Run Time: Isocratic elution, ~8-10 minutes.

4. Data Analysis:

• Calculate the Peak Area Ratio (PAR) = (Peak Area of Clavulanate-Imidazole) / (Peak Area of Metronidazole).
• Construct a calibration curve and quantify unknown samples as described in Method 1.

Workflow Visualization

Fig 2. HPLC-UV workflow incorporating pre-column derivatization.

Method 3: Functional Bioassay for Inhibitor Discovery

For screening campaigns aimed at discovering novel β-lactamase inhibitors or microbial strains with enhanced functional output, a bioassay is often the most relevant HTS method.

Expertise & Causality: This assay relies on a biological readout. A reporter bacterium that produces a β-lactamase is grown in the presence of a β-lactam antibiotic that it would normally destroy. When a sample containing clavulanic acid (or another inhibitor) is added, the β-lactamase is inhibited, the antibiotic is protected, and bacterial growth is subsequently inhibited.[19] The "signal" is the reduction in bacterial viability, which can be measured using fluorescent or colorimetric reagents like resazurin or by monitoring optical density.

Protocol Trustworthiness: In this context, an internal standard is not used for quantification. Instead, trustworthiness is established by including robust controls on every 96- or 384-well plate:

• Positive Control (100% Inhibition): Wells containing a known, saturating concentration of clavulanic acid.

• Negative Control (0% Inhibition): Wells containing only the reporter strain and the β-lactam antibiotic (no inhibitor). The performance of the HTS is validated by calculating the Z-factor for each plate, a statistical measure of assay quality. A Z-factor between 0.5 and 1.0 indicates an excellent and reliable assay.

Conceptual Protocol: HTS Bioassay for β-Lactamase Inhibition

1. Plate Preparation:

• In a 384-well microplate, dispense a β-lactamase-producing reporter strain (e.g., E. coli) in growth medium containing a sub-lethal concentration of a β-lactam antibiotic (e.g., ampicillin).
• Dispense samples from the primary culture plate (e.g., fermentation broths) into the assay plates using an acoustic liquid handler or pin tool.
• Include positive and negative controls on each plate.

2. Incubation and Readout:

• Incubate plates at 37°C for a defined period (e.g., 16 hours).[19]
• Add a viability reagent (e.g., resazurin or a luciferase substrate).
• Read the plate on a fluorescence or luminescence plate reader.

3. Data Analysis:

• Normalize the data for each plate: % Inhibition = 100 * (Signal_Negative_Control - Signal_Sample) / (Signal_Negative_Control - Signal_Positive_Control).
• Calculate Z-factor for each plate to ensure data quality.
• Identify "hits" as samples exceeding a defined inhibition threshold (e.g., >50% inhibition).

Logical Relationship Visualization

Fig 3. Logical pathway of the functional bioassay.

Summary of Assay Performance

The selection of an appropriate assay depends on the specific goals of the screening campaign, available instrumentation, and required throughput.

Parameter	UPLC-MS/MS	HPLC-UV (Derivatization)	Functional Bioassay
Principle	Mass-to-charge ratio	UV Absorbance	Cell viability
Throughput	High (~3 min/sample)	Medium (~8-10 min/sample)	Very High (<1 min/plate read)
Specificity	Excellent	Good (potential for co-elution)	Good (functional)
Sensitivity (LOQ)	Excellent (2.5 - 10 ng/mL)[9][12]	Good (20 - 100 ng/mL)[6][15]	Moderate (depends on strain)
Sample Prep	Simple (protein crash)	Moderate (derivatization)	Minimal (dilute and add)
Internal Standard	Structural/Isotopic Analog	Structural Analog/Other	N/A (Plate Controls)
Primary Use	Accurate quantification for strain/process optimization.	Routine QC, quantification where MS is unavailable.	Primary screening for novel inhibitor discovery.
Cost per Sample	High	Low	Very Low

Conclusion

High-throughput screening for clavulanic acid is essential for advancing antibiotic development and production. The inherent instability of the molecule makes robust analytical methods paramount. The use of an appropriate internal standard is the cornerstone of a self-validating system that ensures data trustworthiness. UPLC-MS/MS offers the highest degree of specificity and sensitivity for quantitative campaigns, while HPLC-UV with derivatization provides a reliable and cost-effective alternative. For functional discovery, cell-based bioassays offer the highest throughput and most biologically relevant data. By understanding the causality behind these methods and implementing them with rigorous controls, researchers can confidently screen vast libraries and accelerate the optimization of this critically important therapeutic agent.

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• Livermore, D. M., & Yang, Y. J. (1987). Interactions of tazobactam and clavulanate with inducibly- and constitutively-expressed Class I beta-lactamases. Journal of Antimicrobial Chemotherapy, 20(3), 357–366. Available at: [Link]

• Wikipedia. (n.d.). Penicillin. Available at: [Link]

• Bryskier, A. (2002). Piperacillin/tazobactam: an updated review of its use in the treatment of bacterial infections. Drugs, 62(15), 2247–2281. Available at: [Link]

• Fan, Y., et al. (2016). Rapid and Simultaneous Quantitation of Amoxicillin and Clavulanic Acid in Human Plasma and Urine by Ultra-Performance Liquid Chromatography Tandem Mass Spectrometry and Its Application to a Pharmacokinetic Study. ResearchGate. Available at: [Link]

• Tu, J., et al. (2003). Simultaneous determination of amoxicillin and clavulanic acid in human plasma by HPLC-ESI mass spectrometry. ResearchGate. Available at: [Link]

• iLab Solutions. (n.d.). High-Throughput Screening Core. iLab Organizer. Available at: [Link]

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Application Note & Protocols: Synthesis of 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3

Introduction: The Strategic Importance of Deuterated Intermediates

The synthesis of isotopically labeled compounds is a cornerstone of modern pharmaceutical research, providing essential tools for metabolism, pharmacokinetic (PK), and pharmacodynamic (PD) studies. The target molecule, 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3, represents a deuterated, activated precursor of a potential hydroxamic acid-containing bioactive agent, likely a histone deacetylase (HDAC) inhibitor. The acylimidazole moiety serves as a highly reactive group, primed for nucleophilic attack, while the deuterium-labeled imidazole ring provides a stable isotopic signature for mass spectrometry-based quantification, distinguishing the compound from its endogenous or non-labeled counterparts.

This guide presents a robust and logical synthetic strategy designed for clarity, reproducibility, and adaptability. The chosen pathway emphasizes the use of well-established, high-yielding reactions and orthogonal protecting group strategies to mitigate common synthetic pitfalls such as polymerization and unintended side reactions. We will detail the preparation of three key building blocks—deuterated imidazole, an activated acryloyl synthon, and a protected amine nucleophile—followed by their sequential assembly and final deprotection to yield the target molecule.

Overall Synthetic Strategy

The synthesis is designed as a convergent, multi-step process. The core logic is to first construct a stable, activated Michael acceptor (Acryloyl-imidazole-d3) and a carefully protected nucleophile. These fragments are then joined via a crucial aza-Michael addition, followed by a final deprotection step to unmask the sensitive hydroxamic acid functionality. This strategy prevents the premature reaction of the highly nucleophilic hydroxamic acid and minimizes potential polymerization of the reactive acrylate moiety.

Caption: Key Aza-Michael Addition Step.

Methodology:

• To the freshly prepared THF solution of 1-(Acryloyl)-1H-imidazole-d3 (from Protocol 3.3, ~14.1 mmol), add a solution of the crude amine TFA salt (from Protocol 3.2, ~26.4 mmol, assuming quantitative yield) dissolved in anhydrous THF (30 mL). Note: Using excess amine can be beneficial, but for this protocol, we assume the previous step was limiting. We will use the ~14.1 mmol from the acryloyl imidazole calculation.

• Add DIPEA (4.9 mL, 28.2 mmol, 2.0 equiv relative to imidazole) to the reaction mixture to neutralize the TFA salt and facilitate the reaction.

• Stir the mixture at room temperature for 12 hours. Monitor the reaction by LC-MS for the formation of the desired product mass and consumption of the acryloyl-imidazole-d3.

• Once complete, concentrate the reaction mixture under reduced pressure.

• Re-dissolve the residue in ethyl acetate (200 mL) and wash with water (2 x 50 mL) and brine (1 x 50 mL).

• Dry the organic layer over Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography (silica gel, gradient elution, e.g., 50-100% ethyl acetate in hexanes) to yield the protected precursor as a solid or oil.

Protocol 4.2: Final Deprotection via Catalytic Hydrogenolysis

Scientific Rationale: The final step is the removal of the O-benzyl protecting group to reveal the hydroxamic acid. Catalytic hydrogenolysis is the method of choice as it proceeds under neutral, mild conditions that will not affect the acylimidazole moiety or other functional groups. [1]Palladium on carbon (Pd/C) is an efficient catalyst for this transformation. [2][3][4]

Reagent	MW ( g/mol )	Amount	Moles (mmol)
Protected Precursor	(Calculated)	1.0 g	(Calculated)
10% Palladium on Carbon	-	100 mg	10% w/w
Methanol	-	50 mL	-

| Hydrogen (H₂) | 2.02 | Balloon | - |

Methodology:

• Dissolve the purified protected precursor (1.0 g) in methanol (50 mL).

• Inerting: Carefully add 10% Pd/C (100 mg) to the flask. Caution: Pd/C can be pyrophoric. Ensure it is handled in an inert atmosphere or added to the solvent carefully.

• Seal the flask and purge the system by evacuating and backfilling with argon (3 cycles).

• Introduce hydrogen gas via a balloon and stir the suspension vigorously at room temperature.

• Monitor the reaction by LC-MS. The reaction is typically complete within 4-6 hours.

• Once complete, carefully purge the flask with argon to remove excess hydrogen.

• Filter the reaction mixture through a pad of Celite® to remove the palladium catalyst, washing the pad with methanol. Caution: Do not allow the catalyst on the Celite pad to dry. Quench it with water before disposal.

• Concentrate the filtrate under reduced pressure to yield the final product, 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3. The product may be purified further by reverse-phase HPLC if required.

Summary and Concluding Remarks

This application note provides a comprehensive and technically grounded guide for the synthesis of 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3. The described multi-step sequence, centered around a key aza-Michael addition, offers a reliable pathway for obtaining this valuable deuterated intermediate. By carefully controlling the reaction conditions and employing an orthogonal protecting group strategy, researchers can mitigate common side reactions and achieve high yields of the desired product. This molecule serves as a critical tool for advanced studies in drug development, enabling precise quantification and metabolic profiling.

References

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• Aapptec (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Retrieved from [Link]

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Application Notes and Protocols for the Bioanalysis of Clavulanic Acid: A Guide to Sample Preparation

Abstract: This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the critical aspects of sample preparation for the quantitative analysis of clavulanic acid in biological matrices. Clavulanic acid, a potent β-lactamase inhibitor, presents significant bioanalytical challenges due to its inherent chemical instability. This guide delves into the causality behind experimental choices, offering detailed, field-proven protocols for protein precipitation, liquid-liquid extraction, and solid-phase extraction. It aims to equip analysts with the expertise to develop robust, reliable, and sensitive methods for pharmacokinetic and clinical studies.

Introduction: The Bioanalytical Challenge of Clavulanic Acid

Clavulanic acid is a vital partner drug, co-formulated with β-lactam antibiotics like amoxicillin to combat bacterial resistance by inhibiting β-lactamase enzymes. Accurate quantification of clavulanic acid in biological fluids such as plasma, serum, and urine is essential for pharmacokinetic profiling, therapeutic drug monitoring, and bioequivalence studies.[1][2] However, the bioanalysis of clavulanic acid is notoriously difficult due to the molecule's structural characteristics.

The primary challenge lies in the instability of its β-lactam ring, which is susceptible to hydrolysis under various conditions, including non-optimal pH and elevated temperatures.[3][4][5] Its stability in aqueous solutions is poor, with significant degradation observed at ambient temperatures over several hours.[3] This necessitates meticulous attention to pre-analytical sample handling and the development of rapid, efficient, and stabilizing sample preparation workflows. Furthermore, for analysis by High-Performance Liquid Chromatography with UV detection (HPLC-UV), its weak chromophore requires a derivatization step to achieve adequate sensitivity.[6][7]

This guide provides a detailed exploration of sample preparation techniques designed to overcome these challenges, ensuring the integrity of the analyte from sample collection to final analysis.

Critical Pre-Analytical Considerations: Preserving Analyte Integrity

The validity of any clavulanic acid quantification begins the moment the biological sample is collected. Due to its rapid degradation, immediate and proper handling is paramount.

• Temperature Control: Samples must be cooled immediately upon collection, typically in an ice-water bath, and processed at low temperatures (e.g., 4°C) to minimize hydrolytic degradation.[8][9] For long-term storage, samples should be kept at -80°C. Stability testing has shown that clavulanic acid is significantly more stable at 2–8°C compared to room temperature.[3][10]

• pH Stabilization: Clavulanic acid exhibits maximum stability in a slightly acidic to neutral pH range of 6.0 to 7.2.[4][5] Both highly acidic and alkaline conditions accelerate its degradation. Some protocols advocate for the immediate addition of a stabilizer, such as an aqueous acetic acid solution, to the plasma sample to maintain an optimal pH environment.[2][8]

• Anticoagulant Selection: While various anticoagulants are used, studies have validated methods using K2-EDTA, lithium-heparin, and sodium-heparin, finding no significant impact on the analysis when properly validated.[9]

• Rapid Processing: Time is a critical factor. The duration between sample collection and freezing or extraction should be minimized and standardized across all samples in a study to ensure data consistency.

Sample Preparation Methodologies: A Comparative Overview

The choice of sample preparation technique is a critical decision that impacts method sensitivity, selectivity, throughput, and robustness. The primary goals are to remove endogenous interferences like proteins and phospholipids, which can suppress ionization in mass spectrometry and shorten the lifespan of analytical columns, and to concentrate the analyte.[11][12]

Protein Precipitation (PPT)

Protein precipitation is a widely used technique due to its simplicity, speed, and low cost, making it suitable for high-throughput analysis.[13] The mechanism involves adding a water-miscible organic solvent to the sample, which disrupts the hydration shell around proteins, causing them to denature and precipitate.

• Causality & Rationale: Acetonitrile is the most common precipitating agent for clavulanic acid analysis. It is highly efficient at removing proteins and is compatible with reversed-phase chromatography mobile phases.[8][14] The procedure is typically performed on an ice bath to mitigate the risk of analyte degradation during processing.[8] While fast, a key drawback of PPT is that it is a relatively non-selective "crude" cleanup method. It can leave behind other endogenous components like phospholipids, which are a major cause of matrix effects in LC-MS/MS analysis.[12]

• Pipette 100 µL of a plasma sample into a clean microcentrifuge tube.

• Add 25 µL of an internal standard (IS) solution.

• To precipitate proteins, add 300 µL of ice-cold acetonitrile.[9]

• Vortex the mixture for approximately 1-2 minutes to ensure thorough mixing and complete protein precipitation.

• Centrifuge the samples at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.[15]

• Carefully transfer the supernatant to a clean tube or a 96-well plate for analysis.

• The supernatant can be directly injected or evaporated to dryness and reconstituted in the mobile phase to increase concentration.[15]

Workflow for Protein Precipitation.

Liquid-Liquid Extraction (LLE)

LLE separates analytes from interferences based on their differential solubility in two immiscible liquid phases, typically an aqueous sample phase and an organic solvent. For clavulanic acid, which is a weak acid (pKa ≈ 2.5), pH adjustment is critical for efficient extraction.[16]

• Causality & Rationale: To extract clavulanic acid into an organic solvent like ethyl acetate, the pH of the aqueous sample must be lowered to approximately 2.0.[16][17] At this pH, the carboxylate group is protonated, rendering the molecule less polar and more soluble in the organic phase. The analyte can then be "back-extracted" into a fresh aqueous phase by raising the pH to neutrality (e.g., pH 7.0), which deprotonates the molecule, making it highly water-soluble again.[18] This two-step process provides a much cleaner sample than PPT but is more laborious and time-consuming. A back-extraction step with a nonpolar solvent like dichloromethane can also be used after protein precipitation to further clean the sample by removing acetonitrile.[8][14]

• Pipette 500 µL of plasma sample into a tube.

• Adjust the sample pH to ~2.0 with a suitable acid (e.g., phosphoric acid).

• Add 2 mL of an appropriate organic solvent (e.g., ethyl acetate).

• Vortex vigorously for 5 minutes to facilitate extraction.

• Centrifuge to achieve phase separation.

• Transfer the upper organic layer containing clavulanic acid to a new tube.

• For back-extraction, add 500 µL of a neutral buffer (e.g., pH 7.0 phosphate buffer).

• Vortex vigorously for 5 minutes.

• Centrifuge to separate the phases.

• Collect the lower aqueous layer, which now contains the purified clavulanic acid, for analysis.

Workflow for Liquid-Liquid Extraction.

Solid-Phase Extraction (SPE)

SPE is a highly selective and efficient sample preparation technique that can yield very clean extracts, significantly reducing matrix effects and improving assay sensitivity.[15][19] It involves passing the liquid sample through a sorbent bed that retains the analyte, while interferences pass through. The analyte is then eluted with a small volume of a strong solvent.

• Causality & Rationale: For clavulanic acid, reversed-phase or hydrophilic-lipophilic-balanced (HLB) SPE cartridges are commonly used.[20][21] The protocol involves conditioning the sorbent, loading the pre-treated sample, washing away interferences, and finally eluting the analyte. An acidic wash (e.g., with 1% formic acid) can help remove basic impurities, while a final wash with water removes salts.[15] The analyte is then eluted with an organic solvent like methanol or acetonitrile. SPE provides excellent recovery and the cleanest extracts but is the most complex and costly of the three methods.[15]

• Pre-treat Sample: To 100 µL of plasma, add 25 µL of IS and 100 µL of 1% formic acid in water. Vortex and centrifuge (14,000 x g for 5 min).[15]

• Condition Cartridge: Condition an HLB SPE cartridge (e.g., 30 mg, 1 cc) by passing 1.0 mL of methanol followed by 1.0 mL of 1% formic acid in water.[15]

• Load Sample: Load the supernatant from the pre-treated sample onto the conditioned cartridge.

• Wash Cartridge: Wash the cartridge with 1.0 mL of 1% formic acid in water, followed by 1.0 mL of water to remove polar interferences and salts.[15]

• Dry Cartridge: Dry the cartridge under nitrogen or vacuum for 1-2 minutes.

• Elute Analyte: Elute clavulanic acid and the IS with 1.0 mL of mobile phase or methanol into a clean collection tube.[15]

• Evaporate & Reconstitute: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 250 µL of mobile phase for injection.[15]

Workflow for Solid-Phase Extraction.

Method Performance Comparison

The choice of sample preparation method depends on the specific requirements of the assay, such as required sensitivity, sample throughput, and available equipment. LC-MS/MS methods generally offer the highest sensitivity and selectivity, allowing for lower limits of quantification.[20]

Parameter	Protein Precipitation (PPT)	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Principle	Protein denaturation with organic solvent	Partitioning between immiscible liquids	Adsorption onto a solid sorbent
Selectivity	Low	Moderate	High
Recovery	>95%[22]	Variable, often lower than SPE	>95%[15][20]
Matrix Effect	High potential	Moderate	Low
Throughput	High	Low to Moderate	Moderate (amenable to automation)
LLOQ (LC-MS/MS)	20-25 ng/mL[9][14]	N/A (less common with modern MS)	2.5-25 ng/mL[15][20]
Cost/Complexity	Low / Simple	Low / Moderate	High / Complex
Key Advantage	Fast and simple	Provides cleaner extracts than PPT	Highest purity extracts, best sensitivity

LLOQ (Lower Limit of Quantification) values are representative and can vary significantly based on the specific instrumentation and method optimization.

Special Consideration: Derivatization for HPLC-UV

When LC-MS/MS instrumentation is unavailable, HPLC with UV detection is a viable alternative. However, clavulanic acid lacks a strong native chromophore, resulting in poor sensitivity. To overcome this, a pre-column derivatization step is required.[23]

• Causality & Rationale: Reacting clavulanic acid with an imidazole reagent produces a stable derivative that absorbs strongly in the UV spectrum, typically around 311 nm.[6] This chemical modification increases the molar absorptivity, allowing for detection at much lower concentrations (e.g., <0.008 mg/L).[23] This step is usually performed after an initial sample cleanup, such as SPE, to avoid derivatizing interfering endogenous compounds.

Conclusion

The successful bioanalysis of clavulanic acid is critically dependent on a well-designed and meticulously executed sample preparation strategy. The inherent instability of the molecule necessitates strict control over temperature and pH from the moment of sample collection.

• Protein Precipitation offers a rapid solution for high-throughput screening but may require further optimization to mitigate matrix effects.

• Liquid-Liquid Extraction provides a cleaner sample but is more labor-intensive.

• Solid-Phase Extraction delivers the highest sample purity and sensitivity, making it the gold standard for demanding pharmacokinetic studies, especially when coupled with LC-MS/MS.[15]

By understanding the principles and rationale behind each technique, researchers can select and validate the most appropriate method to generate accurate and reliable data, ultimately supporting the safe and effective use of this important therapeutic agent.

References

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• Fan, Y., Wu, X., Zhao, M., Guo, B., Cao, G., Yu, J., Chen, Y., & Zhang, J. (2016). Rapid and Simultaneous Quantitation of Amoxicillin and Clavulanic Acid in Human Plasma and Urine by Ultra-Performance Liquid Chromatography Tandem Mass Spectrometry and Its Application to a Pharmacokinetic Study. PubMed. Retrieved from [Link]

• Stuchlík, M., Ovesná, M., & Chrenková, M. (2021). Mass spectrometric identification and quantification of the antibiotic clavulanic acid in broiler chicken plasma and meat as a necessary analytical tool in finding ways to increase the effectiveness of currently used antibiotics in the treatment of broiler chickens. PMC. Retrieved from [Link]

• Highly sensitive quantitative analysis of Amoxicillin and Clavulanic acid from plasma using LC/MS/MS. (n.d.). LabRulez LCMS. Retrieved from [Link]

• Sankar, D. G., Krishna, M. V., Latha, P. V., & Kumar, B. P. (2014). Simultaneous Liquid Chromatography–Mass Spectrometry Quantification of Cefixime and Clavulanic Acid in Human Plasma. Journal of Chromatographic Science, 52(8), 823–828. Retrieved from [Link]

• Analysis of Amoxicillin and Clavulanic Acid by UPLC-MS/MS in Human Plasma for Pharmacokinetic Application. (2015). Zenodo. Retrieved from [Link]

• Validated LC-MS/MS Method for the Concomitant Determination of Amoxicillin and Clavulanic Acid from Human Plasma. (2017). ResearchGate. Retrieved from [Link]

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• Bielicki, J., Stöbe, T., & Schmutz, C. (2021). Insufficient Stability of Clavulanic Acid in Widely Used Child-Appropriate Formulations. NIH. Retrieved from [Link]

• Cardona-M, I., & Osorio-G, J. (2020). Evaluation of clavulanic acid recovery techniques from Streptomyces clavuligerus cultivation broths. Journal of Applied Pharmaceutical Science. Retrieved from [Link]

• Cha, K., Lee, D., & Shin, S. (2022). Development and Validation of Bioanalytical LC–MS/MS Method for Pharmacokinetic Assessment of Amoxicillin and Clavulanate in Human Plasma. MDPI. Retrieved from [Link]

• Foulstone, M., & Reading, C. (1982). Assay of amoxicillin and clavulanic acid, the components of Augmentin, in biological fluids with high-performance liquid chromatography. Antimicrobial Agents and Chemotherapy, 22(5), 753–762. Retrieved from [Link]

• Reyns, T., De Boever, S., & De Baere, S. (2006). Determination of clavulanic acid in calf plasma by liquid chromatography tandem mass spectrometry. PubMed. Retrieved from [Link]

• Norris, S., Mag-Aso, M., & D'Arcy, D. M. (2021). Stability of Amoxicillin and Clavulanic Acid in Containers. Dove Medical Press. Retrieved from [Link]

• Bioanalytical method validation summary for clavulanic acid. (n.d.). ResearchGate. Retrieved from [Link]

• Chen, K., Liu, Z., & Zhang, W. (2019). Simultaneous solid–liquid separation and primary purification of clavulanic acid from fermentation broth of Streptomyces clavuligerus using salting-out extraction system. PMC. Retrieved from [Link]

• Tótoli, E. G., & Salgado, H. R. N. (2015). Simultaneous determination of amoxicillin and clavulanic acid in pharmaceutical preparations by capillary zone electrophoresis. SciELO. Retrieved from [Link]

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• Stability Studies on Reconstituted Amoxicillin-Clavulanic Acid Oral Powder by HPLC Method Development and Quantification. (n.d.). Research India Publications. Retrieved from [Link]

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• Development and Validation of Derivative UV Spectrophotometric method for Simultaneous Determination of Amoxicillin and Clavulanic acid in Tablets (Augmentin 1000mg). (2020). Research Journal of Pharmacy and Technology. Retrieved from [Link]

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• Solid Phase Extraction and High-Performance Thin-Layer Chromatography Quantification of Some Antibiotics from Surface Waters. (2014). ResearchGate. Retrieved from [Link]

• Development and Validation of Derivative UV Spectrophotometric method for Simultaneous Determination of Amoxicillin and Clavulanic acid in Tablets (Augmentin 1000mg). (2020). ResearchGate. Retrieved from [Link]

• Development and Validation of Bioanalytical LC–MS/MS Method for Pharmacokinetic Assessment of Amoxicillin and Clavulanate in Human Plasma. (2022). ResearchGate. Retrieved from [Link]

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Application Note: A Validated LC-MS/MS Method for High-Throughput Quantification of Azoximidole in Human Plasma Using a Deuterated Internal Standard for Bioequivalence Studies

Abstract

This application note details a robust, sensitive, and high-throughput liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of the novel therapeutic agent Azoximidole in human plasma. To ensure the highest degree of accuracy and precision required for bioequivalence (BE) studies, this method employs a stable isotope-labeled (SIL) internal standard, 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3 (Azoximidole-d3). The protocol has been fully validated according to the principles outlined in the U.S. Food and Drug Administration (FDA) and European Medicines Agency (EMA) guidelines on bioanalytical method validation.[1][2][3] The simple protein precipitation-based sample preparation allows for rapid processing, making it ideally suited for the large sample sets typical of clinical trials. The method demonstrates excellent linearity, accuracy, precision, and stability over the analytical range of 0.1 to 100 ng/mL, proving its fitness for purpose in a regulated bioanalytical environment.

Introduction

Bioequivalence studies are a critical component in the approval pathway for generic drug products. These studies aim to demonstrate that the generic formulation exhibits a comparable rate and extent of absorption to the reference listed drug.[4][5] Central to any BE study is the bioanalytical method used to measure the drug's concentration in a biological matrix, typically plasma, over time. The reliability of these pharmacokinetic data is entirely dependent on the performance of the bioanalytical assay.

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become the gold standard for quantitative bioanalysis due to its superior sensitivity, selectivity, and speed.[6] A key element in developing a robust LC-MS/MS method is the use of an appropriate internal standard (IS) to correct for variability during sample preparation and analysis.[7] Stable isotope-labeled internal standards (SIL-IS), such as the deuterated Azoximidole-d3 used here, are considered the ideal choice.[8][9][10][11] A SIL-IS has nearly identical physicochemical properties to the analyte, ensuring it behaves similarly during extraction, chromatography, and ionization, thus providing the most accurate correction for potential matrix effects and procedural losses.[7][11]

This note describes a complete workflow for the quantification of a hypothetical drug, Azoximidole, in human plasma using Azoximidole-d3 as the internal standard, validated to meet stringent regulatory requirements for bioequivalence studies.[2][3]

Materials and Methods

Chemicals and Reagents

• Analytes: Azoximidole (purity >99.5%), 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3 (Azoximidole-d3, isotopic purity >99%)

• Plasma: K2-EDTA human plasma (screened and pooled)

• Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Formic Acid (reagent grade), Deionized Water (18.2 MΩ·cm)

Instrumentation

• LC System: Shimadzu Nexera X2 or equivalent UHPLC system

• Mass Spectrometer: SCIEX Triple Quad™ 6500+ or equivalent tandem mass spectrometer with an electrospray ionization (ESI) source.

LC-MS/MS Conditions

The chromatographic and mass spectrometric parameters were optimized to achieve sensitive and selective detection of Azoximidole and Azoximidole-d3.

Parameter	Condition
LC Column	Waters Acquity UPLC BEH C18, 1.7 µm, 2.1 x 50 mm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.5 mL/min
Gradient	5% B to 95% B over 2.0 min, hold for 0.5 min, return to 5% B in 0.1 min, re-equilibrate for 0.9 min
Total Run Time	3.5 min
Column Temperature	40 °C
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	Azoximidole: 252.1 → 155.1 (Quantifier), 252.1 → 95.1 (Qualifier)
Azoximidole-d3: 255.1 → 158.1 (Quantifier)
Key MS Parameters	Curtain Gas: 35 psi, Collision Gas: Medium, IonSpray Voltage: 5500 V, Temperature: 550 °C

Table 1: Optimized LC-MS/MS Parameters.

The principle of tandem mass spectrometry (MS/MS) involves selecting a specific precursor ion (the ionized molecule of interest), fragmenting it, and then detecting a specific product ion.[6][12][13][14][15] This process, known as Multiple Reaction Monitoring (MRM), provides exceptional selectivity by filtering out background noise.[13]

Preparation of Standards and Quality Controls

Stock solutions of Azoximidole and Azoximidole-d3 (1 mg/mL) were prepared in methanol. Working solutions for calibration standards (CS) and quality control (QC) samples were prepared by serial dilution in 50:50 acetonitrile:water. CS and QC samples were prepared by spiking the appropriate working solutions into blank human plasma to achieve final concentrations ranging from 0.1 ng/mL (Lower Limit of Quantification, LLOQ) to 100 ng/mL (Upper Limit of Quantification, ULOQ). QC samples were prepared at four levels: LLOQ (0.1 ng/mL), Low QC (0.3 ng/mL), Mid QC (30 ng/mL), and High QC (80 ng/mL).

Experimental Protocols

Plasma Sample Preparation: Protein Precipitation

Protein precipitation is a rapid and effective method for removing the majority of proteins from plasma samples prior to LC-MS/MS analysis.[16][17] Acetonitrile is a commonly used solvent for this purpose as it efficiently denatures and precipitates proteins.[17][18]

Step-by-Step Protocol:

• Aliquot 50 µL of plasma sample (unknown, CS, or QC) into a 96-well plate.

• Add 200 µL of the internal standard working solution (Azoximidole-d3 at 10 ng/mL in acetonitrile). The 4:1 ratio of organic solvent to plasma ensures efficient protein removal.[19][20]

• Cover the plate and vortex for 2 minutes at medium speed to ensure thorough mixing and precipitation.

• Centrifuge the plate at 4000 x g for 10 minutes at 10 °C to pellet the precipitated proteins.

• Carefully transfer 100 µL of the clear supernatant to a clean 96-well plate.

• Add 100 µL of water (containing 0.1% formic acid) to the supernatant to reduce the organic content, ensuring good peak shape during chromatography.

• Cover, mix briefly, and inject 5 µL into the LC-MS/MS system.

Caption: Plasma Protein Precipitation Workflow.

Method Validation

The method was validated following the FDA's "Bioanalytical Method Validation Guidance for Industry" and the EMA's "Guideline on bioanalytical method validation".[1][2][3] The validation assessed selectivity, linearity, accuracy, precision, recovery, matrix effect, and stability.

Summary of Validation Results:

Validation Parameter	Result	Acceptance Criteria (FDA/EMA)
Linearity & Range	0.1 – 100 ng/mL	Correlation coefficient (r²) ≥ 0.99
Correlation (r²)	> 0.998	-
LLOQ	0.1 ng/mL	S/N > 5; Accuracy ±20%, Precision ≤20%
Intra-day Accuracy	96.5% – 104.2%	±15% (±20% at LLOQ)
Intra-day Precision (%CV)	2.1% – 5.8%	≤15% (≤20% at LLOQ)
Inter-day Accuracy	98.1% – 102.7%	±15% (±20% at LLOQ)
Inter-day Precision (%CV)	3.5% – 7.2%	≤15% (≤20% at LLOQ)
Matrix Effect	IS-Normalized Matrix Factor: 0.95 – 1.06	CV of IS-normalized factor ≤15%
Recovery	Consistent across QCs (~85% for analyte and IS)	Consistent, precise, and reproducible
Stability	Stable for 24h at RT, 3 freeze-thaw cycles, and 90 days at -80 °C	Deviation within ±15% of nominal

Table 2: Summary of Bioanalytical Method Validation Results.

The results confirm that the method is accurate, precise, and reliable for the intended purpose. The use of Azoximidole-d3 effectively compensated for variability, as demonstrated by the minimal matrix effect and consistent performance across all validation tests.[9]

Application in a Bioequivalence Study

This validated method is directly applicable to the analysis of clinical samples from a BE study. A typical BE study employs a crossover design, where each subject receives both the test and reference formulations in a randomized sequence, separated by a washout period.[4][21][22][23]

Caption: High-Level Bioequivalence Study Workflow.

Blood samples are collected at specified time points after dosing to characterize the pharmacokinetic (PK) profile. The plasma concentrations of Azoximidole are then measured using the protocol described herein. The resulting concentration-time data are used to calculate key PK parameters such as Cmax, AUC (Area Under the Curve), and Tmax. Statistical analysis is then performed to determine if the 90% confidence intervals for the ratio of the test to reference product's geometric means for AUC and Cmax fall within the regulatory acceptance range, typically 80.00% to 125.00%.

Conclusion

This application note presents a fully validated, high-throughput LC-MS/MS method for the quantification of Azoximidole in human plasma. The use of the stable isotope-labeled internal standard, 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3, ensures exceptional accuracy and precision, mitigating potential matrix effects and procedural variability. The simple and rapid protein precipitation sample preparation protocol allows for the efficient processing of large numbers of samples. The method meets all regulatory requirements set forth by the FDA and EMA for bioanalytical method validation and is fit-for-purpose for supporting pivotal bioequivalence studies in drug development.[1][2]

References

• European Medicines Agency (EMA). Bioanalytical method validation - Scientific guideline. Available at: [Link]

• PennState Eberly College of Science. Lesson 15: Crossover Designs. Statistics Online. Available at: [Link]

• Organomation. What is Solid Phase Extraction (SPE)? Available at: [Link]

• U.S. Food and Drug Administration (FDA). Bioanalytical Method Validation Guidance for Industry. May 2018. Available at: [Link]

• Lee, H., et al. (2021). Considerations for crossover design in clinical study. Journal of the Korean Applied Statistics Society. Available at: [Link]

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• U.S. Food and Drug Administration (FDA). FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. January 2025. Available at: [Link]

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry. Available at: [Link]

• JoVE. Bioequivalence Experimental Study Designs: Repeated Measures, Cross-Over, Carry-Over, and Latin Square Designs. Available at: [Link]

• Reddy, T., & Kumar, V. (2017). Stable Labeled Isotopes as Internal Standards: A Critical Review. Crimson Publishers. Available at: [Link]

• European Medicines Agency (EMA). Guideline on bioanalytical method validation. July 2011. Available at: [Link]

• European Bioanalysis Forum. The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. Available at: [Link]

• U.S. Food and Drug Administration (FDA). Guidance for Industry: Bioanalytical Method Validation. May 2001. Available at: [Link]

• Bioanalysis. European Medicines Agency guideline on bioanalytical method validation: what more is there to say? Available at: [Link]

• Slideshare. Crossover study design. Available at: [Link]

• U.S. Department of Health and Human Services. Bioanalytical Method Validation for Biomarkers Guidance. Available at: [Link]

• Outsourced Pharma. FDA Adopts ICH Final Guidance On Bioanalytical Method Validation. January 2023. Available at: [Link]

• Slideshare. Bioanalytical method validation emea. Available at: [Link]

• Future Science. Solid-phase extraction: a principal option for peptide bioanalytical sample preparation. Available at: [Link]

• ResearchGate. Solid-Phase Extraction in Bioanalytical Applications. Available at: [Link]

• Bioanalysis. Internal Standard Considerations for Protein Therapeutic Bioanalytical LC–MS/MS Assays. Available at: [Link]

• BioPharma Services Inc. Internal Standard Responses in LC-MS/MS Based Bioanalysis: Friend or Foe? Available at: [Link]

• Phenomenex. Solid Phase Extraction for Bioanalytical Samples. Available at: [Link]

• Agilent Technologies. Protein Precipitation for Biological Fluid Samples Using Agilent Captiva EMR—Lipid 96-Well Plates. Available at: [Link]

• Mtoz Biolabs. What Is the Principle of Tandem Mass Spectrometry. Available at: [Link]

• ResearchGate. Protein precipitation for analysis of a drug cocktail in plasma by LC-ESI-MS. Available at: [Link]

• Fiveable. Tandem mass spectrometry. Available at: [Link]

• LCGC International. LC–MS-MS Total Drug Analysis of Biological Samples Using a High-Throughput Protein Precipitation Method. Available at: [Link]

• National Center for Biotechnology Information (NCBI). Tandem Mass Spectroscopy in Diagnosis and Clinical Research. Available at: [Link]

• National Center for Biotechnology Information (NCBI). Rapid preparation of human blood plasma for bottom-up proteomics analysis. Available at: [Link]

• JoVE. Tandem Mass Spectrometry: Principle, Instrumentation, Uses. Available at: [Link]

• Wikipedia. Tandem mass spectrometry. Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: Overcoming Matrix Effects in Clavulanic Acid LC-MS/MS Analysis

Welcome to the technical support center for clavulanic acid analysis. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of quantifying clavulanic acid in biological matrices using LC-MS/MS. Due to its inherent instability and the challenging nature of biological samples, clavulanic acid analysis is particularly susceptible to matrix effects, which can compromise data quality, reproducibility, and accuracy.

This document provides in-depth, experience-driven answers to common questions and troubleshooting scenarios. We will explore the "why" behind the "how," grounding our recommendations in established scientific principles and regulatory expectations.

Part 1: Frequently Asked Questions - Understanding the Core Problem

Q1: What are matrix effects, and why is clavulanic acid analysis so vulnerable?

Answer: Matrix effects are the alteration of an analyte's ionization efficiency by co-eluting, often unidentified, components in the sample matrix.[1][2] This phenomenon can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), both of which severely impact the accuracy and precision of quantification.[2][3]

Clavulanic acid analysis is particularly challenging for two primary reasons:

• Physicochemical Properties: Clavulanic acid is a small, polar molecule. This makes it difficult to retain on traditional reversed-phase columns, often causing it to elute early in the chromatogram where a high concentration of other polar endogenous components (like salts and phospholipids) also elute.[3][4] This co-elution is a primary driver of matrix effects.[5]

• Inherent Instability: Clavulanic acid is highly unstable, and its degradation is sensitive to pH, temperature, and even the ionic strength of the solution.[6][7][8] This instability complicates sample preparation and handling, as any degradation can be mistaken for poor recovery or matrix effects. It also makes the use of a stable isotope-labeled internal standard—the best tool against matrix effects—more complex if the standard itself is not handled with extreme care.[7]

Q2: My calibration curve looks good, but my QC results are inconsistent. Could this be a matrix effect?

Answer: Yes, this is a classic sign of matrix effects. A calibration curve prepared in a clean solvent or a single lot of matrix may show excellent linearity. However, biological matrices from different individuals can vary significantly.[9] If your quality control (QC) samples, which are prepared in a pooled or different matrix lot, show high variability or inaccuracy, it strongly suggests that endogenous components are inconsistently suppressing or enhancing the ion signal between different samples.[4]

The U.S. FDA and other regulatory bodies mandate the evaluation of matrix effects using at least six different individual sources of the biological matrix to ensure the method is robust and reliable across a diverse population.[1][10]

Q3: What are the regulatory expectations for evaluating matrix effects during method validation?

Answer: Regulatory agencies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have clear guidelines for bioanalytical method validation that include a mandatory assessment of matrix effects.[2][9][10]

The core requirement is to demonstrate that the method is free from significant matrix effects. This is typically assessed by calculating a Matrix Factor (MF) . The process involves:

• Analyzing blank matrix samples from at least six different individual sources.[1]

• Comparing the peak response of an analyte spiked into a post-extraction blank matrix with the response of the analyte in a neat (clean) solution.

• When using an internal standard (IS), an IS-normalized Matrix Factor is calculated. The precision of this IS-normalized MF across the different matrix sources is the key acceptance criterion. The coefficient of variation (%CV) should not be greater than 15%.[9]

This ensures that while some level of ion suppression or enhancement may exist, it is consistent across different matrix lots and is effectively corrected by the internal standard.

Part 2: Troubleshooting Guide - Identifying and Mitigating Matrix Effects

This section provides actionable protocols and strategies to diagnose and solve matrix effect-related issues in your clavulanic acid assay.

Q4: How can I visually and quantitatively assess matrix effects in my method?

Answer: There are two primary experiments for this purpose: the qualitative post-column infusion experiment to identify problematic chromatographic regions, and the quantitative post-extraction spike experiment to measure the matrix factor.

This experiment identifies at what retention times co-eluting matrix components cause ion suppression or enhancement.[11][12][13]

Objective: To create a "matrix effect chromatogram."

Procedure:

• Setup: Use a T-junction to connect a syringe pump to the LC flow path between the analytical column and the mass spectrometer's ion source.

• Infusion: Continuously infuse a standard solution of clavulanic acid (and its internal standard) at a low, constant flow rate (e.g., 5-10 µL/min) to generate a stable baseline signal.

• Injection: Inject a blank, extracted matrix sample (e.g., protein-precipitated plasma) onto the LC column.

• Analysis: Monitor the signal of the infused clavulanic acid. Any deviation from the stable baseline indicates a matrix effect. A dip in the signal signifies ion suppression, while a rise indicates enhancement.[4][13]

This allows you to see if clavulanic acid's retention time falls within a region of significant ion suppression.[3]

This experiment, required by regulatory guidelines, quantifies the extent of matrix effects.[14]

Objective: To calculate the Matrix Factor (MF) from at least six different matrix sources.

Procedure:

• Prepare Three Sample Sets:

  • Set A (Neat Solution): Prepare clavulanic acid and IS in the final reconstitution solvent.

  • Set B (Post-Spike): Extract blank plasma from six individual sources. After the final extraction step (e.g., after evaporation and before reconstitution), spike the dried residue with clavulanic acid and IS at a known concentration (e.g., Low and High QC levels).

  • Set C (Pre-Spike/Extracted Sample): Spike blank plasma with clavulanic acid and IS before extraction and process the samples. (This set is used to determine recovery, not the matrix factor itself).

• Calculate Matrix Factor (MF):

  • MF = (Mean Peak Response of Set B) / (Mean Peak Response of Set A)

  • An MF < 1 indicates ion suppression.

  • An MF > 1 indicates ion enhancement.

• Calculate IS-Normalized MF:

  • IS-Normalized MF = (MF of Analyte) / (MF of Internal Standard)

• Assess Variability: Calculate the mean, standard deviation, and %CV of the IS-Normalized MF across the six matrix sources. The %CV should be ≤15%.[9]

Diagram 1: Workflow for Matrix Effect Assessment This diagram outlines the systematic process for identifying and quantifying matrix effects.

Caption: Workflow for systematic matrix effect assessment.

Q5: Which sample preparation technique is best for minimizing matrix effects with clavulanic acid?

Answer: The choice of sample preparation is a critical decision that balances cleanliness, recovery, and throughput. Improving sample preparation is often the most effective way to reduce matrix effects.[14][15] For clavulanic acid, especially in complex matrices like plasma, here is a comparison of common techniques:

Technique	Principle	Pros for Clavulanic Acid	Cons for Clavulanic Acid	Matrix Effect Reduction
Protein Precipitation (PPT)	Addition of an organic solvent (e.g., acetonitrile) or acid to precipitate proteins.[14]	Fast, simple, and requires minimal method development.	"Dirty" extract. High levels of phospholipids and other endogenous components remain, often leading to significant ion suppression.[4]	Poor to Moderate
Liquid-Liquid Extraction (LLE)	Partitioning of the analyte between two immiscible liquid phases based on polarity and pH.[14]	Can provide a cleaner extract than PPT.	Clavulanic acid's high polarity makes it difficult to extract into common organic solvents, often resulting in poor and inconsistent recovery.	Moderate
Solid-Phase Extraction (SPE)	Analyte is retained on a solid sorbent while interferences are washed away.[16][17]	Can provide very clean extracts. Different sorbent chemistries (e.g., mixed-mode, weak anion exchange) can be tailored for polar analytes.	Requires more extensive method development. Recovery can be variable if not optimized. Potential for clavulanic acid degradation on the cartridge if conditions are not carefully controlled.	Good to Excellent
Phospholipid Removal Plates (e.g., HybridSPE)	A specialized technique that combines protein precipitation with the targeted removal of phospholipids.[18]	Directly targets a major source of matrix effects in plasma. Simple workflow similar to PPT.	Higher cost per sample compared to standard PPT. May not remove other non-phospholipid interferences.	Excellent (for phospholipids)

Recommendation: Start with protein precipitation due to its simplicity. If significant matrix effects are observed via post-column infusion, a phospholipid removal plate is the next logical step as it maintains a simple workflow while targeting the most common interferences.[18] For the cleanest possible extract, a well-developed SPE method is the gold standard.

Q6: How do I choose the right internal standard (IS) to compensate for matrix effects?

Answer: This is arguably the most critical factor for a successful assay. The ideal internal standard co-elutes and experiences the exact same ionization suppression or enhancement as the analyte, thereby providing reliable correction.[19][20]

• The Gold Standard: Stable Isotope-Labeled (SIL) Internal Standard: A SIL-IS (e.g., ¹³C or ¹⁵N-labeled clavulanic acid) is chemically identical to the analyte and will have nearly identical extraction recovery, chromatographic retention, and ionization behavior.[12][19] This makes it the most effective tool for compensating for matrix effects. However, a SIL-IS for clavulanic acid may be expensive, not commercially available, or exhibit similar instability to the analyte itself.[7][21]

• The Practical Alternative: Structural Analog: If a SIL-IS is not feasible, a structural analog can be used. For clavulanic acid, common choices include other β-lactamase inhibitors like tazobactam or sulbactam .[21][22] The key is to select an analog that has similar chromatographic behavior and ionizes under the same conditions (typically negative ESI mode for clavulanic acid).[23][24] While better than no IS, a structural analog will never perfectly mimic the analyte's behavior in the ion source, so minimizing the underlying matrix effect is still crucial.[20]

Part 3: Advanced Troubleshooting and Special Considerations

Q7: My validation failed the matrix effect test (%CV > 15%). What should I do now?

Answer: A matrix effect failure requires a systematic troubleshooting approach. Do not immediately jump to re-validating. First, diagnose the root cause and implement targeted changes.

Diagram 2: Troubleshooting Decision Tree for Matrix Effect Failure This diagram provides a logical path for troubleshooting and resolving a failed matrix effect validation.

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Technical Support Center: Enhancing Clavulanic Acid Stability During Sample Preparation

Welcome to the technical support center for clavulanic acid analysis. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the inherent instability of clavulanic acid during sample preparation. Inconsistent and unreliable data are often traced back to the degradation of this potent β-lactamase inhibitor before analysis. This resource provides in-depth troubleshooting advice, frequently asked questions (FAQs), and validated protocols to ensure the integrity of your samples and the accuracy of your results.

The Challenge: The Fragile Nature of Clavulanic Acid

Clavulanic acid's therapeutic efficacy is derived from its β-lactam ring, which irreversibly binds to and inhibits β-lactamase enzymes produced by resistant bacteria.[1][2] However, this same reactive functional group is highly susceptible to hydrolysis, leading to the opening of the β-lactam ring and a loss of biological activity.[3][4] This degradation can be triggered by several factors commonly encountered during routine sample handling, including inappropriate pH, elevated temperatures, and the composition of the sample matrix itself.[5][6] Understanding and mitigating these factors are critical for any researcher working with this molecule.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the handling and preparation of clavulanic acid samples.

Question 1: I'm seeing a significant loss of clavulanic acid in my aqueous working solutions, even when stored for a short period. What's causing this rapid degradation?

Answer: This is a very common issue. The instability of clavulanic acid in aqueous solutions is well-documented.[7] The primary culprits are typically pH and temperature.

• pH: The β-lactam ring of clavulanic acid is most stable in a slightly acidic to neutral pH range, optimally between 6.0 and 7.2.[5][8] More acidic or alkaline conditions will significantly accelerate hydrolytic degradation. For instance, even at a seemingly neutral pH of 7.0, degradation can be more pronounced than at pH 6.2.[8]

• Temperature: Higher temperatures dramatically increase the rate of degradation.[6] Reconstituted oral suspensions, for example, show significantly more stability when refrigerated at 2-8°C compared to room temperature.[7][9] Studies have shown that at 25°C, a significant loss of clavulanic acid can occur within hours.[10]

Troubleshooting Steps:

• Buffer your solutions: Always prepare your working solutions in a buffer system that maintains a pH between 6.0 and 7.2. A phosphate buffer is a common and effective choice.[11]

• Work on ice: Perform all dilutions and sample preparation steps on ice to minimize thermal degradation.

• Prepare fresh: Prepare your working solutions fresh daily, or even immediately before use if possible.[7] The United States Pharmacopeia (USP) recommends storing standard solutions at 4°C and using them within a few hours.[12]

• Protect from light: While less critical than pH and temperature, it is good practice to protect solutions from light by using amber vials or covering them with foil.[7]

Question 2: My clavulanic acid recovery from biological samples (e.g., plasma, urine) is low and inconsistent. What could be the problem?

Answer: Low recovery from complex biological matrices is often due to a combination of degradation and matrix effects.

• Enzymatic Degradation: Biological matrices can contain enzymes that may contribute to the degradation of clavulanic acid.

• Matrix-Induced pH Shifts: The addition of a biological sample can alter the pH of your preparation, pushing it outside the optimal stability range.

• Ionic Strength: High salt concentrations in your sample or buffers can increase the rate of degradation.[5]

• Inefficient Extraction: The chosen extraction method may not be efficiently recovering the clavulanic acid from the matrix components.

Troubleshooting Steps:

• Immediate pH adjustment and cooling: As soon as the sample is collected, it should be cooled and the pH adjusted to the 6.0-7.2 range if necessary.

• Protein Precipitation: For plasma samples, immediate protein precipitation with a suitable organic solvent like acetonitrile can help to remove enzymes and other interfering substances.[13]

• Solid-Phase Extraction (SPE): SPE is a highly effective technique for cleaning up complex samples and concentrating the analyte. A C18 reversed-phase cartridge is commonly used for clavulanic acid.[14][15]

• Use of an Internal Standard: Incorporating a stable, isotope-labeled internal standard can help to correct for variability in extraction recovery and matrix effects.[15]

Question 3: I'm using HPLC for analysis, but my peak shapes are poor, and the retention time is shifting. Is this related to stability?

Answer: Yes, this can be directly related to on-instrument degradation or issues with your mobile phase.

• Mobile Phase pH: If the pH of your mobile phase is outside the optimal range for clavulanic acid stability, the compound can degrade while on the column, leading to peak tailing or the appearance of degradation product peaks. The USP recommends a mobile phase buffered to a pH of 4.2-4.4 for the analysis of amoxicillin and clavulanic acid.[11][12]

• Derivatization: Clavulanic acid has a poor chromophore, making it difficult to detect at low concentrations with UV-Vis. Derivatization with imidazole creates a product with a strong UV absorbance at 311 nm, significantly improving sensitivity and chromatographic performance.[16] This derivatization step should be performed in a controlled manner immediately before injection.

Troubleshooting Steps:

• Verify Mobile Phase pH: Regularly check and adjust the pH of your mobile phase.

• Implement Derivatization: For sensitive analysis, use a pre-column derivatization step with imidazole.[14][16]

• Control Column Temperature: Maintain a consistent and controlled column temperature, typically around 25°C, to ensure reproducible chromatography.[7]

Visualizing the Problem: Degradation and Stabilization

To better understand the challenges and solutions, the following diagrams illustrate the key concepts.

Clavulanic Acid Degradation Pathway

Caption: Factors accelerating the hydrolytic degradation of clavulanic acid.

Recommended Sample Preparation Workflow

Caption: A stabilized workflow for preparing clavulanic acid samples.

Quantitative Data Summary: Impact of Environment on Stability

The following table summarizes the critical environmental factors and their impact on clavulanic acid stability, providing a quick reference for experimental design.

Parameter	Condition	Impact on Stability	Recommendation	Source(s)
pH	< 6.0 or > 7.2	Rapid degradation	Maintain pH between 6.0 and 7.2 using a buffer	[5],[8]
Temperature	25°C (Room Temp)	Significant degradation within hours	Work on ice; store samples at 2-8°C or -70°C for long-term	[10],[9]
Temperature	2-8°C (Refrigerated)	Significantly improved stability	Recommended for short-term storage of solutions and samples	[7],[9]
Ionic Strength	High Salt Concentration	Increased degradation rate	Use buffers with moderate ionic strength; be aware of salt content in the matrix	[5]
Storage (Plasma)	-70°C	Stable for at least 4 weeks	Recommended for long-term storage of biological samples	[13]

Detailed Protocol: Stabilized Sample Preparation of Clavulanic Acid from Human Plasma

This protocol details a robust method for the extraction and preparation of clavulanic acid from human plasma, incorporating steps to minimize degradation and enhance analytical sensitivity.

Materials:

• Human plasma collected in EDTA tubes

• Phosphate buffer (0.1 M, pH 6.5)

• Acetonitrile (HPLC grade)

• Solid-Phase Extraction (SPE) cartridges (C18, 1cc, 30mg)

• Methanol (HPLC grade)

• Imidazole reagent (1 M in water, pH 6.8, freshly prepared)

• Internal Standard (e.g., amoxicillin-d4)

• Microcentrifuge tubes

• HPLC system with UV detector

Procedure:

• Sample Thawing and Spiking:

  • Thaw frozen plasma samples on ice.

  • In a microcentrifuge tube, add 100 µL of plasma.

  • Spike with 25 µL of internal standard solution and vortex briefly.

• pH Adjustment and Deproteinization:

  • Add 100 µL of 0.1 M phosphate buffer (pH 6.5) to the plasma sample and vortex.

  • Add 400 µL of ice-cold acetonitrile to precipitate proteins. Vortex for 30 seconds.

• Centrifugation:

  • Centrifuge the samples at 14,000 x g for 5 minutes at 4°C.

• Solid-Phase Extraction (SPE):

  • Condition the C18 SPE cartridge by passing 1 mL of methanol followed by 1 mL of HPLC-grade water.

  • Load the supernatant from the centrifuged sample onto the conditioned SPE cartridge.

  • Wash the cartridge with 1 mL of HPLC-grade water to remove polar impurities.

  • Dry the cartridge under a gentle stream of nitrogen for 1 minute.

• Elution:

  • Elute the clavulanic acid and internal standard from the SPE cartridge with 1 mL of mobile phase (e.g., 95:5 water:methanol with buffer).

• Derivatization:

  • To the eluate, add 100 µL of 1 M imidazole reagent.

  • Vortex and allow the reaction to proceed for 15 minutes at room temperature, protected from light. This reaction forms a stable chromophore for UV detection.[16]

• Analysis:

  • Transfer the derivatized sample to an HPLC vial.

  • Inject into the HPLC system.

  • Monitor the effluent at 311 nm.[16]

By adhering to these guidelines and protocols, researchers can significantly improve the stability of clavulanic acid during sample preparation, leading to more accurate, reproducible, and reliable results in their scientific investigations.

References

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• Foulstone, M., & Reading, C. (1982). Determination of clavulanic acid by a sensitive HPLC method. British Journal of Clinical Pharmacology, 14(2), 284–286. Retrieved from [Link]

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• Salgado, A., Olaya, P., & Sanchez, O. F. (2019). Degradation Kinetics of Clavulanic Acid in Fermentation Broths at Low Temperatures. Molecules, 24(2), 329. Retrieved from [Link]

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• Bersanetti, P. A., Almeida, R. M., Barboza, M., Hokka, C. O., & Zangirolami, T. C. (2005). Kinetic studies on clavulanic acid degradation. Biochemical Engineering Journal, 23(1), 31-36. Retrieved from [Link]

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• Addotey, J. N. A., Akpagana, K., & Osei, Y. A. (2015). Stability Studies on Reconstituted Amoxicillin-Clavulanic Acid Oral Powder by HPLC Method Development and Quantification. International Journal of Pharmaceutical Science and Research, 6(9), 3845-3852. Retrieved from [Link]

• Vella, J., Cilia, M., & Serracino-Inglott, A. (2021). Stability of Amoxicillin and Clavulanic Acid in Separate Containers for Administration via a Y-Site. Journal of Pharmaceutical Sciences, 110(12), 3927-3934. Retrieved from [Link]

• Jain, D., Jain, S., & Jain, D. K. (2010). Stability Indicating RP-HPLC Method for Determination of Potassium Clavulanate in the presence of its Degradation Products. Research Journal of Pharmacy and Technology, 3(3), 814-817. Retrieved from [Link]

• Osei-Asare, C., Forkuo, A. D., & Adom, M. (2012). Stability of reconstituted amoxicillin clavulanate potassium under simulated in-home storage conditions. International Journal of Pharmacy and Pharmaceutical Sciences, 4(Suppl 1), 361-365. Retrieved from [Link]

• Reading, C., & Cole, M. (1977). Assay of amoxicillin and clavulanic acid, the components of Augmentin, in biological fluids with high-performance liquid chromatography. Antimicrobial Agents and Chemotherapy, 11(5), 852-857. Retrieved from [Link]

• United States Pharmacopeia. (2025). Amoxicillin and Clavulanic Acid Extended-Release Tablets. Retrieved from [Link]

• Bielicki, J. A., Stöbe, T., Schmutz, C., & Berger, C. (2020). Insufficient Stability of Clavulanic Acid in Widely Used Child-Appropriate Formulations. Antibiotics, 9(10), 693. Retrieved from [Link]

• Cole, M., & Elson, S. W. (1996). Clavulanic acid extraction process. Google Patents.

• Bersanetti, P. A., Almeida, R. M., Barboza, M., Hokka, C. O., & Zangirolami, T. C. (2005). Clavulanic acid degradation, pH 6.2, at various temperatures: (a) CA.1;... [Diagram]. ResearchGate. Retrieved from [Link]

• Vahdat, L., & Sunderland, B. (2024). An Evaluation of Amoxicillin/Clavulanate Stability for Out-Patient Ant. Drug Development and Delivery. Retrieved from [Link]

• Chaudhary, D. V., Patel, D. P., & Shah, J. V. (2015). Analysis of Amoxicillin and Clavulanic Acid by UPLC-MS/MS in Human Plasma for Pharmacokinetic Application. Journal of Modern Drug Discovery and Drug Delivery Research, 2(3), 1-10. Retrieved from [Link]

• Khan, A., Khan, A., & Ahmad, M. (2022). A Validated RP-HPLC Method for Simultaneous Determination of Cefixime and Clavulanic Acid Powder in Pediatric Oral Suspension. Journal of Analytical Methods in Chemistry, 2022, 8816508. Retrieved from [Link]

• Foinard, A., Décaudin, B., & Barthélémy, C. (2016). Stability studies of amoxicillin/clavulanic acid combination in polyolefin infusion bags. Annales Pharmaceutiques Françaises, 74(1), 44-51. Retrieved from [Link]

• Gana, I., & Chen, J. (2008). Stabilizing compositions for antibiotics and methods of use. Google Patents.

• Salgado, A., Olaya, P., & Sanchez, O. F. (2020). Evaluation of clavulanic acid recovery techniques from Streptomyces clavuligerus cultivation broths. Journal of Applied Pharmaceutical Science, 10(8), 001-009. Retrieved from [Link]

• Zhang, Y., et al. (2019). Simultaneous determination of amoxicillin and clavulanic acid by LC-MS/MS in human plasma and its application to a bioequivalence study. Journal of China Pharmaceutical University, 50(6), 724-731. Retrieved from [Link]

• Patel, D. P., et al. (2015). Development and Validation of Clavulanic Acid by Negative Ion Mode in Human Plasma Using Lcms/Ms. IOSR Journal of Pharmacy and Biological Sciences, 10(4), 58-66. Retrieved from [Link]

• Li, X., et al. (2018). Rapid and Simultaneous Quantitation of Amoxicillin and Clavulanic Acid in Human Plasma and Urine by Ultra-Performance Liquid Chromatography Tandem Mass Spectrometry and Its Application to a Pharmacokinetic Study. Journal of Chromatographic Science, 56(7), 616-624. Retrieved from [Link]

• De Baere, S., et al. (2007). Quantitative analysis of clavulanic acid in porcine tissues by liquid chromatography combined with electrospray ionization tandem mass spectrometry. Journal of Chromatography B, 852(1-2), 290-298. Retrieved from [Link]

• Genov, D. G., & Shishkova, I. G. (1987). Studies on clavulanic acid. Part 1. Stability of clavulanic acid in aqueous solutions of amines containing hydroxy groups. Journal of the Chemical Society, Perkin Transactions 2, (12), 1925-1928. Retrieved from [Link]

• United States Pharmacopeia. (n.d.). USP Monographs - Clavulanate Potassium. Retrieved from [Link]

• van der Meer, J. W., et al. (2018). Highly variable absorption of clavulanic acid during the day: a population pharmacokinetic analysis. Journal of Antimicrobial Chemotherapy, 73(3), 725-732. Retrieved from [Link]

• United States Pharmacopeia. (n.d.). usp31nf26s1_m4190, USP Monographs: Amoxicillin and Clavulanate Potassium for Oral Suspension. Retrieved from [Link]

• Zhang, Y., et al. (2019). Simultaneous determination of amoxicillin and clavulanic acid by LC-MS/MS in human plasma and its application to a bioequivalence study. Journal of China Pharmaceutical University, 50(6), 724-731. Retrieved from [Link]

• European Bioanalysis Forum. (2012). Stabilisation of Clinical Samples. Retrieved from [Link]

• Vahdat, L., & Sunderland, B. (2024). An Evaluation of Amoxicillin/Clavulanate Stability in Aqueous Systems, Including Its Suitability for Outpatient Parenteral Antimicrobial Therapy (OPAT). Drug Development and Delivery. Retrieved from [Link]

• United States Pharmacopeia. (2011). Clavulanate Potassium. Retrieved from [Link]

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Optimization of ionization efficiency for 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3

Technical Support Center: Ionization of 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3

Welcome to the technical support guide for the analysis of 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3 (herein referred to as "the Analyte") by electrospray ionization mass spectrometry (ESI-MS). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, actionable advice for optimizing ionization efficiency and troubleshooting common analytical challenges.

The unique structure of the Analyte, which incorporates a reactive acylimidazole, a Michael acceptor system, and a basic imidazole ring, presents specific considerations for robust ESI-MS analysis. This document synthesizes fundamental principles of mass spectrometry with practical, field-proven insights to ensure high-quality, reproducible data.

Frequently Asked Questions (FAQs)

Q1: What is the expected primary ion for the Analyte in positive-ion ESI-MS?

A1: The primary ion expected in positive-ion mode is the protonated molecule, [M+H]⁺. The Analyte contains a basic imidazole ring, which is readily protonated under typical ESI conditions. The nitrogen atoms in the imidazole ring are the most likely sites of protonation.

It is also common to observe other molecular ions, particularly adducts with sodium ([M+Na]⁺) and potassium ([M+K]⁺).[1][2][3][4] The relative abundance of these adducts versus the protonated molecule can be influenced by the purity of solvents, sample handling, and the cleanliness of the glassware used.[3]

Q2: Should I use positive or negative ion mode for this Analyte?

A2: Positive ion mode is strongly recommended. The presence of the basic imidazole moiety makes the Analyte an excellent candidate for protonation, leading to strong signals in positive ESI.

While the hydroxy group could potentially be deprotonated in negative ion mode to form an [M-H]⁻ ion, the gas-phase basicity of the imidazole group makes protonation a much more favorable ionization pathway. For many compounds, the positive ion mode offers greater sensitivity.[5] However, if you are analyzing the molecule in a complex biological matrix, running in both positive and negative modes can sometimes help to distinguish it from interfering species.[6]

Q3: The acylimidazole group is known to be reactive. Could the Analyte degrade in the ESI source?

A3: Yes, there is a significant potential for in-source reactions, primarily hydrolysis of the acylimidazole moiety. Acylimidazoles can be susceptible to hydrolysis, especially in aqueous solutions or under acidic conditions, to yield imidazole and the corresponding carboxylic acid.[7][8][9][10]

This degradation could manifest as an ion corresponding to the hydrolyzed product. To minimize this, it is crucial to:

• Use fresh solutions and minimize the time the Analyte spends in aqueous or acidic mobile phases before analysis.

• Optimize source parameters (e.g., temperatures, voltages) to ensure gentle ionization, as excessive energy can promote fragmentation or reactions.[6][11][12]

Troubleshooting Guide

Problem 1: Low Signal Intensity or Poor Sensitivity

You are observing a weak signal for the [M+H]⁺ ion, or the signal-to-noise ratio is unacceptably low.

Low signal intensity is typically related to suboptimal mobile phase composition or instrument settings. The ionization efficiency in ESI is highly dependent on factors like pH, solvent properties, and analyte basicity.[13][14][15]

graph LowSignalWorkflow { graph [rankdir="TB", splines=ortho, nodesep=0.6]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, margin="0.2,0.1"]; edge [fontname="Arial", fontsize=9];

}

Workflow for Troubleshooting Low Signal Intensity.

• Mobile Phase pH Adjustment: The most critical factor for ionizing basic compounds like the Analyte is the mobile phase pH. Lowering the pH ensures the imidazole ring is fully protonated in solution before it enters the ESI source.[13][16]

  • Action: Add a small amount of a volatile acid to your mobile phase. Formic acid (0.1% v/v) is the standard choice. Acetic acid is a milder alternative.

  • Rationale: Decreasing the pH by even a few units can increase ionization efficiency by more than two orders of magnitude for certain compounds.[13][14] The goal is to have the solution pH at least 2 units below the pKa of the imidazole group.

• Solvent Composition: The choice and percentage of organic solvent affect droplet formation and desolvation.[17]

  • Action: Ensure your mobile phase contains a sufficient percentage of organic solvent (e.g., acetonitrile or methanol). A typical starting point for LC-MS is a gradient from 5% to 95% organic solvent. For direct infusion, start with 50:50 acetonitrile:water (with 0.1% formic acid).

  • Rationale: Organic solvents have lower surface tension than water, which facilitates the formation of a stable Taylor cone and the generation of smaller droplets, leading to more efficient ion evaporation.[17][18]

• Instrument Source Parameter Tuning:

  • Action: Systematically tune the key ESI source parameters, including capillary/sprayer voltage, gas temperatures (nebulizing and drying gas), and gas flow rates.

  • Rationale: These parameters control the efficiency of droplet formation, desolvation, and ion transfer into the mass spectrometer.[17][19] Lower sprayer voltages can sometimes provide a more stable signal, while optimal gas flow and temperature ensure that ions are liberated from solvent droplets without causing thermal degradation.[17]

Parameter	Starting Point	Optimization Goal
Mobile Phase pH	Neutral	Acidify with 0.1% Formic Acid
Organic Solvent	50% ACN/MeOH	Optimize for peak shape & retention
Capillary Voltage	3.5 - 4.5 kV	Maximize signal stability & intensity
Drying Gas Temp.	300 - 350 °C	Efficient desolvation without degradation
Nebulizer Gas	35 - 45 psi	Stable spray and consistent droplet size

Table 1: Recommended Starting Parameters for Optimization.

Problem 2: Dominant Sodium [M+Na]⁺ or Other Adduct Ions

The most abundant ion in your spectrum is the sodium adduct [M+Na]⁺, with a weak or absent [M+H]⁺ signal.

Sodium adducts form when sodium ions outcompete protons for binding to the Analyte.[4] This is a common issue in ESI-MS and is often caused by contamination from glassware, solvents, or reagents.[3] While the Analyte's hydroxy and carbonyl oxygens could chelate sodium, protonation at the imidazole is generally more favorable in an acidic environment.

graph AdductTroubleshooting { graph [rankdir="TB", splines=ortho, nodesep=0.5]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, margin="0.2,0.1"]; edge [fontname="Arial", fontsize=9];

}

Strategy for Minimizing Sodium Adduct Formation.

• Increase Proton Concentration: The most effective way to favor the [M+H]⁺ ion is to increase the concentration of protons (H⁺) in the mobile phase.

  • Action: Increase the concentration of formic acid to 0.2% or add a small amount of ammonium formate or ammonium acetate (5-10 mM).

  • Rationale: The ammonium ion (NH₄⁺) is an excellent proton donor and can help suppress the formation of metal adducts by providing a high concentration of charge carriers that favor protonation.

• Eliminate Sodium Sources:

  • Action: Use high-purity, LC-MS grade solvents and additives. Switch from glass volumetric flasks and vials to polypropylene labware.[3] Ensure all glassware is meticulously cleaned if it must be used.

  • Rationale: Common laboratory glassware is a primary source of sodium ions that can leach into solutions.[3] Plasticware minimizes this contamination risk.

Problem 3: In-Source Fragmentation or Unexpected Ions

You observe ions that do not correspond to [M+H]⁺ or common adducts. This may include the loss of the acylimidazole group or other unexpected fragment ions.

The Analyte is a Michael acceptor and contains a labile acylimidazole group, making it susceptible to in-source reactions or fragmentation if the ionization conditions are too harsh.[20][21][22] In-source fragmentation occurs when ions gain excess internal energy in the interface region of the mass spectrometer, causing them to dissociate before they reach the mass analyzer.[6][11]

• Reduce Source Voltages: The primary drivers of in-source fragmentation are the voltages applied in the atmospheric pressure interface region (e.g., fragmentor, declustering potential, cone voltage).

  • Action: Methodically reduce the fragmentor/cone voltage to the minimum value required to transport ions effectively. Start at a low value (e.g., 50-70 V) and gradually increase it while monitoring the signal for the [M+H]⁺ ion and any fragments.

  • Rationale: Lowering these voltages reduces the kinetic energy ions gain through collisions with neutral gas molecules, thereby minimizing unintended fragmentation.[6]

• Optimize Temperatures: Excessively high temperatures in the source can cause thermal degradation of labile molecules.

  • Action: Reduce the drying gas and/or capillary temperatures in small increments (e.g., 25 °C) to find the lowest temperature that still provides efficient desolvation.

  • Rationale: This ensures the Analyte is transferred to the gas phase intact without being "cooked" in the source.

• Confirm Identity with Tandem MS (MS/MS):

  • Action: If your instrument is capable, perform an MS/MS experiment. Isolate the suspected precursor ion ([M+H]⁺) and fragment it in the collision cell.

  • Rationale: The fragmentation pattern generated in the controlled environment of the collision cell can be used to confirm the structure of the precursor ion and differentiate between true in-source fragments and co-eluting impurities. This is a standard technique for characterizing covalent inhibitors and their adducts.[21][23][24]

References

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• 7. Steric Effects in the Hydrolysis Reactions of N-Acylimidazoles. Effect of Aryl Substitution in the Leaving Group - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. (PDF) The mechanism of the hydrolysis of acylimidazoles in aqueous mineral acids. The excess acidity method for reactions that are not acid catalyzed (1997) | Robin A. Cox | 9 Citations [scispace.com]
• 9. cdnsciencepub.com [cdnsciencepub.com]
• 10. researchgate.net [researchgate.net]
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• 13. pH Effects on Electrospray Ionization Efficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Electrospray Ionization Efficiency Is Dependent on Different Molecular Descriptors with Respect to Solvent pH and Instrumental Configuration | PLOS One [journals.plos.org]
• 16. academic.oup.com [academic.oup.com]
• 17. elementlabsolutions.com [elementlabsolutions.com]
• 18. youtube.com [youtube.com]
• 19. Electrospray Ionisation Mass Spectrometry: Principles and Clinical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 20. High-Throughput Mass Spectrometric Analysis of Covalent Protein-Inhibitor Adducts for the Discovery of Irreversible Inhibitors: A Complete Workflow - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Chemoproteomic methods for covalent drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Using Mass Spectrometry To Rapidly Facilitate Covalent Drug Discovery | Peak Proteins [peakproteins.com]
• 23. Covalent Library Screening by Targeted Mass Spectrometry for Rapid Binding Site Identification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. pubs.acs.org [pubs.acs.org]

Troubleshooting poor peak shape in clavulanic acid chromatography

Technical Support Center: Chromatography of Clavulanic Acid

Welcome to the technical support center for troubleshooting poor peak shape in clavulanic acid chromatography. This guide is designed for researchers, scientists, and drug development professionals to navigate and resolve common issues encountered during the HPLC analysis of this vital β-lactamase inhibitor. Here, we will delve into the causality behind experimental choices, providing field-proven insights to ensure the integrity and accuracy of your results.

Frequently Asked Questions (FAQs)

Q1: Why is clavulanic acid challenging to analyze using reverse-phase HPLC?

Clavulanic acid is a polar, acidic compound that is often analyzed in combination with a less polar antibiotic, such as amoxicillin.[1] Achieving good peak shape and retention for such a polar analyte on a traditional C18 column can be difficult. Furthermore, clavulanic acid is susceptible to degradation, particularly in aqueous solutions, which can lead to the appearance of extraneous peaks and affect quantification.[2][3] The stability of clavulanic acid is pH-dependent, and it can undergo hydrolysis, which necessitates careful control of mobile phase and sample conditions.[4]

Q2: What is a typical starting point for mobile phase composition in clavulanic acid analysis?

A common starting point for the analysis of clavulanic acid involves a reverse-phase C18 column with a buffered aqueous mobile phase and a small percentage of organic modifier.[5][6] The United States Pharmacopeia (USP) suggests a mobile phase containing a 0.1 M monobasic sodium phosphate solution adjusted to a pH of 4.0.[5] Many methods utilize a phosphate buffer with a pH between 4.0 and 6.5, mixed with methanol or acetonitrile in ratios around 95:5 (v/v).[7][8][9] The pH is critical for controlling the ionization state of clavulanic acid and minimizing interactions with residual silanols on the silica-based stationary phase.[10]

Q3: How does pH affect the chromatography of clavulanic acid?

The pH of the mobile phase directly influences the retention and peak shape of clavulanic acid. As an acidic compound, its ionization is suppressed at lower pH values, leading to increased retention on a reverse-phase column.[10] Controlling the pH is also crucial to prevent the degradation of clavulanic acid and to minimize secondary interactions with the stationary phase, which can cause peak tailing.[11][12] A pH around 4.0 to 5.5 is often found to provide a good balance of retention, peak shape, and stability.[7][9]

Troubleshooting Guide: Resolving Poor Peak Shapes

Poor peak shape can compromise the accuracy and precision of your analysis. The following sections address common peak shape problems encountered during clavulanic acid chromatography, their probable causes, and systematic solutions.

Issue 1: Peak Tailing

Peak tailing is characterized by an asymmetrical peak where the latter half of the peak is broader than the front.[11]

Potential Causes & Solutions:

• Secondary Silanol Interactions: Residual silanol groups on the silica-based stationary phase can interact with the polar functional groups of clavulanic acid, causing tailing.[13][14] This is a very common cause of peak tailing for polar and basic compounds.[12][15]

  • Solution 1: pH Adjustment: Lowering the mobile phase pH (e.g., to 4.0) can suppress the ionization of silanol groups, reducing these unwanted interactions.[12]

  • Solution 2: Use of End-Capped Columns: Employ a high-quality, end-capped C18 column. End-capping effectively shields the residual silanols, minimizing their availability for interaction.[12]

  • Solution 3: Mobile Phase Additives: The addition of a competing base, such as triethylamine, to the mobile phase can also mask silanol groups, but this should be done cautiously as it can affect selectivity and column longevity.

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to peak tailing.[11]

  • Solution: Reduce the injection volume or dilute the sample and reinject.[16]

• Column Contamination or Degradation: Accumulation of contaminants on the column frit or at the head of the column can disrupt the flow path and cause peak distortion.[17][18]

  • Solution: First, try flushing the column with a strong solvent. If this does not resolve the issue, reverse the column (if permitted by the manufacturer) and flush it. If the problem persists, the column may need to be replaced.

Experimental Protocol: Optimizing Mobile Phase pH to Mitigate Tailing

• Prepare a series of mobile phases: Start with a base mobile phase of 95:5 (v/v) 0.1 M monobasic sodium phosphate:methanol.[9]

• Adjust the pH: Create buffers with pH values of 5.5, 5.0, 4.5, and 4.0 using phosphoric acid.[7]

• Equilibrate the column: For each mobile phase, allow the system to equilibrate for at least 30 minutes or until a stable baseline is achieved.

• Inject a standard solution: Inject a known concentration of clavulanic acid standard.

• Evaluate peak shape: Compare the tailing factor for the clavulanic acid peak at each pH. The USP tailing factor should ideally be between 0.8 and 1.5.[1][19]

Mobile Phase pH	Observed Tailing Factor (Example)
5.5	1.8
5.0	1.5
4.5	1.2
4.0	1.1

Issue 2: Peak Fronting

Peak fronting is an asymmetrical peak shape where the front part of the peak is broader than the tail.[11][16]

Potential Causes & Solutions:

• Sample Overload (Concentration): A high concentration of the analyte in the sample can lead to peak fronting.[16][20]

  • Solution: Dilute the sample and reinject.[21]

• Sample Solvent Incompatibility: If the sample is dissolved in a solvent that is significantly stronger than the mobile phase, it can cause the analyte to travel through the column too quickly at the point of injection, leading to a distorted peak.[22]

  • Solution: Whenever possible, dissolve the sample in the mobile phase. If a different solvent must be used, ensure it is weaker than or of similar strength to the mobile phase.

• Column Collapse or Void: A physical void at the head of the column can cause the sample to spread unevenly, resulting in fronting.[20][23]

  • Solution: This is often irreversible. Replacing the column is typically the only solution. To prevent this, always operate within the column's recommended pressure and pH limits.

Troubleshooting Workflow for Peak Fronting

Sources

• 1. Assay analysis of Amoxicillin and Clavulanate Potassium as per USP - Thermo Scientific AppsLab Library of Analytical Applications [appslab.thermofisher.com]
• 2. Degradation of Clavulanic Acid in Aqueous Alkaline Solution : Isolation and Structural Investigation of Degradation Products [jstage.jst.go.jp]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. scienceopen.com [scienceopen.com]
• 8. sphinxsai.com [sphinxsai.com]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. chromatographytoday.com [chromatographytoday.com]
• 12. pharmagrowthhub.com [pharmagrowthhub.com]
• 13. lctsbible.com [lctsbible.com]
• 14. chromanik.co.jp [chromanik.co.jp]
• 15. waters.com [waters.com]
• 16. What is Peak Fronting? | PerkinElmer [perkinelmer.com]
• 17. mastelf.com [mastelf.com]
• 18. uhplcs.com [uhplcs.com]
• 19. pharmagrowthhub.com [pharmagrowthhub.com]
• 20. support.waters.com [support.waters.com]
• 21. youtube.com [youtube.com]
• 22. Understanding Peak Fronting in HPLC | Phenomenex [phenomenex.com]
• 23. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Method Refinement for Sensitive Detection of Clavulanic Acid and its Metabolites

Welcome to the technical support center for the analysis of clavulanic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of sensitively and accurately detecting clavulanic acid and its metabolites. Given the inherent instability of clavulanic acid, this resource provides in-depth troubleshooting advice and detailed protocols to ensure the integrity and reliability of your results.

Frequently Asked Questions (FAQs)

Here we address some of the most common initial queries encountered when developing and running assays for clavulanic acid.

Q1: My clavulanic acid recovery is consistently low and variable. What are the primary factors I should investigate?

A1: This is a classic challenge directly related to the inherent chemical instability of clavulanic acid. The β-lactam ring in its structure is highly susceptible to hydrolysis. The primary factors to investigate are pH and temperature at every stage of your workflow, from sample collection to final analysis.[1][2][3][4] Clavulanic acid degrades rapidly in alkaline or strongly acidic conditions and at elevated temperatures.[4][5] The optimal pH for stability is slightly acidic, generally between 6.0 and 7.0.[2][3]

Immediate Actions:

• Sample Collection & Handling: Ensure biological samples (plasma, urine, etc.) are collected into tubes containing a stabilizing agent, such as an acidic buffer, and are immediately placed on ice.

• Storage: Samples must be stored at ultra-low temperatures (-70°C or -80°C) until analysis.[6] Avoid repeated freeze-thaw cycles.[7]

• Sample Preparation: Perform all extraction and processing steps on an ice bath to minimize degradation.[8][9]

Q2: I am using HPLC-UV for detection, but the sensitivity is insufficient for quantifying metabolites in my biological samples. What are my options?

A2: Clavulanic acid lacks a strong native chromophore, leading to poor sensitivity with UV detection at typical wavelengths like 220 nm.[8][10] To significantly enhance sensitivity, you have two primary options:

• Pre-column Derivatization: This is a widely used strategy to attach a UV-active or fluorescent tag to the clavulanic acid molecule.[11][12] Imidazole is a common derivatizing reagent that reacts with clavulanic acid to form a stable chromophore, allowing for detection at a more sensitive wavelength and significantly lowering the limit of quantification (LOQ).[13][14]

• Switch to Mass Spectrometry (LC-MS/MS): Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for high-sensitivity and high-selectivity quantification of clavulanic acid and its metabolites in complex biological matrices.[8][15][16] It eliminates the need for derivatization and provides structural information for metabolite identification.

Q3: When using LC-MS/MS, I observe significant matrix effects, especially ion suppression in plasma samples. How can I mitigate this?

A3: Matrix effects are a common hurdle in bioanalysis, where co-eluting endogenous components from the biological matrix interfere with the ionization of the target analyte.

Mitigation Strategies:

• Optimize Sample Preparation: A simple protein precipitation ("crash") with acetonitrile may not be sufficient.[17] Consider more robust techniques like:

  • Solid-Phase Extraction (SPE): This provides a much cleaner extract by selectively retaining the analyte while washing away interfering matrix components.[16][18]

  • Liquid-Liquid Extraction (LLE): Can be effective in partitioning clavulanic acid away from interfering substances.[6]

• Chromatographic Separation: Ensure your HPLC method provides adequate separation of clavulanic acid from the major phospholipid and salt regions of the chromatogram. Using a column with a different selectivity (e.g., a polar-embedded phase) can sometimes help.

• Use a Stable Isotope-Labeled Internal Standard (SIL-IS): An SIL-IS (e.g., ¹³C- or ²H-labeled clavulanic acid) is the most effective way to compensate for matrix effects. Since it co-elutes with the analyte and has nearly identical ionization properties, it experiences the same degree of ion suppression or enhancement, leading to an accurate final concentration ratio.[19]

Troubleshooting Guides: Specific Scenarios

This section provides detailed troubleshooting for specific issues you may encounter during method development and sample analysis.

Scenario 1: Poor Peak Shape and Tailing in HPLC Analysis

Question: I'm observing significant tailing and broadening of my clavulanic acid peak on a C18 column. What could be the cause and how do I fix it?

Answer: Poor peak shape for clavulanic acid is often related to secondary interactions with the stationary phase or issues with the mobile phase.

Potential Cause	Explanation & Causality	Recommended Solution
Residual Silanol Interactions	The carboxylic acid moiety of clavulanic acid can interact with active silanol groups on the silica backbone of the C18 column, leading to peak tailing.	Use a modern, end-capped C18 column or a column with a polar-embedded stationary phase to shield the silanol groups.
Inappropriate Mobile Phase pH	If the mobile phase pH is too close to the pKa of clavulanic acid (~2.7), the molecule will exist in both ionized and non-ionized forms, causing peak broadening.	Buffer the mobile phase to a pH at least 1.5-2 units below the pKa (e.g., pH < 1.2, which is often impractical) or above the pKa. A common approach is to use a slightly acidic mobile phase (e.g., pH 4.0-5.0 with a phosphate or acetate buffer) to ensure it is fully ionized and behaves consistently.[8]
Sample Solvent Incompatibility	Injecting the sample in a solvent that is much stronger than the mobile phase can cause peak distortion and broadening.	Whenever possible, dissolve and inject your final sample extract in the initial mobile phase. If using a gradient, the injection solvent should be weaker than the starting mobile phase conditions.
Column Contamination/Degradation	Accumulation of matrix components on the column can degrade performance. The low pH often used can also hydrolyze the stationary phase over time.	Implement a robust column washing procedure after each batch. Use a guard column to protect the analytical column.

Scenario 2: Inconsistent Results from Pre-column Derivatization

Question: My derivatization reaction with imidazole is yielding inconsistent peak areas for my calibrators and QCs. What should I optimize?

Answer: Inconsistent derivatization is usually due to variability in reaction conditions or reagent stability. The key is to control every parameter of the reaction meticulously.

Caption: Workflow for pre-column derivatization of clavulanic acid.

Troubleshooting Derivatization Reactions:

Parameter	Causality & Explanation	Optimization & Troubleshooting Steps
Reagent Quality	Imidazole solutions can degrade over time. The reaction is sensitive to moisture.	Prepare the imidazole reagent fresh daily in an anhydrous solvent (e.g., acetonitrile). Store the stock imidazole powder in a desiccator.
Reaction Time & Temperature	The derivatization reaction is kinetically controlled. Insufficient time or temperature will lead to an incomplete reaction, while excessive conditions can degrade the derivative.	Systematically evaluate reaction times (e.g., 10, 15, 20, 30 min) and temperatures (e.g., 40, 50, 60°C) to find the optimal conditions that yield the highest and most consistent product peak area.
Sample pH / Matrix	The pH of the dried-down sample residue can affect the reaction efficiency. Acidic or basic residues can quench the reaction.	Ensure the evaporation step is complete. Consider reconstituting the sample in a small volume of a neutral, anhydrous solvent before adding the derivatization reagent.
Stopping the Reaction	If the reaction is not consistently stopped before injection, it can proceed in the autosampler vial, leading to variability.	After incubation, consistently add a specific volume of an acid (e.g., formic or acetic acid) to all samples, calibrators, and QCs to quench the reaction and stabilize the derivative.

Detailed Experimental Protocols

These protocols provide a starting point for method development. All methods must be fully validated according to regulatory guidelines such as those from the FDA and EMA before use in regulated studies.[20][21][22][23]

Protocol 1: LC-MS/MS Method for Clavulanic Acid in Human Plasma

This protocol is designed for high sensitivity and selectivity, making it suitable for pharmacokinetic studies.

1. Sample Preparation (Solid-Phase Extraction - SPE)

• Pre-treatment: Thaw plasma samples on an ice bath. To 100 µL of plasma, add 25 µL of internal standard (SIL-IS, e.g., ¹³C₃-Clavulanic Acid) and 100 µL of 1% aqueous formic acid to stabilize the analyte and precipitate proteins.[16] Vortex for 30 seconds.

• Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C.[15]

• SPE Cartridge Conditioning: Condition a polymeric SPE cartridge (e.g., Strata-X) with 1 mL of methanol followed by 1 mL of 1% aqueous formic acid.[16]

• Loading: Load the supernatant from the centrifuged sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 1% aqueous formic acid, followed by 1 mL of water to remove salts and polar interferences.[16]

• Elution: Elute the clavulanic acid and internal standard with 1 mL of mobile phase (or a methanol/acetonitrile mixture).

• Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at ≤ 40°C. Reconstitute the residue in 250 µL of the initial mobile phase.[16]

2. LC-MS/MS Conditions

Parameter	Setting	Rationale
LC Column	C18, 50 x 2.1 mm, 1.7 µm	Provides good retention and peak shape for small polar molecules.
Mobile Phase A	0.1% Formic Acid in Water	Acidifies the mobile phase to ensure consistent ionization.
Mobile Phase B	Acetonitrile	Common organic modifier for reversed-phase chromatography.
Gradient	5% B to 95% B over 3 minutes	Allows for elution of the analyte while washing the column of late-eluting matrix components.
Flow Rate	0.4 mL/min	Typical for a 2.1 mm ID column.
Column Temp.	40°C	Improves peak shape and reduces viscosity.
Injection Vol.	5 µL
Ionization Mode	ESI Negative	The carboxylic acid group on clavulanic acid is readily deprotonated.[7][8]
MRM Transitions	Clavulanic Acid: 198.1 → 136.0SIL-IS: (e.g., 201.1 → 139.0)	Precursor ion [M-H]⁻ to a stable product ion for high selectivity.[6][9]

graph LCMS_Workflow {
layout=dot;
rankdir=TB;
node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#4285F4", fontcolor="#FFFFFF"];
edge [fontname="Arial", fontsize=9, color="#5F6368"];
Sample [label="Plasma Sample\n(+ Stabilizer & IS)"];
PPT [label="Protein Precipitation\n(Acid + Centrifuge)"];
SPE [label="Solid-Phase Extraction\n(Load -> Wash -> Elute)"];
Evap [label="Evaporation\n(Nitrogen Stream)"];
Recon [label="Reconstitution\n(Mobile Phase)"];
LC [label="UPLC Separation\n(C18 Column)"];
MS [label="Tandem MS Detection\n(ESI-, MRM Mode)"];
Data [label="Data Analysis\n(Peak Area Ratio)"];
Sample -> PPT -> SPE -> Evap -> Recon -> LC -> MS -> Data;
}

Caption: High-level workflow for LC-MS/MS analysis of clavulanic acid.

References

• J Pharm Biomed Anal. (2019). Bioanalytical Method Validation: New FDA Guidance vs. EMA Guideline. Better or Worse?
• Academic Journals. (n.d.).
• BenchChem. (2025).
• ResearchGate. (n.d.). Clavulanic acid degradation, pH 6.
• BenchChem. (2025).
• PubMed. (2019). Comparative Genomics and Metabolomics Analyses of Clavulanic Acid-Producing Streptomyces Species Provides Insight Into Specialized Metabolism.
• ScienceDirect. (2004).
• NIH. (n.d.).
• PubMed. (1989). Determination of clavulanic acid by a sensitive HPLC method.
• NIH. (2019).
• EMA. (2011).
• FDA. (2022).
• ResearchGate. (n.d.). Sensitive assay for clavulanic acid and sulbactam in pharmaceuticals and blood serum using a how-injection chemiluminometric method.
• PharmaCompass.com. (n.d.).
• ResearchGate. (n.d.). (PDF)
• BenchChem. (2025). Technical Support Center: Degradation of Clavulanic Acid in Reconstituted Oral Suspensions.
• Zenodo. (2015).
• PubMed. (n.d.).
• Thermo Fisher Scientific. (n.d.). Derivatization Reagents for Carboxylic Acids and Carboxamides—Section 3.4.
• EMA. (n.d.).
• LabRulez LCMS. (n.d.).
• NIH. (2022).
• BenchChem. (2025). Dealing with unlabeled clavulanic acid in a labeled standard solution.
• Indian Journal of Research in Pharmacy and Biotechnology. (2017). Highly selective, sensitive and precise Bioanalytical method for the estimation of amoxicillin and clavulanic acid in nano gram.
• ResearchGate. (n.d.).
• ResearchGate. (n.d.). Derivatizing Reagents for Detection of Organic Compounds By HPLC.
• BVS. (2019).
• MDPI. (n.d.).
• Agilent. (n.d.).
• Research Journal of Pharmacy and Technology. (n.d.). Development and Validation of Derivative UV Spectrophotometric method for Simultaneous Determination of Amoxicillin and Clavulanic acid in Tablets (Augmentin 1000mg).
• ResearchGate. (n.d.). Simultaneous determination of amoxicillin and clavulanic acid in human plasma by HPLC with UV detection.
• ResearchGate. (n.d.). Typical LC-MS-MS separation of clavulanic acid, amoxicillin,....
• MDPI. (n.d.).
• Semantic Scholar. (n.d.). Development and Validation of Stability Indicating HPLC Method for Simultaneous Estimation of Amoxicillin and Clavulanic Acid in.
• NIH. (2022).
• NIH. (2021).
• Sigma-Aldrich. (n.d.). HPLC Troubleshooting Guide.
• ResearchGate. (n.d.). Simultaneous determination of amoxycillin and clavulanic acid in pharmaceutical dosage forms by LC with amperometric detection.
• ResearchGate. (n.d.). Simultaneous determination of amoxicillin and clavulanic acid in human plasma by HPLC-ESI mass spectrometry.
• ResearchGate. (n.d.).
• ResearchGate. (n.d.). (PDF)
• PubMed. (n.d.). Simultaneous determination of amoxicillin and clavulanic acid in human plasma by HPLC with UV detection.

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• 1. Kinetic studies on clavulanic acid degradation [repositorio.unifesp.br]
• 2. Degradation Kinetics of Clavulanic Acid in Fermentation Broths at Low Temperatures - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
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• 6. ijrpb.com [ijrpb.com]
• 7. Determination of clavulanic acid in calf plasma by liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 13. Determination of clavulanic acid by a sensitive HPLC method - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 15. Mass spectrometric identification and quantification of the antibiotic clavulanic acid in broiler chicken plasma and meat as a necessary analytical tool in finding ways to increase the effectiveness of currently used antibiotics in the treatment of broiler chickens - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Process Improvement for the Synthesis of Deuterated Clavulanic Acid Standards

Welcome to the technical support center for the synthesis of deuterated clavulanic acid standards. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of preparing these critical internal standards for mass spectrometry-based assays. Given the inherent instability of the clavulanic acid molecule and the nuances of isotopic labeling, this resource provides in-depth troubleshooting advice and frequently asked questions to support your experimental success.

Introduction: The Challenge of Deuterating Clavulanic Acid

Clavulanic acid is a potent β-lactamase inhibitor, but its strained bicyclic ring system makes it susceptible to degradation.[1] The introduction of deuterium atoms for its use as an internal standard in quantitative analysis adds another layer of complexity to its synthesis. This guide will walk you through potential hurdles and provide scientifically grounded solutions.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the synthesis of deuterated clavulanic acid.

Q1: Why is deuterated clavulanic acid necessary for our research?

A1: Deuterated clavulanic acid serves as an ideal internal standard for liquid chromatography-mass spectrometry (LC-MS) analysis.[2] Its chemical properties are nearly identical to the non-deuterated analyte, ensuring it behaves similarly during sample preparation and chromatographic separation. However, its increased mass allows it to be distinguished by the mass spectrometer, enabling accurate quantification by correcting for matrix effects and variations in instrument response.[3]

Q2: What are the main challenges in synthesizing deuterated clavulanic acid?

A2: The primary challenges are:

• Inherent Instability: Clavulanic acid is sensitive to pH, temperature, and moisture.[4][5] The β-lactam ring is prone to hydrolysis under both acidic and basic conditions.

• Site-Specific Deuteration: Introducing deuterium at specific, stable positions within the molecule without compromising the core structure is a significant hurdle.

• Purification: Separating the final deuterated product from non-deuterated or partially deuterated species and other impurities requires careful chromatographic techniques.

Q3: At what stage of the synthesis should deuterium be introduced?

A3: Deuterium can be introduced at various stages of a total synthesis route. The optimal point depends on the chosen synthetic strategy. Potential methods include:

• Using deuterated starting materials: Building the molecule from precursors that already contain deuterium.

• Employing deuterated reagents: Using reagents like deuterated reducing agents (e.g., sodium borodeuteride) at specific reduction steps.

• H/D exchange reactions: Exchanging specific protons on an intermediate or the final molecule with deuterium from a source like D₂O.

Q4: How can I minimize degradation of clavulanic acid during synthesis and storage?

A4: To minimize degradation:

• Control pH: Maintain a neutral or slightly acidic pH (around 6.0-7.0) whenever possible.[6]

• Low Temperatures: Perform reactions and store intermediates and the final product at low temperatures (e.g., refrigerated or frozen).[7]

• Anhydrous Conditions: Use dry solvents and an inert atmosphere to prevent hydrolysis.

• Potassium Salt Form: For long-term storage, converting clavulanic acid to its more stable potassium salt is recommended.[8]

Part 2: Troubleshooting Guide

This section provides a question-and-answer-based guide to troubleshoot specific problems you may encounter during your experiments.

Issue 1: Low or No Deuterium Incorporation

Q: My final product shows low or no deuterium incorporation based on mass spectrometry. What could be the cause?

A: This is a common issue that can stem from several factors related to your deuteration strategy. Let's break down the possibilities:

Causality Analysis:

• Inefficient H/D Exchange: If you are using a hydrogen-deuterium exchange method on the carboxylic acid moiety, the reaction conditions may be suboptimal. The pKa of the α-proton and the choice of base are critical.

• Back-Exchange: Protons from residual water or protic solvents can exchange back with the incorporated deuterium, especially if the labeled position is labile.

• Incorrect Reagent: The deuterated reagent you are using might be of low isotopic purity or may have degraded.

Troubleshooting Workflow:

Caption: Troubleshooting low deuterium incorporation.

Experimental Protocol: Optimizing H/D Exchange on a Carboxylic Acid Intermediate

• Preparation: Dry all glassware in an oven at 120°C overnight and cool under a stream of dry nitrogen or argon. Use freshly distilled, anhydrous solvents.

• Reaction Setup: Dissolve the carboxylic acid intermediate in an anhydrous aprotic solvent (e.g., THF, dioxane).

• Base Addition: Add a strong, non-protic base (e.g., LDA, NaHMDS) at a low temperature (-78°C) to deprotonate the α-position.

• Deuterium Source: Quench the enolate with a high-purity deuterium source (e.g., D₂O, CD₃OD).

• Work-up: Carefully perform an aqueous work-up with D₂O-based solutions to minimize back-exchange.

• Analysis: Analyze the product by ¹H NMR to determine the extent of deuteration by observing the disappearance of the corresponding proton signal and by mass spectrometry to confirm the mass shift.

Issue 2: Degradation of the β-Lactam Ring During Synthesis

Q: I am observing significant product degradation, likely at the β-lactam ring. How can I prevent this?

A: The β-lactam ring in clavulanic acid is highly strained and susceptible to cleavage. Protecting this sensitive functionality is key.

Causality Analysis:

• Harsh Reaction Conditions: Both strongly acidic and basic conditions can lead to the hydrolysis of the β-lactam.

• Nucleophilic Attack: The β-lactam carbonyl is electrophilic and can be attacked by nucleophiles present in the reaction mixture.

• Elevated Temperatures: Higher temperatures accelerate the rate of degradation.

Troubleshooting Workflow:

Caption: Preventing β-lactam ring degradation.

Data Presentation: Stability of Potassium Clavulanate

Condition	Temperature	Degradation Rate	Reference
Aqueous Solution	20°C	Significant after 2 days at room temp	[7]
Aqueous Solution	8°C	>90% stable for 7 days	[7]
Solid State (0% RH)	313 K	First-order degradation	[4]
Solid State (76.4% RH)	303 K	Accelerated degradation	[4]

Expert Insight: The data clearly indicates that both temperature and moisture are critical factors in the stability of clavulanate. Therefore, all synthetic and purification steps should be conducted at reduced temperatures and under anhydrous conditions where possible.

Issue 3: Difficulty in Purifying the Final Deuterated Product

Q: I am struggling to isolate the pure deuterated clavulanic acid from my reaction mixture. What purification strategies do you recommend?

A: Purification of clavulanic acid and its derivatives is challenging due to its polarity and instability.

Causality Analysis:

• Co-elution of Impurities: Non-deuterated starting material or partially deuterated intermediates may have similar chromatographic behavior to the desired product.

• Degradation on Stationary Phase: The acidic nature of silica gel can cause degradation of clavulanic acid during column chromatography.

• Product Instability during Concentration: The product can degrade during solvent evaporation.

Troubleshooting and Protocol:

Recommended Purification Workflow:

Caption: Recommended purification workflow.

Protocol: Purification by Preparative Reverse-Phase HPLC

• Column: Use a C18 preparative HPLC column.

• Mobile Phase: A gradient of a buffered aqueous solution (e.g., ammonium acetate, pH 6.5) and an organic solvent (e.g., acetonitrile or methanol).

• Detection: Monitor the elution profile using a UV detector.

• Fraction Collection: Collect fractions corresponding to the desired product peak.

• Analysis: Analyze the collected fractions by LC-MS to confirm the purity and isotopic enrichment.

• Product Isolation: Pool the pure fractions and remove the solvent by lyophilization (freeze-drying) to avoid thermal degradation.

Part 3: Characterization of Deuterated Clavulanic Acid

Accurate characterization is crucial to validate the synthesis of your deuterated standard.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The disappearance or reduction in the integral of the proton signal at the site of deuteration is a primary indicator of successful labeling.

• ²H NMR: A signal in the deuterium NMR spectrum at the chemical shift corresponding to the labeled position confirms the presence of deuterium.

• ¹³C NMR: Deuterium substitution can cause a characteristic splitting of the adjacent ¹³C signal (a C-D coupling) and a slight upfield shift.

Mass Spectrometry (MS):

• High-Resolution Mass Spectrometry (HRMS): This is essential for confirming the exact mass of the deuterated molecule and, therefore, the number of incorporated deuterium atoms. The precursor ion [M-H]⁻ for clavulanic acid is observed at m/z 198.0.[1] The deuterated analogue will show a corresponding mass shift.

References

• BenchChem. (2025).
• Journal of Antibiotics. (1983). Synthesis and beta-lactamase inhibitory activities of some clavulanic acid analogues. 36(4), 398-406.
• Pharmaceutical Development and Technology. (Year of publication).
• NETZSCH Analyzing & Testing. (2022, July 31).
• Journal of Clinical Pharmacy and Therapeutics. (1994). Stability of amoxycillin and potassium clavulanate in co-amoxyclav oral suspension. 19(5), 313-5.
• Journal of Chromatographic Science. (2014, September 10). Simultaneous Liquid Chromatography–Mass Spectrometry Quantification of Cefixime and Clavulanic Acid in Human Plasma.
• Drug Development and Industrial Pharmacy. (Year of publication).
• Journal of Mass Spectrometry. (Year of publication).
• Journal of Pharmaceutical and Biomedical Analysis. (2025, August 6).
• Rapid Communications in Mass Spectrometry. (Year of publication).
• The Journal of Chemical Physics. (1973, March 1). Deuterium isotope exchange between carboxylic acids and hydrogen.
• Molecules. (Year of publication). Clavulanic Acid Production by Streptomyces clavuligerus: Insights from Systems Biology, Strain Engineering, and Downstream Processing.
• Zenodo. (2015, February 6).
• Journal of Chromatography B: Biomedical Sciences and Applications. (Year of publication). Simultaneous determination of amoxicillin and clavulanic acid in human plasma by HPLC-ESI mass spectrometry.
• Google Patents. (n.d.).
• ResearchGate. (n.d.).
• Journal of the Chemical Society, Chemical Communications. (Year of publication). Total synthesis of (±)-clavulanic acid.
• ChemicalBook. (n.d.). Clavulanic acid(58001-44-8) 1H NMR spectrum.
• Molecules. (2021, May 18). Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers.
• Chemical Science. (2021, March 3).
• Chemical Communications. (Year of publication).
• ResearchGate. (n.d.). Preliminary NMR analysis of amoxicillin, clavulanic acid and...
• Unesp. (2017, July 12).
• ChemRxiv. (n.d.). Late-Stage β-C(sp3)
• MD Topology. (n.d.). clavulanicacid | C8H9NO5 | NMR | X-Ray.
• Wikipedia. (n.d.). Clavulanic acid.
• Antimicrobial Agents and Chemotherapy. (Year of publication). Nuclear magnetic resonance spectrometric assay of beta-lactamase.
• Wikipedia. (n.d.). Silacyclobutane.
• The Journal of Organic Chemistry. (1972, October 1). Preparation of deuterated organic compounds from activated organic halides by reduction with zinc-deuterium oxide.
• Google Patents. (n.d.). EP0673432B1 - Process for preparing clavulanic acid.
• ResearchGate. (n.d.). NMR Shielding Changing of F7-Clavulanic acid compare to Clavulanic acid and Ampicillin...
• Journal of the Chemical Society, Perkin Transactions 1. (Year of publication). Clavulanic acid biosynthesis; the final steps.
• Brazilian Journal of Microbiology. (Year of publication).
• PubMed Central. (2021, January 18). Clavulanic Acid Production by Streptomyces clavuligerus: Insights from Systems Biology, Strain Engineering, and Downstream Processing.
• Simson Pharma Limited. (2025, May 29).
• Organic Chemistry Portal. (n.d.). Protective Groups.
• Organic Chemistry Portal. (n.d.).
• Frontiers in Microbiology. (Year of publication).
• Journal of Antimicrobial Chemotherapy. (Year of publication). Determination of clavulanic acid by a sensitive HPLC method.
• TCI Chemicals. (n.d.). Reducing Agents.
• BenchChem. (2025). An In-depth Technical Guide to Clavulanic Acid: Molecular Structure, Chemical Properties, and Biological Activity.
• Wikipedia. (n.d.). β-Lactam antibiotic.
• YouTube. (2018, October 4).
• StatPearls - NCBI Bookshelf. (n.d.). Beta-Lactam Antibiotics.
• Frontiers in Chemistry. (Year of publication). The Chemical Relationship Among Beta-Lactam Antibiotics and Potential Impacts on Reactivity and Decomposition.

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Technical Support Center: Enhancing the Resolution of Clavulanic Acid and Its Impurities in HPLC

Welcome to the technical support center dedicated to resolving the common and complex challenges associated with the High-Performance Liquid Chromatography (HPLC) analysis of clavulanic acid. As a highly polar and labile molecule, clavulanic acid, along with its numerous process-related and degradation impurities, presents unique chromatographic challenges. This guide is structured to provide direct, actionable solutions in a question-and-answer format, grounded in established scientific principles to empower your method development and troubleshooting efforts.

Troubleshooting Guide: Common Resolution Issues

This section addresses specific chromatographic problems you may encounter. Each solution is explained with its underlying scientific rationale to help you make informed decisions.

Q1: My clavulanic acid peak is broad and tailing. What are the primary causes and how can I fix this?

Answer:

Peak tailing for clavulanic acid is a frequent issue, primarily stemming from its acidic nature and interactions with the stationary phase.

Primary Causes & Solutions:

• Secondary Silanol Interactions: Clavulanic acid is an acidic compound. If the mobile phase pH is not low enough, the residual silanol groups (-Si-OH) on the surface of conventional silica-based C18 columns will be ionized (-Si-O⁻). These negatively charged sites can have secondary ionic interactions with any un-ionized clavulanic acid, causing peak tailing.

  • Solution 1: pH Adjustment. The most effective solution is to suppress the ionization of the silanol groups. Lowering the mobile phase pH to a range of 2.5-3.5 ensures that the silanol groups are protonated and neutral, minimizing these secondary interactions.[1] A buffered mobile phase is critical to maintain a consistent pH throughout the analysis.[1]

  • Solution 2: Use of End-Capped Columns. Modern, high-purity, end-capped C18 columns have a much lower concentration of free silanol groups. Using a column specifically designed for polar analytes or one with advanced end-capping can significantly improve peak shape.

• Column Overload: Injecting too much sample mass onto the column can saturate the stationary phase, leading to peak fronting or tailing.

  • Solution: Reduce the sample concentration or the injection volume. Perform a loading study by injecting serially diluted samples to find the optimal concentration that gives a symmetrical peak.

• Extra-Column Volume: Excessive volume from tubing, fittings, or the detector flow cell can cause band broadening, leading to wider peaks.

  • Solution: Minimize the length and internal diameter of all tubing between the injector, column, and detector. Ensure all fittings are properly installed to avoid dead volume. This is especially critical in UHPLC systems.[2]

Q2: I have poor resolution between clavulanic acid and a closely eluting impurity. How can I improve the separation?

Answer:

Improving resolution (Rs) requires manipulating the three key factors of the resolution equation: Efficiency (N) , Selectivity (α) , and Retention Factor (k') .[2][3]

Selectivity is the measure of the separation between two peak maxima and is the most effective parameter to adjust for co-eluting peaks.[2]

• Solution 1: Modify Mobile Phase pH. The ionization state of clavulanic acid and its impurities can be different. A small change in mobile phase pH can drastically alter their relative retention times.[4] Conduct a pH scouting study (e.g., testing pH 3.0, 4.5, and 6.0) to find the optimal pH that maximizes the separation between the target peaks. For instance, a method for amoxicillin and clavulanic acid specifies a pH of 5.0 to achieve adequate separation.[5][6]

• Solution 2: Change the Organic Modifier. If you are using acetonitrile, try switching to methanol, or vice-versa. The different solvent properties (polarity, dipole moment, and hydrogen bonding capacity) will alter the interactions with the analyte and stationary phase, often changing the elution order and improving selectivity.[3]

• Solution 3: Change the Stationary Phase. If mobile phase adjustments are insufficient, changing the column chemistry can provide a significant change in selectivity.[3][7]

  • Phenyl Column: Offers π-π interactions, which can be beneficial if the impurity has aromatic character.

  • Polar-Embedded Column: Contains a polar group (e.g., amide, carbamate) embedded in the alkyl chain, which can improve retention and selectivity for polar compounds like clavulanic acid.

  • HILIC (Hydrophilic Interaction Liquid Chromatography): For very polar impurities that are poorly retained in reversed-phase, HILIC can be an effective alternative.[4]

• Solution 4: Reduce the Organic Solvent Strength. Decreasing the percentage of the organic modifier (e.g., acetonitrile or methanol) in the mobile phase will increase the retention time of all components, providing more time for the peaks to separate.[2][4] A good target for k' is between 2 and 10.[2]

• Solution 5: Use a Longer Column or Smaller Particle Size. Increasing column length or decreasing the particle size of the stationary phase increases the column's efficiency (N), resulting in narrower peaks and better resolution.[3] Moving from a 5 µm to a sub-2 µm particle column (UHPLC) can dramatically enhance resolution.[3]

A workflow for systematically troubleshooting poor resolution.

Q3: My retention times are drifting and not reproducible. What should I investigate?

Answer:

Retention time drift is often caused by subtle changes in the HPLC system or mobile phase.

Troubleshooting Steps:

• Check Mobile Phase Preparation:

  • Inconsistent pH: The mobile phase pH must be consistent. Always use a calibrated pH meter and ensure the buffer concentration is sufficient (typically 20-50 mM) to resist pH changes when the organic modifier is added.

  • Evaporation: Organic solvent can evaporate faster than the aqueous portion, changing the mobile phase composition and affecting retention times.[8] Keep mobile phase bottles covered.

  • Degassing: Ensure the mobile phase is properly degassed to prevent air bubbles from entering the pump, which can cause flow rate fluctuations.[9]

• Column Equilibration: Clavulanic acid analysis, especially with ion-pairing agents, can require longer equilibration times. Ensure the column is equilibrated with at least 10-15 column volumes of the initial mobile phase before the first injection.[8]

• Temperature Fluctuation: Column temperature significantly affects retention time.[9] A change of just 1°C can alter retention times by 1-2%.[9] Always use a thermostatted column compartment to maintain a constant temperature.[4][8]

• Pump and Flow Rate Issues: Verify that the pump is delivering a consistent flow rate. Check for leaks in the pump seals or fittings. A pressure fluctuation may indicate a bubble or a failing check valve.[8]

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities of clavulanic acid I should be aware of?

Answer:

Clavulanic acid is susceptible to degradation via hydrolysis and other pathways. Common impurities include open-ring hydrolysis products, epimers, and decarboxylated derivatives.[10] The European Pharmacopoeia (EP) lists several specified impurities, such as Impurity A and Impurity B.[11] Another significant degradant that can form during production is known as related substance E.[12][13] It is crucial to have reference standards for known impurities to confirm their identity and ensure the analytical method is capable of separating them.[14]

Q2: Why is clavulanic acid often derivatized with imidazole before analysis?

Answer:

Clavulanic acid itself has a poor chromophore, meaning it does not absorb UV light strongly, which results in low sensitivity for detection. To overcome this, it is often derivatized by reacting it with imidazole.[15] This reaction opens the β-lactam ring and forms a clavulanate-imidazole derivative that has a strong UV absorbance at a much higher wavelength (around 311 nm), significantly increasing the sensitivity of the method.[15][16] This allows for the accurate quantification of low levels of clavulanic acid in various samples.[17] However, it's important to note that this derivative itself can be unstable and degrade, so sample preparation and analysis times should be controlled.[12][16]

Q3: Can I use ion-pair chromatography for clavulanic acid analysis?

Answer:

Yes, ion-pair chromatography is a powerful technique for retaining and separating highly polar, ionic compounds like clavulanic acid on a reversed-phase column.[18][19][20]

• Mechanism: An ion-pairing reagent, typically a quaternary ammonium salt (e.g., tetrabutylammonium hydroxide) for an acidic analyte like clavulanic acid, is added to the mobile phase.[21][22] The positively charged ion-pairing reagent forms a neutral ion-pair with the negatively charged clavulanate anion. This neutral complex is more hydrophobic and is retained more strongly on the C18 stationary phase.[21]

• Advantages: It significantly improves retention and can offer unique selectivity to resolve challenging impurities.[18]

• Considerations: Ion-pairing methods can require longer column equilibration times and are often not compatible with mass spectrometry (MS) due to the non-volatile nature of the reagents. Thorough column washing after use is essential to remove the reagent.

Mechanism of ion-pair chromatography for clavulanic acid.

Experimental Protocols & Data

Protocol 1: General Purpose Reversed-Phase HPLC Method

This protocol provides a robust starting point for the analysis of clavulanic acid, based on common pharmacopeial methods.[23]

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase: Prepare a buffer of 0.1 M sodium dihydrogen phosphate. Adjust the pH to 4.0 with phosphoric acid. Mix the buffer with methanol in a 95:5 (v/v) ratio.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 220 nm.[5]

• Injection Volume: 20 µL.

• Sample Preparation: Dissolve the sample in water or the mobile phase to a final concentration of approximately 40 µg/mL of clavulanic acid.[5]

Table 1: Comparison of Typical HPLC Method Parameters

Parameter	Method 1 (USP Assay)[23]	Method 2 (Stability Indicating)[5][6]	Method 3 (Ion-Pair)
Column	L1 (C18), 4.6 mm x 250 mm, 5 µm	Inertsil C18, 4.0 mm x 250 mm, 4 µm	C18, 4.6 mm x 150 mm, 5 µm
Mobile Phase	Phosphate Buffer:Methanol (95:5)	pH 5.0 Buffer:Methanol (95:5)	0.005M TBA-HSO₄, pH 3.0:ACN (90:10)
pH	~4.0	5.0	3.0
Flow Rate	1.0 mL/min	1.0 mL/min	1.2 mL/min
Temperature	Ambient	Ambient	35°C
Detection	UV at 220 nm	UV at 220 nm	UV at 230 nm

References

• Veeprho. Clavulanic Acid Impurities and Related Compound. [Link]

• Barboza, M., et al. (2002). Purification of clavulanic acid by ion-pairing systems. ResearchGate. [Link]

• Bersanetti, P. A., et al. (2019). Degradation Kinetics of Clavulanic Acid in Fermentation Broths at Low Temperatures. National Center for Biotechnology Information (NCBI). [Link]

• Pharmaffiliates. Clavulanic Acid-impurities. [Link]

• Mastelf. (2025). How to Improve HPLC Resolution: Key Factors for Better Separation. [Link]

• ResearchGate. HPLC chromatogram of clavulanic acid and the related substance E. [Link]

• Hollister, A. S., et al. (1989). Determination of clavulanic acid by a sensitive HPLC method. Journal of Antimicrobial Chemotherapy. [Link]

• PharmaGuru. (2025). How To Improve Resolution In HPLC: 5 Simple Tips. [Link]

• Tippa, D. M. R., et al. Development and Validation of Stability Indicating HPLC Method for Simultaneous Estimation of Amoxicillin and Clavulanic Acid in Injection. Semantic Scholar. [Link]

• PerkinElmer. (2023). Strategies to Enable and Simplify HPLC Polar Compound Separation. [Link]

• ResearchGate. (b) Forced degradation for Clavulanic acid. [Download Table]. [Link]

• Foulstone, M., & Reading, C. (1982). Assay of amoxicillin and clavulanic acid, the components of Augmentin, in biological fluids with high-performance liquid chromatography. Antimicrobial Agents and Chemotherapy. [Link]

• Research Journal of Pharmacy and Technology. (2010). Stability Indicating RP-HPLC Method for Determination of Potassium Clavulanate in the presence of its Degradation Products. [Link]

• Chinese Pharmaceutical Journal. (2016). Analysis of Impurity Profile of Amoxicillin and Clavulanate Potassium Tablets. [Link]

• Agilent Technologies. (2022). Tips to Help Maximize Resolution. [Link]

• Khan, A., et al. (2022). A Validated RP-HPLC Method for Simultaneous Determination of Cefixime and Clavulanic Acid Powder in Pediatric Oral Suspension. ScienceOpen. [Link]

• Agilent Technologies. Control pH During Method Development for Better Chromatography. [Link]

• SynZeal. Clavulanate Impurities. [Link]

• Juniper Publishers. (2023). A Validated RP-HPLC Method for Simultaneous Assay Determination and UV-Spectrophotometric Method for Dissolution Estimation in F. [Link]

• KNAUER. Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds. [Link]

• Axios Research. Clavulanic Acid Impurity 1. [Link]

• ResearchGate. (2012). Development and Validation of Stability Indicating HPLC Method for Simultaneous Estimation of Amoxicillin and Clavulanic Acid in Injection. [Link]

• Acta Poloniae Pharmaceutica. (2018). Simultaneous determination of amoxicillin and potassium clavulanate in combined medicinal forms: procedure transfer from HPLC to UPLC. [Link]

• SciELO. (2012). Studies on the formation and forming mechanism of the related substance E in potassium clavulanate production by HPLC-MS/MS. [Link]

• YL Instruments. HPLC Troubleshooting Guide. [Link]

• Aurigene Pharmaceutical Services. (2024). Troubleshooting and Performance Improvement for HPLC. [Link]

• Chromatography Online. (2018). A New Twist to Ion-Pairing Chromatography: In-Sample Addition of Ion-Pairing Reagent. [Link]

• Technology Networks. (2024). Ion Pair Chromatography – How IPC Works, Strengths, Limitations and Applications. [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Robust Validation of an LC-MS/MS Method for Clavulanic Acid Using a Deuterated Internal Standard

Introduction: The Analytical Challenge of Clavulanic Acid

Clavulanic acid is a potent β-lactamase inhibitor, indispensable in modern medicine for its role in overcoming bacterial resistance when co-administered with β-lactam antibiotics. For researchers and drug development professionals, accurately quantifying its concentration in biological matrices is a frequent necessity for pharmacokinetic and bioequivalence studies. However, clavulanic acid presents a significant analytical challenge due to two intrinsic properties: its high polarity and its notorious instability.[1][2][3] The β-lactam ring at its core is susceptible to hydrolysis, with degradation rates highly dependent on pH, temperature, and matrix composition.[3][4]

This guide provides an in-depth, experience-driven comparison of methodological choices for developing and validating a robust, sensitive, and reliable liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for clavulanic acid. We will focus on the gold standard approach: the use of a stable isotope-labeled deuterated internal standard (IS), which is paramount for ensuring the accuracy and integrity of the data. This document is structured not as a rigid protocol, but as a logical journey through method development, explaining the causality behind each critical decision, from sample preparation to final validation, in accordance with global regulatory standards.[5][6][7]

The Cornerstone of Accuracy: Why a Deuterated Internal Standard is Non-Negotiable

In quantitative LC-MS/MS, the internal standard is the anchor that ensures accuracy. While structurally similar analogs can be used, a stable isotope-labeled (SIL) internal standard, such as clavulanic acid-d4, is the unequivocal best choice.

Causality: A SIL-IS is chemically identical to the analyte, differing only in isotopic composition. This means it has the same physicochemical properties, leading to identical behavior during extraction, chromatography, and ionization in the mass spectrometer's source.[8] Any sample-to-sample variation in extraction recovery or matrix-induced ionization suppression or enhancement will affect the analyte and the SIL-IS to the same degree. The ratio of their responses therefore remains constant, correcting for these variations and yielding highly accurate and precise data. This is a self-validating system that structural analogs, which may elute at different times or ionize with different efficiencies, simply cannot replicate.

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• 8. SIL-IS LC-ESI-MS/MS method for simultaneous quick detection of amoxicillin and clavulanic acid in human plasma: Development, validation and its application to a pharmacokinetics study. | Semantic Scholar [semanticscholar.org]

The Gold Standard: A Comparative Guide to Deuterated Internal Standards in LC-MS/MS Bioanalysis

In the precise world of quantitative bioanalysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS), the reliability of reported data hinges on the meticulous correction of experimental variability. An internal standard (IS) is the linchpin of this process, a known quantity of a reference compound added to samples to normalize fluctuations arising from sample preparation, chromatography, and mass spectrometric detection.[1] Among the available options, stable isotope-labeled internal standards (SIL-IS), particularly deuterated compounds, are widely revered as the gold standard.[2]

This guide provides an in-depth comparison of deuterated internal standards with other common alternatives, offering experimental insights and validation protocols to guide researchers, scientists, and drug development professionals in making informed decisions for their analytical workflows. While the specific compound "1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3" is not broadly documented, the principles discussed herein are universally applicable to the selection and validation of any deuterated internal standard.

The Critical Role of the Internal Standard

Quantitative LC-MS/MS is susceptible to variations that can compromise accuracy and precision.[3][4] These variations can be introduced at multiple stages of the analytical process:

• Sample Preparation: Analyte loss can occur during extraction, dilution, and reconstitution steps.[1][5]

• Injection Volume: Minor inconsistencies in the injected sample volume can lead to significant differences in signal intensity.[5]

• Matrix Effects: Co-eluting components from the biological matrix can either suppress or enhance the ionization of the target analyte, leading to inaccurate quantification.[1][5][6]

• Instrumental Drift: The sensitivity of the mass spectrometer can fluctuate over time.[4][5]

An internal standard is added at a constant concentration to all samples, calibrators, and quality controls.[3][7] By calculating the ratio of the analyte's response to the IS's response, these variations can be effectively normalized, leading to robust and reliable data.[1][8]

Types of Internal Standards: A Comparative Overview

The selection of an appropriate internal standard is a critical step in method development. The ideal IS should mimic the physicochemical properties of the analyte to ensure it is affected by experimental variability in the same manner.[2][3] There are three main categories of internal standards used in LC-MS/MS analysis.

Stable Isotope-Labeled (SIL) Internal Standards

SIL-IS are compounds in which one or more atoms have been replaced with a stable, heavy isotope, such as deuterium (²H or D), carbon-13 (¹³C), or nitrogen-15 (¹⁵N).[1]

• Deuterated (²H) Standards: These are the most common type of SIL-IS. They are chemically and physically almost identical to the analyte, ensuring they co-elute during chromatography and experience the same degree of ionization suppression or enhancement.[1][2] This co-elution is crucial for accurately compensating for matrix effects.[1]

• ¹³C and ¹⁵N Labeled Standards: These are often considered superior to deuterated standards as they are less likely to exhibit chromatographic shifts, a phenomenon that can sometimes occur with highly deuterated compounds.[1][9] However, they are typically more expensive to synthesize.

Structurally Similar (Analog) Internal Standards

These are molecules that have a similar chemical structure to the analyte but are not isotopically labeled. They should have similar extraction recovery and chromatographic behavior.[1] While more cost-effective than SIL-IS, their ability to perfectly mimic the analyte's behavior, especially concerning matrix effects, is often limited.

Unrelated Compound Internal Standards

In some cases, a compound with a completely different structure to the analyte may be used. This is the least desirable option as it is unlikely to effectively compensate for variations in sample preparation and matrix effects. This approach is generally only considered when a suitable SIL-IS or analog IS is unavailable.

Head-to-Head Comparison: Deuterated vs. Non-Deuterated Internal Standards

The following table summarizes the key performance characteristics of deuterated internal standards compared to non-deuterated structural analogs.

Performance Metric	Deuterated Internal Standard (e.g., Analyte-d3)	Structural Analog Internal Standard	Rationale
Co-elution with Analyte	Excellent	Variable	Deuterated standards have nearly identical physicochemical properties to the analyte, leading to near-perfect co-elution.[10] Structural analogs may have different retention times.
Matrix Effect Compensation	Excellent	Moderate to Poor	Co-elution ensures both the analyte and the IS are subjected to the same matrix interferences at the same time, allowing for effective normalization.[1][2]
Extraction Recovery Tracking	Excellent	Good	The similar chemical properties of a deuterated IS ensure it closely tracks the analyte's recovery during sample preparation.[1]
Risk of Cross-Interference	Low (with sufficient mass difference)	High	The mass difference between a deuterated IS and the analyte prevents signal overlap.[1] Structural analogs may have fragment ions that interfere with the analyte.
Cost	High	Low	The synthesis of isotopically labeled compounds is a more complex and expensive process.
Availability	May be limited for novel analytes	Generally more available	Custom synthesis of deuterated standards may be required for new chemical entities.[11]

Experimental Validation of an Internal Standard

The suitability of an internal standard must be rigorously validated. The following is a detailed protocol for assessing the ability of a deuterated internal standard to compensate for matrix effects, a critical validation experiment.

Objective:

To evaluate and compare the performance of a deuterated internal standard (IS-d3) and a structural analog internal standard (IS-analog) in compensating for matrix effects from six different sources of human plasma.

Materials:

• Analyte of interest

• Deuterated internal standard (IS-d3)

• Structural analog internal standard (IS-analog)

• Control human plasma from at least six different individual donors

• LC-MS/MS system

• Standard laboratory equipment for sample preparation (e.g., protein precipitation reagents, centrifuges, evaporators)

Workflow for Matrix Effect Evaluation

Caption: Workflow for evaluating internal standard performance in compensating for matrix effects.

Step-by-Step Protocol:

• Preparation of Stock and Working Solutions:

  • Prepare individual stock solutions of the analyte, IS-d3, and IS-analog in a suitable organic solvent (e.g., methanol).

  • Prepare working solutions by diluting the stock solutions to the desired concentrations for spiking.

• Sample Set Preparation:

  • Set 1 (Neat Solution): Prepare a solution containing the analyte and both internal standards at the intended assay concentration in the final reconstitution solvent. This represents 100% response with no matrix effect.

  • Set 2 (Post-Extraction Spiked Matrix):

    • For each of the six different plasma sources, perform a blank extraction using the intended sample preparation method (e.g., protein precipitation with acetonitrile).

    • After the final evaporation step, reconstitute the dried extract with the neat solution from Set 1. This introduces the matrix components to the analyte and internal standards after any extraction loss would have occurred.

• LC-MS/MS Analysis:

  • Analyze multiple replicates (e.g., n=3) of Set 1 and all samples from Set 2 using the developed LC-MS/MS method.

• Data Analysis and Interpretation:

  • Calculate the Matrix Factor (MF): For the analyte and each IS, calculate the MF for each plasma source using the following formula:

    • MF = (Peak Area in Post-Extraction Spiked Matrix) / (Mean Peak Area in Neat Solution)

  • Calculate the IS-Normalized Matrix Factor: For both IS-d3 and IS-analog, calculate the IS-normalized MF for the analyte in each plasma source:

    • IS-Normalized MF = (MF of Analyte) / (MF of IS)

  • Calculate the Coefficient of Variation (CV%): Calculate the CV% of the IS-normalized MF across the six plasma sources for both internal standards.

Expected Results and Interpretation

A lower CV% for the IS-normalized matrix factor indicates better compensation for the variability in matrix effects across different sources. It is expected that the deuterated internal standard will yield a significantly lower CV% compared to the structural analog.

Parameter	IS-d3 Normalized Data	IS-analog Normalized Data	Interpretation
IS-Normalized Matrix Factor (Mean)	~1.0	May deviate from 1.0	A mean value close to 1.0 indicates that, on average, the IS is effectively correcting for matrix effects.
CV% of IS-Normalized Matrix Factor	< 15%	> 15%	A low CV% demonstrates consistent and reliable compensation for matrix effects across different biological samples. The deuterated IS is expected to perform better.

Conclusion and Recommendations

The choice of an internal standard is a critical decision that directly impacts the quality and reliability of quantitative LC-MS/MS data. While structural analog internal standards can be a viable option in some cases, stable isotope-labeled internal standards, particularly deuterated ones, offer superior performance in compensating for the key sources of analytical variability.[1][2] Their ability to co-elute with the analyte and experience identical matrix effects makes them the gold standard for robust and accurate bioanalysis.[1]

For the development of high-quality, defensible bioanalytical methods, the use of a deuterated internal standard is strongly recommended. The initial investment in the synthesis and validation of a suitable deuterated IS is far outweighed by the long-term benefits of improved data accuracy, precision, and method robustness, which are paramount in regulated drug development environments.

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• YouTube. (2025, July 10). Internal Standard Explained | Accurate Quantification in LC-MS/MS | QC/QA. [Link]

• Han, X., & Yang, K. (2015). Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? Mass Spectrometry Reviews, 34(6), 655-677. [Link]

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A Senior Application Scientist's Guide to Cross-Validation of Clavulanic Acid Assays Across Analytical Platforms

Introduction: The Analytical Imperative for Clavulanic Acid

Clavulanic acid is a potent β-lactamase inhibitor, a cornerstone of modern combination antibiotic therapies that rescues the efficacy of β-lactam antibiotics like amoxicillin against resistant bacterial strains.[1] Its accurate quantification is not merely an academic exercise; it is critical for ensuring therapeutic efficacy and safety, from early-stage pharmacokinetic studies in complex biological matrices to late-stage quality control of finished pharmaceutical products.[2]

The analytical challenge lies in clavulanic acid's inherent instability and the diverse matrices in which it must be measured. This necessitates robust analytical methods, but a single platform is rarely a panacea for all applications. A research lab focused on high-throughput screening of microbial cultures has vastly different needs from a clinical lab analyzing patient plasma or a QC lab performing release testing on tablets.[2][3]

This guide provides an in-depth comparison and cross-validation strategy for the three most prevalent analytical platforms for clavulanic acid quantification: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), and Microbiological Assays. As Senior Application Scientists, we understand that true confidence in analytical data comes not just from validating a single method, but from understanding how different methods compare and correlate. This guide is structured to provide that deeper level of insight, moving beyond mere protocols to explain the causality behind the experimental design.

Pillar 1: Understanding the Analytical Platforms

The choice of an analytical platform is a foundational decision driven by the specific question being asked. The primary trade-offs are typically between specificity, sensitivity, throughput, and cost.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is the workhorse of pharmaceutical quality control for good reason. It offers a balance of specificity, robustness, and cost-effectiveness. The underlying principle involves a physical separation of clavulanic acid from other sample components on a chromatographic column, followed by detection based on its ultraviolet absorbance.[1]

• Mechanism of Action: Reversed-phase chromatography is most common, where a nonpolar stationary phase (like C8 or C18) separates compounds based on their hydrophobicity using a polar mobile phase.[4][5] Clavulanic acid itself has a weak chromophore, meaning it doesn't absorb UV light strongly. To enhance sensitivity, a pre- or post-column derivatization step is often employed. A widely used technique involves reacting clavulanic acid with imidazole to form a derivative that strongly absorbs UV light, typically around 311 nm.[6][7] For simultaneous analysis with amoxicillin, a wavelength around 220 nm is often used without derivatization.[1][8]

• Strengths: Excellent for quantifying clavulanic acid in relatively clean matrices like pharmaceutical dosage forms. The methods are highly reproducible and transferable between labs.[9]

• Limitations: Lower sensitivity compared to LC-MS/MS makes it challenging for applications requiring trace-level quantification, such as in pharmacokinetic studies with small sample volumes.[4][10] Complex matrices like plasma often require extensive sample cleanup to avoid interfering peaks.[4]

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS represents the gold standard for sensitivity and selectivity, particularly in complex biological matrices.[2] It couples the powerful separation capabilities of HPLC with the highly specific and sensitive detection of a mass spectrometer.

• Mechanism of Action: After chromatographic separation, the analyte is ionized (e.g., via electrospray ionization - ESI) and enters the mass spectrometer.[8] A specific precursor ion corresponding to the mass of clavulanic acid is selected in the first quadrupole, fragmented, and a specific product ion is monitored in the third quadrupole. This process, known as Multiple Reaction Monitoring (MRM), is exceptionally selective, virtually eliminating matrix interference.[8] For clavulanic acid, ESI in negative ion mode is common.[11]

• Strengths: Unmatched sensitivity and selectivity, allowing for quantification at ng/mL or even pg/mL levels in plasma, urine, and tissue.[2][12] This makes it the ideal platform for pharmacokinetic and bioavailability/bioequivalence (BA/BE) studies.[2][12]

• Limitations: Higher operational cost and complexity compared to HPLC-UV. The development of LC-MS/MS methods requires specialized expertise. Matrix effects, where co-eluting compounds suppress or enhance the ionization of the analyte, must be carefully evaluated and mitigated.[13]

Microbiological Assays

Unlike chromatographic methods that measure the chemical quantity of a substance, microbiological assays measure its biological activity. This is a critical distinction, as it provides a direct measure of the compound's functional potency.

• Mechanism of Action: These assays are based on the principle of microbial growth inhibition. One common method is the cylinder-plate assay, where a test organism (e.g., Escherichia coli) is seeded onto an agar plate.[14] Solutions containing known concentrations of clavulanic acid (standards) and the unknown samples are placed in cylinders on the agar. The clavulanic acid diffuses into the agar, and in combination with a β-lactam antibiotic like penicillin G, inhibits bacterial growth.[14] The diameter of the resulting zone of inhibition is proportional to the concentration of active clavulanic acid. Another approach is a colorimetric assay using the chromogenic cephalosporin, nitrocefin, which changes color upon degradation by β-lactamase.[3][15] The presence of clavulanic acid inhibits this color change, and the degree of inhibition can be quantified.[3]

• Strengths: Directly measures the biological activity, which can be more relevant than chemical concentration, especially when assessing stability or formulation effects. It is a cost-effective method for screening large numbers of samples, such as in mutant strain selection for improving clavulanic acid production.[3]

• Limitations: Significantly lower precision and higher variability compared to chromatographic methods. These assays are susceptible to interference from other antimicrobial substances in the sample. They are also much slower, often requiring overnight incubation.

Pillar 2: The Cross-Validation Study Design

A cross-validation study is the ultimate arbiter of data integrity, providing a self-validating system to ensure that results are independent of the analytical platform used. The objective is to demonstrate that different analytical procedures are "fit for purpose" and yield comparable, reliable results for the same set of samples. The framework for this validation is rigorously defined by the International Council for Harmonisation (ICH) guideline Q2(R2).[16][17]

The following workflow illustrates the core logic of a cross-validation study.

Caption: High-level workflow for cross-platform validation of clavulanic acid assays.

Causality Behind Experimental Choices (ICH Q2(R2) Framework)

Every step in a validation protocol is designed to test a specific performance characteristic. Understanding why we perform these tests is key to executing a robust validation.[18]

• Specificity/Selectivity: This is the ability to assess the analyte unequivocally in the presence of other components.[18]

  • Why it's critical: For HPLC-UV, one must prove that excipients in a tablet or endogenous compounds in plasma do not co-elute and contribute to the clavulanic acid peak. For LC-MS/MS, while inherently more selective, freedom from isobaric interferences and cross-talk must be demonstrated. For microbiological assays, one must show that the sample matrix or other compounds do not possess antimicrobial activity.

  • How to test: Analyze blank matrices (placebo formulation, drug-free plasma) and spiked samples. In HPLC, peak purity analysis using a photodiode array (PDA) detector is essential.[1][19]

• Linearity & Range: This demonstrates a direct, proportional relationship between analyte concentration and the analytical signal over a defined range.[17][18]

  • Why it's critical: It establishes the concentration window within which the assay is reliable for quantification. This range must encompass the expected concentrations in the samples, from Cmax in a pharmacokinetic study to the label claim in a finished product.

  • How to test: Analyze a series of standards at a minimum of five different concentrations. The results are typically evaluated by plotting the response versus concentration and assessing the correlation coefficient (r²) of the linear regression, which should ideally be >0.99.[1][4]

• Accuracy: This measures the closeness of the test results to the true value.[18]

  • Why it's critical: Accuracy ensures there is no systematic bias in the measurement. An inaccurate method will consistently over- or under-estimate the amount of clavulanic acid.

  • How to test: Perform recovery studies by spiking a blank matrix with known amounts of clavulanic acid at different concentration levels (e.g., low, medium, high). The percentage recovery is then calculated.[20][21]

• Precision: This expresses the variability of repeated measurements on the same homogenous sample. It is evaluated at two levels: repeatability (intra-day) and intermediate precision (inter-day).[18]

  • Why it's critical: A precise method yields consistent results. Poor precision could lead to a batch of medicine being incorrectly failed or a pharmacokinetic profile being misinterpreted.

  • How to test: Repeatedly analyze quality control (QC) samples at multiple concentrations within the same day (repeatability) and on different days with different analysts or equipment (intermediate precision). Results are expressed as the relative standard deviation (%RSD).[4][20]

• Limit of Quantification (LOQ): This is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[18]

  • Why it's critical: The LOQ defines the lower boundary of the assay's utility. For pharmacokinetic studies, the LOQ must be low enough to measure trough concentrations after drug administration.[2][12]

  • How to test: It is typically established by analyzing samples with decreasing concentrations of clavulanic acid and identifying the lowest concentration that meets predefined acceptance criteria for accuracy and precision.[11]

Pillar 3: Comparative Performance & Protocols

The ultimate goal of a cross-validation is to generate objective data that allows for an informed decision on which method to use, and to understand the potential biases when comparing data from different platforms.

Performance Comparison of Key Quantification Methods

The following table summarizes typical validation parameters for the quantification of clavulanic acid using the three main techniques. These values are compiled from various published methods and serve as a representative guide.

Validation Parameter	HPLC-UV	LC-MS/MS	Microbiological Assay
Linearity Range (µg/mL)	0.3 - 20[4]	0.003 - 1[2]	8 - 20[14]
Limit of Quantification (LOQ)	~0.3 µg/mL[4]	~0.003 - 0.025 µg/mL[2][12]	~8 µg/mL (Method Dependent)[14]
Accuracy (% Recovery)	91 - 102%[4]	93 - 109%[2]	Not typically measured by recovery
Precision (%RSD)	< 15% (intra- & inter-day)[4]	< 15% (intra- & inter-day)[2]	Can be > 15-20%
Typical Application	QC of Finished Products	Pharmacokinetics, Bioanalysis	Potency Screening, Stability

Detailed Experimental Protocols

The following are condensed, representative protocols. NOTE: These must be fully validated in the end-user's laboratory for their specific application.

Protocol 1: HPLC-UV for Pharmaceutical Formulations

This protocol is adapted from methods designed for the quality control of co-amoxiclav tablets or injections.[1][5]

• Standard Preparation: Accurately weigh and dissolve potassium clavulanate reference standard in deionized water to prepare a stock solution (e.g., 100 µg/mL).

• Sample Preparation (Tablets): a. Weigh and finely powder 20 tablets. b. Transfer a quantity of powder equivalent to a known amount of clavulanic acid into a volumetric flask. c. Add a suitable diluent (e.g., water or mobile phase), sonicate for 15 minutes to ensure complete dissolution, and dilute to volume.[8] d. Filter the solution through a 0.45 µm membrane filter.[8] e. Perform further dilutions as needed to bring the concentration within the validated linear range.[8]

• Chromatographic Conditions:

  • Column: Inertsil C18 (250 x 4.0 mm, 4 µm)[1][5]

  • Mobile Phase: A 95:5 (v/v) mixture of a pH 5.0 phosphate buffer and methanol.[1][5]

  • Flow Rate: 1.0 mL/min[1][5]

  • Detection: UV at 220 nm[1][5]

  • Injection Volume: 20 µL[1][5]

• Quantification: Compare the peak area of clavulanic acid in the sample chromatogram to the peak area from a standard of known concentration.[8]

Protocol 2: LC-MS/MS for Human Plasma

This protocol is designed for high-sensitivity applications like pharmacokinetic studies.[2][11]

• Standard Preparation: Prepare calibration standards and quality control samples by spiking blank human plasma with known concentrations of clavulanic acid.

• Sample Preparation (Protein Precipitation): a. To 100 µL of plasma sample in a microcentrifuge tube, add an internal standard. b. Add 200 µL of ice-cold acetonitrile to precipitate proteins.[11] c. Vortex for 1 minute, then centrifuge at high speed (e.g., 14,000 rpm) for 5 minutes at 4°C.[11] d. Transfer the supernatant to a clean vial for injection.

• LC-MS/MS Conditions:

  • Column: Shim-pack XR-ODS (50×3 mm, 2.2 μm) or equivalent[2]

  • Mobile Phase: Gradient elution using A) 10 mM ammonium formate in water and B) acetonitrile.[2]

  • Flow Rate: 0.3 mL/min[2]

  • Ionization Mode: Electrospray Ionization (ESI), Negative[8]

  • Detection: Multiple Reaction Monitoring (MRM). Monitor the specific precursor-to-product ion transition for clavulanic acid (e.g., m/z 198.1 → 135.9).[13]

• Quantification: Calculate the ratio of the clavulanic acid peak area to the internal standard peak area. Determine the concentration from the calibration curve.

Caption: Typical workflow for LC-MS/MS analysis of clavulanic acid in plasma.

Conclusion: An Integrated Approach to Assay Selection

There is no single "best" platform for clavulanic acid analysis. The optimal choice is dictated by the analytical context. HPLC-UV is a robust and reliable method for quality control of pharmaceutical products. Microbiological assays, while less precise, offer an invaluable measure of biological potency, crucial for screening and certain stability studies. LC-MS/MS stands as the definitive tool for bioanalysis, providing the sensitivity and selectivity required to understand the pharmacokinetic behavior of clavulanic acid in vivo.[2]

By performing a rigorous cross-validation, laboratories can build a comprehensive understanding of their assays. This allows for the seamless transfer of projects between R&D and QC, confident comparison of bioanalytical data with product quality attributes, and ultimately, a higher degree of trust in every result generated. This integrated approach, grounded in the principles of scientific integrity and regulatory guidance, is the hallmark of a modern, quality-driven analytical laboratory.

References

• A cylinder-plate method for microbiological assay of clavulanic acid.
• A Comparative Guide to Analytical Methods for Clavulanic Acid Quantific
• Highly sensitive quantitative analysis of Amoxicillin and Clavulanic acid from plasma using LC/MS/MS.LabRulez LCMS.
• Determination of clavulanic acid by a sensitive HPLC method.
• A NOVEL RP-HPLC-UV METHOD FOR SIMULTANEOUS DETERMINATION OF AMOXICILLIN/CLAVULANIC ACID IN HUMAN PLASMA.
• Rapid and Simultaneous Quantitation of Amoxicillin and Clavulanic Acid in Human Plasma and Urine by Ultra-Performance Liquid Chromatography Tandem Mass Spectrometry and Its Application to a Pharmacokinetic Study.
• Mass spectrometric identification and quantification of the antibiotic clavulanic acid in broiler chicken plasma and meat as a necessary analytical tool in finding ways to increase the effectiveness of currently used antibiotics in the treatment of broiler chickens.
• Simultaneous determination of amoxicillin and clavulanic acid in human plasma by HPLC with UV detection.
• Typical LC-MS-MS separation of clavulanic acid, amoxicillin,...
• Simultaneous determination of amoxicillin and clavulanic acid in human plasma by isocratic reversed-phase HPLC using UV detectio.Ovid.
• Stability Indicating RP-HPLC Method for Determination of Potassium Clavulanate in the presence of its Degradation Products.Research Journal of Pharmacy and Technology.
• Development of a colorimetric assay for rapid quantitative measurement of clavulanic acid in microbial samples.
• Development of a colorimetric assay for rapid quantitative measurement of clavulanic acid in microbial samples.
• SIL-IS LC-ESI-MS/MS method for simultaneous quick detection of amoxicillin and clavulanic acid in human plasma: Development, validation and its application to a pharmacokinetics study.Semantic Scholar.
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• A Comparative Guide to Validated HPLC Methods for the Quantific
• Comparative studies on determination of related substances of amoxicillin-potassium clavulanate and its preparations.
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• Validation of Analytical Procedures Q2(R2).

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The Stability Enigma of Clavulanic Acid: A Comparative Analysis of Native vs. Derivatized Forms

A Senior Application Scientist's Guide for Researchers and Drug Development Professionals

Clavulanic acid, a potent β-lactamase inhibitor, is a cornerstone of modern combination antibiotic therapy. Its ability to neutralize the defensive enzymes of resistant bacteria has revitalized the efficacy of many β-lactam antibiotics. However, the therapeutic promise of clavulanic acid is persistently challenged by its inherent chemical instability. The oxapenam ring system, central to its biological activity, is highly susceptible to hydrolysis, leading to a cascade of degradation products and a loss of potency. This guide provides an in-depth comparative analysis of the stability of clavulanic acid in its native form versus when it is chemically modified through derivatization, offering field-proven insights and experimental frameworks for the scientific community.

The Achilles' Heel: Understanding the Instability of Native Clavulanic Acid

The clavulanic acid molecule is a delicate structure, prone to degradation under various environmental conditions. The primary mechanism of its inactivation is the hydrolysis of the β-lactam ring, a reaction catalyzed by both acidic and basic conditions and significantly accelerated by increased temperatures.[1][2][3] This instability poses significant challenges during fermentation, purification, formulation, and storage.[1]

Numerous studies have quantified the degradation kinetics of clavulanic acid. For instance, in aqueous solutions, its stability is optimal in a narrow pH range of 6.0 to 7.0.[1][4] Outside of this range, the rate of hydrolysis increases substantially. Temperature is another critical factor; reconstituted oral suspensions of amoxicillin-clavulanic acid require refrigeration to maintain the stability of the clavulanate component.[5] At room temperature, significant degradation can occur within days, compromising the therapeutic efficacy of the combination.[5]

Key Factors Influencing the Degradation of Native Clavulanic Acid:

• pH: Highly susceptible to both acid and base-catalyzed hydrolysis.[1][2]

• Temperature: Degradation rate increases significantly with a rise in temperature.[1][5]

• Aqueous Environment: The presence of water is a prerequisite for hydrolytic degradation.

• Excipients and Co-formulated Drugs: Interactions with other components in a formulation can impact stability.

The degradation of clavulanic acid not only results in a loss of its β-lactamase inhibitory activity but can also lead to the formation of various degradation products. These products can potentially interact with the active drug or other excipients, further complicating the formulation and analytical challenges.

The Derivatization Strategy: A Pathway to Enhanced Stability?

Derivatization, the chemical modification of a molecule, is a well-established strategy in pharmaceutical sciences to improve the physicochemical properties of a drug, including its stability, solubility, and bioavailability. In the context of clavulanic acid, derivatization has been explored for two primary purposes:

• Analytical Quantification: To create a more stable and chromophorically active molecule for reliable detection and quantification, primarily by High-Performance Liquid Chromatography (HPLC).

• Therapeutic Enhancement: To develop more stable prodrugs or analogs that can withstand the rigors of storage and administration, releasing the active clavulanic acid in vivo.

Derivatization for Analytical Purposes: The Imidazole Example

For routine analysis, clavulanic acid is often derivatized with imidazole. This reaction opens the β-lactam ring and forms a stable, UV-active chromophore that can be easily detected at a specific wavelength (around 311 nm).[6] This pre-column derivatization is a critical step in many validated HPLC methods for the quantification of clavulanic acid in pharmaceutical formulations and biological fluids. While this derivatization enhances stability for analytical handling, it's important to note that the resulting derivative is no longer the active β-lactamase inhibitor.

Derivatization for Therapeutic Stability: A Look at Prodrugs

The concept of creating more stable derivatives of clavulanic acid for therapeutic use has been explored, primarily through the synthesis of ester and amide prodrugs. The rationale behind this approach is to mask the labile carboxylic acid or other reactive functional groups, thereby preventing the initiation of degradation pathways. These prodrugs are designed to be stable in the formulation and during passage through the gastrointestinal tract, and then to be enzymatically or chemically converted to the active clavulanic acid in the body.

Patent literature describes the synthesis of various clavulanic acid derivatives, including esters at the C-2 carboxyl group and modifications at the C-9 hydroxyl group. However, publicly available, direct comparative stability data between these derivatives and native clavulanic acid is limited. This represents a significant knowledge gap and an area ripe for further research.

Comparative Stability Data: A Summary

The following table summarizes the available stability data for underivatized clavulanic acid under various conditions. Due to the limited public data on the stability of therapeutically intended derivatives, a direct quantitative comparison is not feasible at this time.

Compound	Condition	Half-life (t½) / % Degradation	Reference
Clavulanic Acid	Aqueous solution, pH 7.0, 35°C	~7 hours (50% degradation)	[5]
Clavulanic Acid	Reconstituted oral suspension, 8°C	12.9% degradation after 7 days	[5]
Clavulanic Acid	Reconstituted oral suspension, 28°C	72.3% degradation after 7 days	[5]
Clavulanic Acid	Aqueous solution, pH 6.2, 25°C	Slower degradation than at pH 7.0	[1][4]
Clavulanic Acid	Fermentation broth, 25°C	Faster degradation than pure solution	[6]

Experimental Protocols

To facilitate further research in this critical area, we provide detailed, self-validating protocols for the derivatization of clavulanic acid for analytical purposes and a framework for a comparative stability study.

Protocol 1: Derivatization of Clavulanic Acid with Imidazole for HPLC Analysis

Objective: To prepare a stable, UV-active derivative of clavulanic acid for quantitative analysis by HPLC.

Materials:

• Potassium clavulanate reference standard

• Imidazole solution (e.g., 1M in water)

• Diluent (e.g., mobile phase or water)

• HPLC system with UV detector

• Volumetric flasks and pipettes

Procedure:

• Standard Preparation: Accurately weigh a known amount of potassium clavulanate reference standard and dissolve it in the diluent to a known concentration.

• Sample Preparation: Prepare the sample containing clavulanic acid (e.g., from a reconstituted suspension) by diluting it with the diluent to an expected concentration within the calibration range.

• Derivatization Reaction: To a specific volume of the standard or sample solution, add an equal volume of the imidazole solution.

• Incubation: Vortex the mixture and allow it to react at room temperature for a specified time (e.g., 15-20 minutes) to ensure complete derivatization.

• HPLC Analysis: Inject a known volume of the derivatized solution into the HPLC system. The derivative is typically monitored at a wavelength of 311 nm.

• Quantification: Calculate the concentration of clavulanic acid in the sample by comparing its peak area to that of the derivatized standard.

Protocol 2: Comparative Forced Degradation Study of Clavulanic Acid and a Hypothetical Stable Derivative

Objective: To compare the stability of native clavulanic acid with a derivatized form under various stress conditions, as per ICH guidelines.[7][8][9][10][11]

Materials:

• Clavulanic acid (or potassium clavulanate)

• Hypothetical stable derivative of clavulanic acid

• Hydrochloric acid (HCl), Sodium hydroxide (NaOH), Hydrogen peroxide (H₂O₂)

• Buffers of various pH values

• Stability chambers (temperature and humidity controlled)

• Photostability chamber

• Validated stability-indicating HPLC method for the simultaneous determination of the parent compounds and their degradation products.[12][13][14][15][16]

Procedure:

• Initial Analysis: Determine the initial purity and concentration of both clavulanic acid and its derivative using the validated HPLC method.

• Acid Hydrolysis:

  • Dissolve a known amount of each compound in a solution of 0.1 M HCl.

  • Incubate the solutions at a controlled temperature (e.g., 60°C) for a defined period (e.g., 2, 4, 8, 24 hours).

  • At each time point, withdraw an aliquot, neutralize it, and analyze by HPLC.

• Base Hydrolysis:

  • Dissolve a known amount of each compound in a solution of 0.1 M NaOH.

  • Incubate the solutions at room temperature for a defined period.

  • At each time point, withdraw an aliquot, neutralize it, and analyze by HPLC.

• Oxidative Degradation:

  • Dissolve a known amount of each compound in a solution of 3% H₂O₂.

  • Incubate the solutions at room temperature for a defined period.

  • At each time point, withdraw an aliquot and analyze by HPLC.

• Thermal Degradation:

  • Store solid samples of each compound in a stability chamber at an elevated temperature (e.g., 70°C) with controlled humidity.

  • At defined time intervals, withdraw samples, dissolve them in a suitable solvent, and analyze by HPLC.

• Photostability:

  • Expose solutions of each compound to light in a photostability chamber according to ICH Q1B guidelines.

  • Analyze the samples by HPLC at defined time points.

• Data Analysis:

  • Calculate the percentage of degradation for each compound under each stress condition.

  • Identify and, if possible, quantify the major degradation products.

  • Compare the degradation profiles of clavulanic acid and its derivative to determine the relative stability.

Visualizing the Pathways and Processes

To better understand the concepts discussed, the following diagrams illustrate the degradation pathway of clavulanic acid and the workflow for a comparative stability study.

Caption: Hydrolytic degradation pathway of clavulanic acid.

Caption: Experimental workflow for a comparative stability study.

Conclusion and Future Directions

The inherent instability of clavulanic acid remains a significant hurdle in the development of robust and globally accessible antibiotic formulations. While derivatization presents a promising strategy to enhance its stability, there is a clear need for more comprehensive, publicly available data directly comparing the stability of these derivatives to the parent compound. The experimental protocols and frameworks provided in this guide are intended to empower researchers to address this knowledge gap. By systematically evaluating the stability of novel clavulanic acid derivatives, the scientific community can pave the way for the development of next-generation β-lactamase inhibitor formulations with improved shelf-life, reduced storage constraints, and ultimately, enhanced therapeutic outcomes for patients worldwide.

References

• Bersanetti, P. A., et al. (2005). Kinetic studies on clavulanic acid degradation. Biochemical Engineering Journal, 23(1), 31-36.
• López-Cabarcos, E., et al. (2019).

• Bersanetti, P. A., et al. (2005). Kinetic studies on clavulanic acid degradation. ResearchGate. Available at: [Link]

• Carvalho, F. C., et al. (2009). Stability of clavulanic acid under variable pH, ionic strength and temperature conditions. A new kinetic approach. ResearchGate. Available at: [Link]

• López-Cabarcos, E., et al. (2019). Degradation Kinetics of Clavulanic Acid in Fermentation Broths at Low Temperatures. National Institutes of Health. Available at: [Link]

• Hodel, K., et al. (2021). Insufficient Stability of Clavulanic Acid in Widely Used Child-Appropriate Formulations. MDPI. Available at: [Link]

• Bersanetti, P. A., et al. (2005). Kinetic studies on clavulanic acid degradation. ResearchGate. Available at: [Link]

• Yao, G., et al. (2016). Studies on the formation and forming mechanism of the related substance E in potassium clavulanate production by HPLC-MS/MS. Brazilian Journal of Pharmaceutical Sciences, 52(4), 725-732.

• ResearchGate. (n.d.). (b) Forced degradation for Clavulanic acid. Available at: [Link]

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• International Journal of Research in Pharmaceutical and Biomedical Sciences. (n.d.). method development and validation for amoxicillin and clavulanic acid by rp – hplc method. Available at: [Link]

• Haginaka, J., et al. (1981). Stability of clavulanic acid in aqueous solutions. Chemical and Pharmaceutical Bulletin, 29(11), 3334-3341.
• Martin, J., et al. (1989). Studies on clavulanic acid. Part 1. Stability of clavulanic acid in aqueous solutions of amines containing hydroxy groups. Journal of the Chemical Society, Perkin Transactions 2, (2), 223-226.

• Al-Momani, E., et al. (2022). A Validated RP-HPLC Method for Simultaneous Determination of Cefixime and Clavulanic Acid Powder in Pediatric Oral Suspension. National Institutes of Health. Available at: [Link]

• European Patent Office. (n.d.). Preparation of clavulanic acid and its salts and esters. Available at: [Link]

• Tippa, D. M. R., & Singh, N. (2010). Development and Validation of Stability Indicating HPLC Method for Simultaneous Estimation of Amoxicillin and Clavulanic Acid in Injection. American Journal of Analytical Chemistry, 1(3), 95-101.
• Tsou, T. L., et al. (1997). Simultaneous determination of amoxycillin and clavulanic acid in pharmaceutical products by HPLC with beta-cyclodextrin stationary phase. Journal of Pharmaceutical and Biomedical Analysis, 15(8), 1197-1205.
• Reddy, G. S., et al. (2014). A New RP-HPLC Method for The Simultaneous Estimation of Cefpodoxime and Clavulanic Acid in It's Pure and Pharmaceutical Dosage. International Journal of Pharmacy and Biological Sciences, 4(2), 279-287.

• European Medicines Agency. (2023). Stability testing of existing active substances and related finished products. Available at: [Link]

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• Medina-Torres, C. E., et al. (2021). Clavulanic Acid Production by Streptomyces clavuligerus: Insights from Systems Biology, Strain Engineering, and Downstream Processing. National Institutes of Health. Available at: [Link]

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A Senior Scientist's Guide to Performance Evaluation of Deuterated Standards for Antibiotic Quantification

In the landscape of pharmaceutical research and clinical diagnostics, the precise quantification of antibiotics in complex biological matrices is paramount. It underpins critical decisions in pharmacokinetic/pharmacodynamic (PK/PD) modeling, therapeutic drug monitoring (TDM), and residue analysis. The gold standard for achieving this level of accuracy is liquid chromatography-tandem mass spectrometry (LC-MS/MS) coupled with stable isotope dilution (SID). At the heart of the SID method lies the internal standard (IS), and for reasons of cost-effectiveness and availability, deuterated standards are a common choice.

However, not all deuterated standards are created equal. The number and, more critically, the position of deuterium labels can profoundly impact assay performance, leading to challenges in accuracy, precision, and reliability. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to rigorously evaluate and select the most suitable deuterated standards for their antibiotic quantification assays. We will move beyond simple protocols to explore the causal relationships between a standard's molecular characteristics and its analytical behavior, ensuring your methods are both robust and defensible.

The Foundational Principle: Why Isotope Dilution Works

The core premise of using a stable isotope-labeled (SIL) internal standard, such as a deuterated analog, is that it is chemically identical to the analyte of interest.[1] This means it should, in theory, behave identically during sample extraction, cleanup, chromatography, and ionization in the mass spectrometer's source.[1][2] By adding a known concentration of the IS to every sample, calibrator, and quality control (QC) at the very beginning of the workflow, it can effectively normalize for variability in sample preparation (e.g., recovery losses) and instrument response (e.g., matrix effects, ion suppression).[3] The final quantification is based on the ratio of the analyte's MS signal to the IS's MS signal, a value that remains stable even when absolute signal intensities fluctuate.

The Deuterium Dilemma: Potential Pitfalls and Critical Selection Criteria

While effective, deuterium (²H) labeling is not without its challenges, which can compromise the very foundation of the SID method. Understanding these potential issues is the first step in a robust evaluation.

The Isotope Effect: When "Identical" Isn't Identical

A carbon-deuterium (C-D) bond is slightly shorter and stronger than a carbon-hydrogen (C-H) bond. This subtle difference in physicochemical properties can lead to a phenomenon known as the "deuterium isotope effect," which most often manifests as a chromatographic retention time shift.[4][5] In reversed-phase LC, the deuterated standard is slightly less lipophilic and may elute marginally earlier than the native analyte.[4][6]

Why this matters: If the analyte and IS do not perfectly co-elute, they may experience different degrees of ion suppression or enhancement from co-eluting matrix components.[5][6] This differential matrix effect violates the core assumption of the SID method and can lead to inaccurate and imprecise results.

Label Stability: Preventing Deuterium Loss

The stability of the deuterium label is non-negotiable. Labels can be lost through H/D back-exchange with protons from the solvent or matrix, especially under acidic or basic conditions.[2][7] This is a critical risk if deuterium atoms are placed on or near heteroatoms with exchangeable protons (e.g., -OH, -NH, -COOH) or on carbons adjacent to carbonyl groups.[2][3][8]

Why this matters: Loss of deuterium from the IS compromises its concentration and can even convert it into the unlabeled analyte, creating a false positive signal and artificially inflating the measured concentration of the target antibiotic.[7] Therefore, a primary evaluation criterion is to ensure labels are positioned on chemically inert, non-exchangeable parts of the molecule's carbon backbone.[2][4]

An Experimental Framework for Evaluating Deuterated Standards

A robust evaluation protocol is a self-validating system. The following workflow is designed to systematically assess the performance of a candidate deuterated standard against key metrics.

Experimental Workflow Diagram

Caption: Experimental workflow for the evaluation of deuterated internal standards.

Step-by-Step Methodology

This protocol outlines the key experiments for comparing two hypothetical deuterated standards for Enrofloxacin: ENR-d5 and ENR-d8 .

1. Preparation of Standards and QCs:

• Prepare individual 1 mg/mL stock solutions of Enrofloxacin, ENR-d5, and ENR-d8 in methanol.

• Prepare a working solution of each IS at 100 ng/mL in 50:50 water:methanol.

• Prepare calibration standards (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL) and QC samples (e.g., Low: 15 ng/mL, Mid: 150 ng/mL, High: 800 ng/mL) by spiking Enrofloxacin stock into blank, pooled human plasma.

2. Sample Preparation (Protein Precipitation):

• To 100 µL of each sample (calibrator, QC, blank plasma), add 10 µL of the 100 ng/mL IS working solution (use ENR-d5 for one set, ENR-d8 for another). Vortex briefly.

• Add 300 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex vigorously for 1 minute, then centrifuge at 12,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a new plate or vial for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

• LC System: UPLC system.

• Column: C18 column (e.g., 2.1 x 50 mm, 1.7 µm).

• Mobile Phase A: Water with 0.1% formic acid.[9]

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: Start at 5% B, ramp to 95% B over 4 minutes, hold for 1 minute, then return to initial conditions and re-equilibrate.[9]

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• MS System: Triple quadrupole mass spectrometer with electrospray ionization (ESI) in positive mode.

• MRM Transitions: Monitor at least two transitions for the analyte and one for each IS. (e.g., Enrofloxacin: 360.2 → 316.2; ENR-d5: 365.2 → 321.2; ENR-d8: 368.2 → 324.2).

4. Data Evaluation and Acceptance Criteria:

• Chromatographic Co-elution: Overlay the chromatograms of the analyte and the IS. The retention time difference (ΔtR) should be minimal. A significant shift may indicate a strong isotope effect.

• Matrix Effect (ME) and Recovery (RE): Analyze three sets of samples at low and high QC concentrations (n=6 per level):

  • Set A: Analyte and IS spiked in clean solvent post-extraction.

  • Set B: Analyte and IS spiked into extracted blank matrix.

  • Set C: Blank matrix spiked with analyte and IS, then extracted.

  • Calculation:

    • ME (%) = (Peak Area in B / Peak Area in A) * 100

    • RE (%) = (Peak Area in C / Peak Area in B) * 100

    • The IS-normalized ME should be close to 100% (typically 85-115%).[10] The coefficient of variation (%CV) of the IS-normalized matrix factor across different lots of matrix should be <15%.[10]

• Accuracy and Precision: Analyze five replicates of each QC level over three separate days.

  • Accuracy: The mean calculated concentration should be within ±15% of the nominal value (±20% at the Lower Limit of Quantification, LLOQ).[11][12]

  • Precision: The %CV should not exceed 15% (20% at LLOQ).[11][12]

Data Presentation: Comparing Performance Metrics

The data gathered from the experimental workflow should be summarized in a clear, comparative table. While ¹³C-labeled standards often represent the "gold standard" due to their stability and near-perfect co-elution, a well-chosen deuterated standard can provide excellent performance.[6]

Performance Metric	Deuterated Standard A (e.g., ENR-d5)	Deuterated Standard B (e.g., ENR-d8)	¹³C-Labeled Standard (Ideal)	Acceptance Criteria
Label Position	Stable (Aromatic Ring)	Potentially Labile (Ethyl group)	Stable (Carbon Backbone)	Non-exchangeable position
Retention Time Shift (ΔtR vs. Analyte)	0.04 min	0.08 min	<0.01 min	Minimal shift to ensure co-elution
Matrix Effect (IS-Normalized)	98.7%	91.2%	101.5%	85-115%
Recovery (%)	95.1%	94.5%	95.5%	Consistent and reproducible
Accuracy (% Bias at Mid QC)	+2.5%	-8.2%	+0.5%	Within ±15%
Precision (%RSD at Mid QC)	4.1%	9.8%	2.5%	≤15%

This table presents representative data to illustrate performance differences. In this hypothetical comparison, Deuterated Standard A, with its more stable label position and better co-elution, demonstrates superior accuracy and precision compared to Standard B.

Concluding Recommendations for the Practicing Scientist

The selection of an internal standard is a foundational decision in the development of a quantitative LC-MS/MS assay. While deuterated standards are a practical and widely used option, they demand careful scrutiny.

• Prioritize Label Position: Always verify the location of the deuterium labels. Avoid standards with labels on exchangeable sites.[2][8] Opt for standards with multiple labels (≥3) on stable positions to ensure a sufficient mass shift and minimize isotopic crosstalk.[5]

• Perform a Thorough Experimental Evaluation: Do not assume a deuterated standard will perform adequately. The experimental framework described herein, assessing co-elution, matrix effects, recovery, accuracy, and precision, is essential.

• Consider the Alternative: For assays requiring the highest level of accuracy and precision, or for regulatory submissions where method robustness is paramount, a ¹³C or ¹⁵N-labeled internal standard is the superior choice.[4][6] Although more expensive, they circumvent the issues of isotope effects and label instability.[7][13]

• Document Everything: Meticulously document your evaluation, including the rationale for selecting your final internal standard. This documentation is critical for method validation reports and ensuring the long-term defensibility of your data.

References

• Deuterated Standards for LC-MS Analysis. ResolveMass Laboratories Inc. (2025-11-08). Available from: [Link]

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• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. ResolveMass Laboratories Inc. (2025-10-30). Available from: [Link]

• De Alwis, H. G., Nochetto, C., & Kijak, P. J. (2023). LC-MS/MS Determination of Antibiotic Residues in Distillers Grains: Method Modification. Journal of AOAC INTERNATIONAL, 106(2), 350–358. Available from: [Link]

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis [Video]. YouTube. (2025-10-30). Available from: [Link]

• Grégoire, M., Dailly, E., Le Turnier, P., et al. (2021). Quantification of 15 Antibiotics Widely Used in the Critical Care Unit with a LC-MS/MS System: An Easy Method to Perform a Daily Therapeutic Drug Monitoring. Pharmaceuticals, 14(12), 1226. Available from: [Link]

• Wang, J., Li, Y., Chen, X., et al. (2023). Improved LC/MS/MS Quantification Using Dual Deuterated Isomers as the Surrogates: A Case Analysis of Enrofloxacin Residue in Aquatic Products. Foods, 12(1), 195. Available from: [Link]

• Yamada, T., Uchikata, T., Sakamoto, S., & Yokoi, T. (2020). Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites. Rapid Communications in Mass Spectrometry, 34(S3), e8814. Available from: [Link]

• Davison, A. S., Milan, A. M., & Dutton, M. J. (2013). Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. Annals of Clinical Biochemistry, 50(Pt 4), 374-376. Available from: [Link]

• Landvatter, S. W. (2013). Considerations in the selection of stable isotope labeled internal standards: Limitations of deuterated standards. Metabolomics, 3(2). Available from: [Link]

• Bandara, H. M. H. N., & Singh, R. J. (2021). The Importance of Complete Overlapping of Analyte and Internal Standard Peaks in Eliminating Matrix Effects with Liquid Chromatography–Mass Spectrometry (LC–MS). LCGC North America, 39(7), 356-360. Available from: [Link]

• van der Nagel, B. C. H., Verscheijden, L. F. M., & van der Elst, K. C. M. (2024). Development and validation of an UPLC–MS/MS assay for the simultaneous quantification of seven commonly used antibiotics in human plasma and its application in therapeutic drug monitoring. Journal of Pharmaceutical and Biomedical Analysis, 241, 115982. Available from: [Link]

• An LC‐MS/MS Method for the Determination of Antibiotic Residues in Distillers Grains. U.S. Food and Drug Administration (FDA). (2020-09-15). Available from: [Link]

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A Senior Application Scientist's Guide to Inter-laboratory Comparison of Clavulanic Acid Measurement Methods

Introduction: The Criticality of Accurate Clavulanic Acid Quantification

Clavulanic acid is a potent β-lactamase inhibitor, a crucial component in many combination antibiotic therapies that combat bacterial resistance.[1][2] Its presence protects β-lactam antibiotics, such as amoxicillin, from degradation by bacterial enzymes.[3][4] Given its significance, the precise and accurate measurement of clavulanic acid in pharmaceutical formulations and biological matrices is paramount for ensuring product quality, therapeutic efficacy, and patient safety. However, clavulanic acid is notoriously unstable, susceptible to degradation influenced by pH, temperature, and the presence of other compounds.[1][2][5][6][7] This inherent instability presents significant analytical challenges and necessitates robust, validated measurement methods.

This guide provides an in-depth comparison of the most prevalent analytical methods for clavulanic acid quantification, offering insights into their principles, performance characteristics, and ideal applications. As a self-validating system, this document aims to equip researchers, scientists, and drug development professionals with the expertise to select the most appropriate method for their needs and to design and execute rigorous inter-laboratory comparison studies.

Pillar 1: A Comparative Analysis of Core-Competency Analytical Methodologies

The choice of an analytical method for clavulanic acid is a critical decision driven by factors such as the sample matrix, required sensitivity, available instrumentation, and regulatory requirements. Here, we compare the workhorse of pharmaceutical quality control, High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), with the highly sensitive Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), and the cost-effective Derivative UV Spectrophotometry.

High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) Detection

HPLC-UV is the most widely adopted method for the routine quality control of clavulanic acid in pharmaceutical formulations.[8][9] This technique separates clavulanic acid from other components in a mixture based on its interaction with a stationary phase (typically a C18 or C8 column) and a mobile phase.[9]

Causality in Experimental Choices: The selection of a reversed-phase column (like C18) is deliberate; it effectively retains and separates the relatively polar clavulanic acid from its common partner, amoxicillin, and potential degradation products.[9] The mobile phase, a buffered aqueous solution mixed with an organic modifier like methanol or acetonitrile, is optimized to achieve the best separation (resolution) in the shortest possible time.[10][11] The pH of the mobile phase is a critical parameter, as clavulanic acid's stability is pH-dependent, with optimal stability in the slightly acidic range (pH 4.0-5.0).[7][10][11] UV detection is typically set at a wavelength where clavulanic acid exhibits significant absorbance, commonly around 220-230 nm.[3][9][10][11][12] Some methods employ a pre-column derivatization step with imidazole, which creates a derivative that absorbs strongly at 311 nm, significantly enhancing sensitivity.[13][14]

Experimental Workflow: A Representative HPLC-UV Protocol

Below is a detailed, step-by-step methodology for the simultaneous determination of amoxicillin and clavulanic acid in a powdered oral suspension, a common pharmaceutical formulation.

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The Gold Standard for a Fickle Molecule: A Comparative Guide to Clavulanic Acid Quantification by Isotopic Dilution LC-MS/MS

For researchers, clinical pharmacologists, and drug development professionals, the accurate quantification of clavulanic acid presents a persistent analytical challenge. As a potent β-lactamase inhibitor, its combination with β-lactam antibiotics is a cornerstone of modern infectious disease therapy. However, its inherent chemical instability—a feature central to its mechanism of action—makes it notoriously difficult to measure with the high degree of accuracy and precision required for pharmacokinetic studies and quality control.

This guide provides an in-depth comparison of analytical strategies for clavulanic acid quantification, focusing on the superior performance of liquid chromatography-tandem mass spectrometry (LC-MS/MS) coupled with stable isotope dilution (SID). We will explore the causality behind key experimental choices, from sample stabilization to the selection of an internal standard, and provide supporting data to demonstrate why isotopic dilution is the gold standard for this fickle, yet vital, molecule.

The Analytical Imperative: Why Clavulanic Acid Quantification is a Challenge

Clavulanic acid's structure, featuring a strained β-lactam ring, is key to its ability to irreversibly inactivate β-lactamase enzymes. Unfortunately, this same structural feature makes it highly susceptible to hydrolysis. The β-lactam ring can be readily attacked by nucleophiles, leading to ring-opening and loss of activity. This degradation is highly dependent on pH, temperature, and the composition of the biological matrix.[1]

Key stability challenges include:

• pH Sensitivity: Optimal stability is found in slightly acidic conditions (around pH 6.0). More acidic or alkaline environments rapidly accelerate degradation.[1]

• Temperature Sensitivity: Clavulanic acid degrades quickly at room temperature and above.[2] Even at refrigerated (2-8°C) and frozen (-20°C) temperatures, significant degradation can occur within days to a week, making long-term storage of clinical samples problematic.[1]

• Matrix-Induced Degradation: Enzymes and other components within biological matrices like plasma can contribute to its degradation.

These stability issues necessitate analytical methods that are not only sensitive and specific but also rapid and robust enough to minimize degradation during sample preparation and analysis. While methods like HPLC-UV exist, they often lack the sensitivity for pharmacokinetic studies and are susceptible to interferences. LC-MS/MS has emerged as the preferred platform for its superior sensitivity and selectivity.[2] However, the choice of internal standard is paramount to achieving true accuracy and precision.

The Principle of Isotopic Dilution: Beyond Structural Analogs

To compensate for analyte loss during sample preparation and for variability in instrument response (such as ion suppression in the MS source), an internal standard (IS) is added to every sample, calibrator, and quality control sample. The quantification is then based on the ratio of the analyte's signal to the IS's signal.

Two main types of internal standards are used in LC-MS/MS:

• Structural Analogs: These are molecules with similar chemical structures and properties to the analyte. For clavulanic acid, compounds like tazobactam or sulbactam, which are also β-lactamase inhibitors, are often used.[1][3]

• Stable Isotope-Labeled (SIL) Internal Standards: These are molecules of the analyte itself where one or more atoms have been replaced with their heavier, non-radioactive stable isotopes (e.g., Deuterium (²H or D), Carbon-13 (¹³C), Nitrogen-15 (¹⁵N)). A commercially available example is Clavulanic Acid-d4.[4]

While structural analogs can correct for some variability, they are not a perfect match. They will have slightly different retention times, extraction recoveries, and, most importantly, different ionization efficiencies in the mass spectrometer's source. This is where isotopic dilution demonstrates its fundamental advantage. A SIL-IS is, for all practical purposes, chemically and physically identical to the analyte. It co-elutes precisely with the analyte and experiences the exact same degree of extraction loss and ion suppression or enhancement, providing a near-perfect correction.

Performance Comparison: Isotopic Dilution vs. Structural Analog

One study that attempted to use a SIL internal standard (clavulanic acid methyl ester ¹³C D₃) reported issues with its stability and response, ultimately choosing the structural analog tazobactam.[1] Conversely, another successful study quantified clavulanic acid alongside amoxicillin using Amoxicillin-d4 as the SIL-IS for amoxicillin, demonstrating the robustness of the isotopic dilution approach within the same analytical batch.[5][6]

The following table summarizes typical performance characteristics from validated LC-MS/MS methods. "Method A" represents a typical approach using a structural analog IS, while "Method B" represents the performance seen in a method employing a SIL-IS for a co-administered analyte.

Parameter	Method A (Structural Analog IS)[1][2][3]	Method B (Isotopic Dilution Principle)[5][6]	Justification for Superiority of Isotopic Dilution
Internal Standard	Tazobactam, Sulbactam, or other	Amoxicillin-d4 (for co-analyte)	SIL-IS has virtually identical physicochemical properties to the analyte, providing superior correction.
Linearity (ng/mL)	20 - 10,000	30 - 2,500	Both methods can achieve excellent linearity.
LLOQ (ng/mL)	20 - 25	30	Both methods provide adequate sensitivity for clinical studies.
Accuracy (% Bias)	-4.4% to +8.7%	Within ±15%	Isotopic dilution more reliably corrects for matrix effects, leading to potentially higher accuracy across diverse patient samples.
Precision (% CV)	≤ 10.7%	< 15.0%	By perfectly tracking the analyte, a SIL-IS minimizes variability introduced during sample handling and analysis, resulting in higher precision.
Matrix Effect	Monitored, often minimal	Assessed and corrected	A SIL-IS is the most effective tool to correct for unpredictable ion suppression or enhancement from complex biological matrices.[7]
Extraction Recovery	58% - 95%	Assessed	A SIL-IS co-extracts identically to the analyte, ensuring that the calculated ratio accurately reflects the initial concentration, regardless of absolute recovery.

Experimental Protocols

Achieving reliable results for clavulanic acid requires meticulous attention to detail, particularly during sample handling and preparation.

Protocol 1: Sample Stabilization and Preparation

This protocol is designed to minimize ex vivo degradation of clavulanic acid in plasma samples from the moment of collection to analysis.

Rationale: The use of an acidic stabilizer and maintaining low temperatures throughout the process are critical to inhibit the hydrolysis of the β-lactam ring.[1][8] Protein precipitation with a cold organic solvent is a rapid and effective way to remove the bulk of matrix proteins and halt enzymatic degradation.

• Blood Collection: Collect whole blood in tubes containing an appropriate anticoagulant (e.g., K₂-EDTA).

• Plasma Separation: Immediately place blood tubes on ice. Within 30 minutes of collection, centrifuge at ~1500 x g for 10 minutes at 4°C.

• Stabilization: Immediately transfer the separated plasma to a fresh tube containing a stabilizer solution, such as 50% aqueous acetic acid, at a pre-determined ratio (e.g., 20 µL stabilizer for every 500 µL plasma).[8] Vortex gently.

• Storage: Immediately freeze the stabilized plasma samples at -70°C or colder until analysis.

• Protein Precipitation:

  • Thaw plasma samples in an ice-water bath.

  • In a clean polypropylene tube, add 100 µL of the plasma sample.

  • Add the SIL internal standard (e.g., a working solution of Clavulanic Acid-d4).

  • Add 300-400 µL of ice-cold acetonitrile.

  • Vortex vigorously for 1 minute to ensure complete protein precipitation.

• Centrifugation: Centrifuge the samples at high speed (e.g., 14,000 x g) for 5-10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a new tube or a 96-well plate for analysis. Avoid disturbing the protein pellet.

• Analysis: Inject the supernatant directly into the LC-MS/MS system.

Protocol 2: LC-MS/MS Instrumental Parameters

Rationale: Reversed-phase chromatography with a gradient elution is used to separate clavulanic acid from endogenous matrix components. Negative mode electrospray ionization (ESI) is optimal for clavulanic acid, which readily forms a deprotonated molecule [M-H]⁻.[2] Multiple Reaction Monitoring (MRM) provides high selectivity and sensitivity by monitoring a specific precursor-to-product ion transition.

• LC System: UPLC/HPLC system capable of binary gradient elution.

• Column: C18 reversed-phase column (e.g., Poroshell 120 EC-C18, 2.7 µm, 4.6 × 100 mm).[2]

• Mobile Phase A: 0.1% Formic Acid or 0.2% Acetic Acid in Water.

• Mobile Phase B: Acetonitrile or Methanol.

• Flow Rate: 0.5 mL/min.

• Gradient: A typical gradient might start at 5% B, ramp to 95% B, and then re-equilibrate.

• MS System: Triple quadrupole mass spectrometer.

• Ion Source: Electrospray Ionization (ESI), Negative Mode.

• MRM Transitions:

  • Clavulanic Acid: m/z 198.0 → 136.0[3]

  • Clavulanic Acid-d4 (IS): m/z 202.0 → 140.0 (Predicted, based on a +4 Da shift)

Conclusion and Recommendation

The inherent instability of clavulanic acid demands an analytical method that is not only sensitive but exceptionally precise and accurate. While various methods can quantify this molecule, LC-MS/MS with stable isotope dilution stands as the unequivocal gold standard. The use of a stable isotope-labeled internal standard, such as Clavulanic Acid-d4, is the only technique that can truly compensate for the analytical variability introduced by the complex biological matrix and the molecule's own lability.

For any study where definitive, high-confidence quantitative data is required—from pivotal pharmacokinetic trials to routine therapeutic drug monitoring—the investment in and implementation of a validated LC-MS/MS method with stable isotope dilution is not just recommended; it is essential for ensuring data integrity and making sound scientific and clinical decisions.

References

• Lee, D., et al. (2022). Development and Validation of Bioanalytical LC–MS/MS Method for Pharmacokinetic Assessment of Amoxicillin and Clavulanate in Human Plasma. MDPI. Available at: [Link]

• Gao, L., et al. (2024). SIL-IS LC-ESI-MS/MS method for simultaneous quick detection of amoxicillin and clavulanic acid in human plasma: Development, validation and its application to a pharmacokinetics study. PubMed. Available at: [Link]

• CORE. (2020). Measurement of antibiotics using LC-MS/MS. CORE. Available at: [Link]

• Semantic Scholar. (2024). SIL-IS LC-ESI-MS/MS method for simultaneous quick detection of amoxicillin and clavulanic acid in human plasma: Development, validation and its application to a pharmacokinetics study. Semantic Scholar. Available at: [Link]

• Virtual Health Library. (2019). Simultaneous determination of amoxicillin and clavulanic acid by LC-MS/MS in human plasma and its application to a bioequivalence study. BVS. Available at: [Link]

• Semantic Scholar. (2017). Validated LC-MS/MS Method for the Concomitant Determination of Amoxicillin and Clavulanic Acid from Human Plasma. Semantic Scholar. Available at: [Link]

• Kovalcikova, P., et al. (2020). Mass spectrometric identification and quantification of the antibiotic clavulanic acid in broiler chicken plasma and meat. PMC - NIH. Available at: [Link]

• Becker, G. (n.d.). Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Allied Academies. Available at: [Link]

• IOSR Journal. (n.d.). Development and Validation of Clavulanic Acid by Negative Ion Mode in Human Plasma Using Lcms/Ms. IOSR Journal of Pharmacy and Biological Sciences. Available at: [Link]

• Zenodo. (2015). Analysis of Amoxicillin and Clavulanic Acid by UPLC-MS/MS in Human Plasma for Pharmacokinetic Application. Zenodo. Available at: [Link]

• George, S., et al. (2018). Enhancement and Suppression of Ionization in Drug Analysis Using HPLC-MS/MS in Support of Therapeutic Drug Monitoring. Therapeutic Drug Monitoring. Available at: [Link]

• PubMed. (2018). Quantification of piperacillin, tazobactam, cefepime, meropenem, ciprofloxacin and linezolid in serum using an isotope dilution UHPLC-MS/MS method with semi-automated sample preparation. PubMed. Available at: [Link]

• Kalp, M., et al. (2011). Different intermediate populations formed by tazobactam, sulbactam, and clavulanate reacting with SHV-1 β-lactamases: Raman crystallographic evidence. NIH. Available at: [Link]

• Iranian Journal of Analytical Chemistry. (2017). Quantitative Determination of Clavulanic Acid in Human Plasma by Liquid Chromatography–Tandem Mass Spectrometry and its Application to Pharmacokinetics Study. Iranian Journal of Analytical Chemistry. Available at: [Link]

• PubMed. (2020). Simultaneous determination of clavulanic acid and tazobactam in bovine milk by HPLC. PubMed. Available at: [Link]

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A Senior Scientist's Guide to Derivatization Reagents for the HPLC-UV Analysis of Clavulanic Acid

Introduction: The Analytical Challenge of Clavulanic Acid

Clavulanic acid is a potent β-lactamase inhibitor, a crucial component in combination antibiotic therapies like amoxicillin-clavulanate, which salvages the efficacy of β-lactam antibiotics against resistant bacteria. Despite its therapeutic significance, the quantitative analysis of clavulanic acid presents a distinct challenge. Its molecular structure lacks a significant chromophore, rendering it nearly transparent to ultraviolet (UV) detection at wavelengths typically used in High-Performance Liquid Chromatography (HPLC), where analytes of interest are abundant.

To overcome this, a chemical derivatization step is employed pre-column. This process involves reacting the clavulanic acid molecule with a specific reagent to form a new, stable compound—a derivative—that exhibits strong UV absorbance. This guide provides a comparative analysis of the most common derivatization reagents, offering the technical insights and experimental data necessary for researchers, quality control analysts, and drug development professionals to select and implement the optimal method for their specific needs. We will delve into the mechanisms, protocols, and performance characteristics of leading reagents, grounded in established pharmacopeial methods and peer-reviewed literature.

The Imperative of Derivatization: From Invisibility to Quantitation

The core principle of this analytical approach is to attach a "UV tag" to the clavulanic acid molecule. The ideal derivatization reaction should be rapid, quantitative, and produce a single, stable derivative with a high molar absorptivity at a wavelength free from matrix interference.

The following sections compare two of the most prevalent reagents: Imidazole and 1,2,4-Triazole .

Imidazole: The Pharmacopeial Standard

Imidazole is the most widely recognized and utilized derivatizing agent for clavulanic acid, referenced in numerous pharmacopeias, including the United States Pharmacopeia (USP). Its reaction with clavulanic acid is robust and well-characterized.

Mechanism of Action

The derivatization process involves a nucleophilic attack by the imidazole molecule on the strained β-lactam ring of clavulanic acid. This reaction opens the ring and results in the formation of a stable, conjugated system that strongly absorbs UV radiation. The resulting chromophore, clavulanate-imidazole, has a maximum absorbance (λmax) around 311-313 nm, a region with significantly less interference from common excipients and co-formulated drugs like amoxicillin.[1][2]

Caption: Reaction mechanism of clavulanic acid with imidazole.

Experimental Protocol: USP-Harmonized Method

The following protocol is a representative example based on common industry and pharmacopeial practices.

Reagent Preparation (Imidazole Reagent):

• Dissolve 8.25 g of imidazole in 24 mL of distilled water.

• Adjust the pH of the solution to 6.8 using hydrochloric acid (e.g., 25% v/v).

• Bring the final volume to 40 mL with distilled water. This solution should be stored under appropriate conditions and used within its validated stability period.

Derivatization Procedure:

• Pipette 300 µL of the sample solution (containing clavulanic acid) into a suitable reaction vial.

• Add 100 µL of the imidazole reagent.

• Vortex the mixture thoroughly.

• Place the vial in a heating block or water bath set to 30°C for 30 minutes to ensure complete reaction.[1]

• After incubation, the sample is ready for immediate injection into the HPLC system.

Causality Insight: The pH of the imidazole reagent is critical. A pH of 6.8 provides a favorable environment for the nucleophilic attack while minimizing the base-catalyzed degradation of clavulanic acid itself, which is notoriously unstable in aqueous solutions.[3] The 30°C incubation provides the necessary activation energy for the reaction to proceed to completion in a reasonable timeframe without promoting thermal degradation of the analyte or the resulting derivative.

Chromatographic Conditions

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: A common mobile phase is a phosphate buffer (e.g., 50 mM KH2PO4, pH adjusted to 3.2) mixed with methanol.[1] A gradient elution can be employed to improve peak shape and resolution.

• Flow Rate: Typically 1.0 - 1.5 mL/min.

• Detection Wavelength: 311 nm.[1][2]

• Column Temperature: 30°C.

Performance Characteristics

• Pros: Highly specific, robust, and widely accepted by regulatory bodies. The resulting derivative is well-separated from amoxicillin and its degradants.

• Cons: The clavulanate-imidazole derivative itself has limited stability in aqueous solution.[4][5][6] Analysis should be performed promptly after derivatization. Studies have shown that the complex can degrade, especially at room temperature, potentially leading to underestimation of the clavulanic acid content if samples are left in the autosampler for extended periods.[3][7]

1,2,4-Triazole: An Alternative Reagent

1,2,4-Triazole is another heterocyclic amine that functions as an effective derivatizing agent for clavulanic acid, operating under a similar mechanistic principle to imidazole. While less common than imidazole in official monographs, it presents a viable alternative with specific advantages.

Mechanism of Action

Similar to imidazole, the reaction involves the nucleophilic opening of the β-lactam ring by a nitrogen atom in the 1,2,4-triazole ring. This forms a stable, conjugated derivative that can be quantified by UV detection. The resulting chromophore has a λmax that is also in the range of 310-325 nm, shifting it away from potential interferences.

Caption: Reaction mechanism of clavulanic acid with 1,2,4-triazole.

Experimental Protocol

The protocol for 1,2,4-triazole is analogous to the imidazole method, though reaction conditions may be optimized differently depending on the specific application.

Reagent Preparation (1,2,4-Triazole Reagent):

• Prepare an aqueous solution of 1,2,4-triazole (e.g., 1.0 M).

• Adjust the pH to a neutral or slightly basic range (e.g., pH 7.0-7.5) using a suitable buffer or acid/base.

Derivatization Procedure:

• Mix the sample solution with the 1,2,4-triazole reagent in a defined ratio (e.g., 3:1 v/v).

• Vortex the mixture.

• Incubate at a controlled temperature (e.g., 30-40°C) for a predetermined time (e.g., 20-30 minutes) to ensure the reaction goes to completion.

• Inject the resulting solution into the HPLC system.

Trustworthiness Insight: For any derivatization protocol, a self-validating system is crucial. This involves running a "reaction blank" (reagent without analyte) to ensure no interfering peaks are generated by the reagent itself. Furthermore, a "control standard" of known clavulanic acid concentration must be derivatized and analyzed alongside the samples to verify reaction completion and system suitability.

Chromatographic Conditions

The chromatographic conditions are generally similar to those used for the imidazole derivative, utilizing a C18 column and a buffered mobile phase. The detection wavelength would be optimized to the specific λmax of the clavulanate-1,2,4-triazole derivative.

Performance Characteristics

• Pros: Can offer different selectivity compared to imidazole, which may be advantageous in complex matrices with unique interfering compounds. Some studies suggest the potential for forming a more stable derivative, though this requires rigorous validation.

• Cons: Not as widely documented or accepted in pharmacopeial methods, which may require more extensive validation work for use in a regulated environment. The availability and purity of the reagent should also be carefully controlled.

Comparative Data Summary

The following table summarizes the key performance attributes of the two reagents based on available literature and established methods.

Parameter	Imidazole	1,2,4-Triazole
Regulatory Acceptance	High (USP, EP referenced)	Lower (Requires full validation)
Typical λmax	~311 nm	~310-325 nm
Reaction Conditions	30°C, 30 min, pH 6.8	Similar (e.g., 30-40°C, 20-30 min)
Derivative Stability	Limited, requires prompt analysis	Potentially higher, but requires specific validation
Selectivity	Excellent, well-characterized	Good, may offer advantages for specific matrices
Primary Use Case	QC labs, routine analysis, pharmacopeial testing	R&D, complex matrix analysis, method development

Overall Experimental Workflow

The general workflow for analyzing clavulanic acid using pre-column derivatization is a multi-step process requiring careful control at each stage.

Caption: General workflow for HPLC-UV analysis of clavulanic acid.

Conclusion and Recommendations

The choice between imidazole and 1,2,4-triazole for the derivatization of clavulanic acid depends heavily on the analytical objective.

For Quality Control (QC) and routine testing in a regulated environment, imidazole is the unequivocal choice. Its status as a pharmacopeial standard streamlines method validation and ensures regulatory compliance. The potential instability of the derivative is a known factor that is easily managed through proper sequence design and by minimizing the time between derivatization and injection.

For Research and Development (R&D) or when analyzing particularly complex matrices (e.g., fermentation broths, biological fluids), 1,2,4-triazole may warrant investigation. It could provide an alternative selectivity that resolves co-eluting peaks not separable with the standard imidazole method. However, its adoption requires a complete method development and validation package, including a thorough assessment of derivative stability, reaction kinetics, and robustness.

Ultimately, both reagents are effective tools. The key to successful analysis lies not just in the choice of reagent, but in the rigorous control of the entire analytical process—from reagent preparation and reaction conditions to the timing of the chromatographic analysis.

References

• Gómez-Ríos, D. G., et al. (2019). Data of Clavulanic Acid and Clavulanate-Imidazole Stability at Low Temperatures. Data in Brief, 23, 103775. Available at: [Link]

• Ramirez-Malule, H., et al. (2016). An improved HPLC-DAD method for clavulanic acid quantification in fermentation broths of Streptomyces clavigerus. Journal of Pharmaceutical and Biomedical Analysis, 120, 241-247. Available at: [Link]

• Foulstone, M. & Reading, C. (1982). Assay of amoxicillin and clavulanic acid, the components of Augmentin, in biological fluids with high-performance liquid chromatography. Antimicrobial Agents and Chemotherapy, 22(5), 753-762. Available at: [Link]

• Gómez-Ríos, D. G., et al. (2019). Degradation Kinetics of Clavulanic Acid in Fermentation Broths at Low Temperatures. Antibiotics, 8(1), 6. Available at: [Link]

• United States Pharmacopeia (USP). Official Monograph for Amoxicillin and Clavulanate Potassium for Oral Suspension. USP-NF. (Note: Direct deep links to specific USP monographs are not publicly available; access requires a subscription.)

• Waters Corporation. (n.d.). ACQUITY UPLC Assay of Amoxicillin and Potassium Clavulanate from an Oral Suspension. Available at: [Link]

• Tippa, D. & Singh, N. (2010). Development and Validation of Stability Indicating HPLC Method for Simultaneous Estimation of Amoxicillin and Clavulanic Acid in Injection. American Journal of Analytical Chemistry, 1, 95-101. Available at: [Link]

• Al-Rawi, M. S., et al. (2022). Synthesis of New 1,2,4-Triazole Derivatives with Expected Biological Activities. Chemical Methodologies, 6(1), 59-66. Available at: [Link]

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• 4. researchgate.net [researchgate.net]
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• 7. An improved HPLC-DAD method for clavulanic acid quantification in fermentation broths of Streptomyces clavuligerus - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Validating 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3 for Regulatory Submissions

This guide provides a comprehensive framework for the validation of 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3, a deuterated stable isotope-labeled internal standard (SIL-IS), intended for use in regulated bioanalytical studies. Adherence to these principles is critical for ensuring data integrity and acceptance by regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[1][2] The principles and protocols outlined herein are grounded in the International Council for Harmonisation (ICH) M10 Bioanalytical Method Validation guideline, which provides a harmonized framework for ensuring the quality and consistency of bioanalytical data.[3][4][5][6]

While the specific compound 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3 is noted as a deuterium-labeled version of its parent molecule[7][8][9][10], this guide will use it as an exemplar for the rigorous validation process required for any novel SIL-IS. The objective is to demonstrate that the SIL-IS is fit for its intended purpose: to reliably and accurately correct for variability during the quantification of its non-labeled analogue in biological matrices.[2][4][11]

The Imperative for a Validated Internal Standard

In liquid chromatography-mass spectrometry (LC-MS) based bioanalysis, variability is inherent.[12] Factors such as inconsistent sample extraction recovery, subtle differences in injection volume, and matrix effects—where components of a biological sample like plasma suppress or enhance analyte ionization—can compromise data accuracy.[2][13] A SIL-IS is considered the "gold standard" because it is chemically and physically almost identical to the analyte.[1][14] It co-elutes chromatographically and experiences nearly identical ionization and extraction behavior, thereby providing the most effective normalization and ensuring the reliability of pharmacokinetic and toxicokinetic data submitted to regulators.[13][15]

Regulatory agencies strongly recommend the use of a SIL-IS.[11] The EMA, for instance, has noted that over 90% of bioanalytical submissions incorporate them.[1][13] Failure to use an appropriate IS can lead to unreliable data and regulatory rejection.[13]

Foundational Step: Characterization and Qualification of the Reference Standard

Before a SIL-IS can be used in a validated bioanalytical method, the standard itself must be rigorously characterized to confirm its identity, purity, and stability. This process establishes the integrity of the material, a prerequisite for all subsequent validation work.[16][17]

2.1. Identity Confirmation The first step is to unequivocally confirm the chemical structure of the synthesized 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3. A combination of orthogonal analytical techniques is required for this purpose.

• High-Resolution Mass Spectrometry (HRMS): Provides an accurate mass measurement, which can confirm the elemental composition of the molecule and verify the incorporation of the three deuterium atoms.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to elucidate the overall chemical structure. Critically, NMR can also confirm the specific positions of the deuterium labels and assess the potential for any undesirable isotopic scrambling.[18][19]

2.2. Chemical and Isotopic Purity Assessment Purity is a multi-faceted parameter for a SIL-IS, encompassing both chemical and isotopic purity.

• Chemical Purity: Assessed using techniques like HPLC-UV or LC-MS to detect and quantify any organic impurities. A high chemical purity (typically >98%) is essential.

• Isotopic Purity (or Isotopic Enrichment): This is a critical parameter that defines the percentage of the SIL-IS that is fully deuterated (d3).[20] It also quantifies the presence of lesser-labeled species (d0, d1, d2). High isotopic enrichment (≥98%) is recommended to minimize signal interference.[21] HRMS is the primary tool for this assessment, allowing for the quantification of the relative abundance of each isotopologue.[18][22]

Protocol 1: Qualification of 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3 Reference Standard

Objective: To confirm the identity and assess the chemical and isotopic purity of the SIL-IS.

Methodology:

• Identity Confirmation (NMR):

  • Accurately weigh and dissolve the standard in a suitable deuterated solvent (e.g., DMSO-d6).

  • Acquire ¹H and ¹³C NMR spectra.

  • Analyze the spectra to confirm the expected chemical shifts, coupling constants, and integrations, verifying the core structure and the location of the deuterium labels.

• Identity Confirmation (HRMS):

  • Prepare a dilute solution of the standard in an appropriate solvent.

  • Infuse the solution directly into a high-resolution mass spectrometer (e.g., Orbitrap or TOF).

  • Acquire a full scan mass spectrum and compare the measured accurate mass with the theoretical exact mass of the d3 compound. The mass error should be within 5 ppm.

• Chemical Purity (HPLC-UV):

  • Develop a gradient HPLC-UV method capable of separating the main compound from potential impurities.

  • Analyze the standard and calculate the area percent of the main peak to determine chemical purity.

• Isotopic Purity (HRMS):

  • Using the HRMS data from step 2, extract the ion chromatograms for the d0, d1, d2, and d3 species.

  • Integrate the peak areas for each isotopologue.

  • Calculate the isotopic purity using the formula:

    • % Isotopic Purity = [Area(d3) / (Area(d0) + Area(d1) + Area(d2) + Area(d3))] x 100

Comparative Analysis: Justifying the Choice of a Deuterated SIL-IS

For regulatory submissions, it is often necessary to justify the choice of internal standard.[2] A comparison with viable alternatives clearly demonstrates the superiority of the selected approach.

Internal Standard Type	Advantages	Disadvantages	Regulatory Standing
Deuterated SIL-IS (d3)	Co-elutes with analyte, providing optimal correction for matrix effects and extraction variability.[13][15] Chemically identical behavior.	Potential for isotopic exchange if labels are in labile positions.[23][24] Higher synthesis cost.	Gold Standard. Strongly recommended by FDA and EMA.[1][11]
¹³C or ¹⁵N SIL-IS	Labels are not subject to chemical exchange, providing maximum stability.[25]	Highest synthesis cost.	Considered equivalent or superior to deuterated standards. Excellent regulatory acceptance.
Structural Analogue (Non-Isotopic)	Lower cost and more readily available.	Different chromatographic retention and ionization efficiency. May not adequately correct for matrix effects.[13]	Acceptable only when a SIL-IS is not available. Requires extensive justification and more rigorous validation.[13]

The selection of 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3 is justified by its ability to mimic the analyte's behavior throughout the entire analytical process, which is a key requirement for a robust and reliable bioanalytical method.[2]

Bioanalytical Method Validation: The Core Workflow

Once the SIL-IS is qualified, it is incorporated into the bioanalytical method, which must then undergo full validation according to ICH M10 guidelines.[6][26] This process demonstrates that the method is accurate, precise, and reliable for its intended purpose.[4][6]

Bioanalytical Method Validation Workflow

Protocol 2: Matrix Effect Assessment

Objective: To evaluate the effect of the biological matrix on the ionization of the analyte and the SIL-IS, as required by ICH M10.[1][3]

Methodology:

• Source Blanks: Obtain at least six different sources (individual lots) of the blank biological matrix (e.g., human plasma).

• Prepare Sample Sets:

  • Set A (Neat Solution): Prepare standards of the analyte and SIL-IS at low and high concentrations in the final reconstitution solvent.

  • Set B (Post-Extraction Spike): Process blank matrix from each of the six sources through the entire extraction procedure. Spike the final extracts with the analyte and SIL-IS to the same concentrations as in Set A.

• Analysis: Analyze both sets of samples via LC-MS/MS.

• Calculation:

  • Calculate the Matrix Factor (MF) for each lot at each concentration for both the analyte and the SIL-IS:

    • MF = (Peak Response in Set B) / (Peak Response in Set A)

  • Calculate the IS-Normalized Matrix Factor:

    • IS-Normalized MF = MF(Analyte) / MF(SIL-IS)

• Acceptance Criteria (per ICH M10): The coefficient of variation (%CV) of the IS-Normalized Matrix Factor across the six lots should not be greater than 15%. This demonstrates that the SIL-IS effectively compensates for any matrix-induced ion suppression or enhancement.

Addressing Potential Pitfalls with Deuterated Standards

While superior, deuterated standards are not without potential issues that must be understood and mitigated.

5.1. Isotopic Exchange (Back-Exchange) A critical concern is the stability of the deuterium labels.[25] If the deuterium atoms are placed on chemically labile positions (e.g., on heteroatoms like O or N, or alpha to a carbonyl), they can exchange with protons from the solvent or matrix.[23][25] This can lead to two major problems:

• Underestimation of the IS: The signal for the d3 standard decreases, leading to an artificially high calculated analyte concentration.[23]

• Overestimation of the Analyte: The back-exchanged IS (now d2, d1, or d0) can contribute to the analyte's signal, causing a false positive.[23]

Mitigation Strategy: During synthesis, deuterium labels for 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3 must be placed on stable, non-exchangeable positions, such as aliphatic or aromatic carbons not prone to enolization.[23][25] Stability experiments during method validation must confirm the absence of back-exchange under all analytical conditions (e.g., sample processing pH, mobile phase composition, autosampler temperature).[23]

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Safety & Regulatory Compliance

Navigating the Disposal of 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3: A Senior Application Scientist's Guide

As researchers and scientists at the forefront of drug development, our commitment to safety extends beyond the bench to the responsible management of chemical waste. This guide provides a comprehensive, step-by-step framework for the proper disposal of 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3, ensuring the safety of laboratory personnel and the protection of our environment. While this compound is supplied as a non-hazardous chemical for shipping purposes, its constituent functional groups necessitate a cautious and informed approach to its disposal[1].

Understanding the Compound: A Structural Hazard Assessment

A thorough understanding of a compound's chemical structure is the foundation of a robust disposal plan. The molecule 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3 is a deuterated analog of 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole[2]. Its potential hazards are derived from three key structural features: the imidazole ring, the α,β-unsaturated carbonyl system, and the deuterium labeling.

• Imidazole Moiety: Imidazole and its derivatives are known to be corrosive and can cause severe skin burns and eye damage[3][4]. Some imidazoles are also classified as harmful if swallowed and may have reproductive toxicity[3]. Therefore, any waste containing this compound should be handled with appropriate personal protective equipment (PPE) and segregated as corrosive and potentially toxic waste[5].

• α,β-Unsaturated Carbonyl System: This conjugated system is chemically reactive and susceptible to nucleophilic attack[6][7]. This reactivity is a cornerstone of its utility in synthesis but also a key consideration for its disposal. Certain α,β-unsaturated carbonyl compounds have been shown to be mutagenic, and they can react with biological macromolecules[8][9]. This reactivity warrants its classification as a reactive hazardous waste.

• Deuterium Labeling: The presence of deuterium isotopes does not in itself confer significant hazard. Deuterium is a naturally occurring, stable isotope of hydrogen with a low environmental impact[10]. However, the disposal of deuterated compounds, particularly when mixed with other chemicals, often requires segregation and management by a certified hazardous materials disposal company to avoid unforeseen reactions or complications in the waste treatment process[11].

Table 1: Hazard Profile of 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3 based on Structural Analogs

Structural Feature	Potential Hazards	Primary Disposal Consideration
Imidazole Ring	Corrosive, Potential for severe skin/eye damage, Potential reproductive toxicity[3][4]	Segregate as corrosive and toxic chemical waste.
α,β-Unsaturated Carbonyl	Reactive, Potential mutagenicity[8][9]	Segregate as reactive hazardous waste.
Deuterium Labeling	Low intrinsic hazard, potential for unknown reactions in mixed waste streams[10][11]	Segregate from non-deuterated waste streams.

Step-by-Step Disposal Protocol

The following protocol outlines the essential steps for the safe disposal of 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3, from initial waste generation to final collection.

1. Waste Segregation at the Source:

Proper segregation is the most critical step in laboratory waste management[12][13]. Immediately upon generation, all waste containing 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3 must be collected separately.

• Solid Waste: Collect unused or expired pure compounds, as well as contaminated items such as weighing paper, gloves, and pipette tips, in a designated, compatible, and clearly labeled solid waste container.

• Liquid Waste: Solutions containing the compound should be collected in a separate, leak-proof liquid waste container. Do not mix this waste with other solvent streams unless their compatibility has been verified.

2. Container Selection and Labeling:

The choice of waste container is crucial to prevent leaks and reactions.

• Use containers made of materials compatible with corrosive and reactive chemicals, such as high-density polyethylene (HDPE) or glass.

• All waste containers must be clearly and accurately labeled with the words "Hazardous Waste" and the full chemical name: "1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3"[14]. Include the primary hazard characteristics: "Corrosive," "Reactive," and "Toxic."

• Keep containers securely closed when not in use[15].

3. Waste Accumulation and Storage:

Designate a specific satellite accumulation area within the laboratory for the temporary storage of this waste.

• Store waste containers in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents, acids, and bases[5].

• Ensure secondary containment is in place to capture any potential leaks or spills[16].

4. Final Disposal Request:

Once the waste container is full or is no longer being used, arrange for its disposal through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company[17]. Provide a detailed description of the waste, including its chemical composition and known hazards.

Figure 1: Disposal workflow for 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3.

Emergency Procedures: Spill and Decontamination

In the event of a spill, prompt and appropriate action is essential to mitigate exposure and environmental contamination.

• Minor Spill (in a chemical fume hood):

  • Alert colleagues in the immediate area.

  • Wearing appropriate PPE (lab coat, safety goggles, and chemical-resistant gloves), contain the spill with an absorbent material suitable for chemical spills.

  • Carefully collect the absorbent material and place it in the designated solid hazardous waste container.

  • Decontaminate the area with a suitable laboratory detergent and then wipe with 70% ethanol.

  • Wash hands thoroughly after the cleanup.

• Major Spill (outside a chemical fume hood):

  • Evacuate the area immediately.

  • Alert others and activate the emergency alarm if necessary.

  • Contact your institution's EHS or emergency response team.

  • Provide them with as much information as possible about the spilled substance.

Conclusion: A Culture of Safety

The responsible disposal of laboratory waste is a cornerstone of scientific integrity and a shared responsibility. By adhering to these guidelines for 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3, we can ensure a safe working environment and minimize our environmental footprint. Always consult your institution's specific waste management policies and the relevant Safety Data Sheets for any chemicals you are working with.

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A Senior Application Scientist's Guide to Handling 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3

Welcome to your essential guide for the safe handling, use, and disposal of 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3. As a deuterated covalent inhibitor, this compound is a powerful tool in drug discovery and chemical biology, but its inherent reactivity demands the utmost respect and adherence to rigorous safety protocols. This document provides the procedural guidance necessary to ensure your safety and the integrity of your research.

Hazard Assessment: Understanding the Reactivity

The primary hazard of this molecule lies in its chemical structure, specifically the α,β-unsaturated carbonyl system . This functional group is a Michael acceptor, making the compound an electrophile that can react covalently with biological nucleophiles, such as the cysteine residues in proteins.[1][2] While this reactivity is the basis of its function as a covalent inhibitor, it also means the compound can indiscriminately modify proteins and other macromolecules upon exposure, posing a significant health risk.[3]

Given the lack of specific toxicological data for this novel compound, we must operate under the principle of precaution, treating it as a Particularly Hazardous Substance (PHS).[4] The hazards are analogous to those of acrylamide, a known neurotoxin and probable human carcinogen.[5][6] Exposure can occur through inhalation of aerosolized powder, dermal (skin) contact, or accidental ingestion.[3][7] The imidazole component is also classified as corrosive and can cause severe skin burns and eye damage.[8][9][10][11]

Personal Protective Equipment (PPE): Your First Line of Defense

Strict adherence to PPE is non-negotiable. The goal is to create a complete barrier between you and the chemical.[12][13]

PPE Category	Specification	Rationale
Hand Protection	Double-gloving with nitrile gloves (minimum 4 mil thickness).[14]	Provides a robust barrier against dermal absorption, which is a primary exposure route.[3] The outer glove should be removed and disposed of immediately upon suspected contact. Change gloves regularly (e.g., every two hours).[3]
Eye & Face Protection	Chemical splash goggles are mandatory at all times.[15]	Protects against splashes and aerosols. Standard safety glasses are insufficient.[15]
Use a full-face shield over goggles when handling the neat powder or quantities greater than a few milligrams.[14][15]	Offers an additional layer of protection for the entire face from splashes or unexpected reactions.
Body Protection	Flame-resistant lab coat, fully buttoned, with tight-fitting cuffs.	Prevents skin contact on arms and torso. The lab coat should be removed before leaving the laboratory area.[16]
Footwear	Closed-toe, non-perforated shoes covering the entire foot.	Protects feet from spills.[17]

Engineering Controls: Containing the Hazard

Engineering controls are the primary method for minimizing exposure by containing the chemical at the source.[18][19]

• Chemical Fume Hood: All manipulations of the solid compound (weighing, aliquoting, preparing stock solutions) must be performed inside a certified chemical fume hood.[7][20] This is critical to prevent the inhalation of fine powders.[6] Keep the sash at the lowest possible height during operations.[21]

• Ventilated Enclosures: A ventilated balance enclosure can be used for weighing the compound to minimize air currents and prevent contamination.[4]

• Safety Equipment: Ensure the work area has immediate access to a functional safety shower and eyewash station.[19][22]

Safe Handling and Operational Workflow

A systematic approach to handling minimizes risk.

Preparation:

• Designate an Area: All work with this compound should occur in a designated area within a fume hood, clearly marked with hazard signs.[4]

• Surface Protection: Cover the work surface with disposable plastic-backed absorbent paper ("bench paper") to contain any spills and simplify decontamination.[7]

• Pre-label: Clearly label all vials and tubes before beginning the experiment.[23][24]

• Prepare Quench Solution: Have a freshly prepared quenching solution ready before you start. A solution of N-acetylcysteine or sodium thiosulfate in a suitable buffer can be used to neutralize the reactive electrophile.

Workflow for Handling Solid Compound:

• Don PPE: Put on all required PPE before entering the designated area.

• Tare Container: Inside the fume hood, tare a sealable container (e.g., a vial with a screw cap).

• Dispense Solid: Carefully dispense the solid compound into the tared container. Use anti-static spatulas and weighing paper to prevent dispersal of the powder. Avoid creating dust.[20]

• Seal and Weigh: Securely seal the container before removing it from the draft shield or hood to weigh it. This prevents contamination of the balance.[3]

• Prepare Stock Solution: Return the sealed container to the fume hood. Add the solvent to the solid slowly and gently to avoid splashing.

Spill and Decontamination Procedures

Accidents happen. Being prepared is critical.[25]

• Minor Spill (inside a fume hood):

  • Alert others in the lab.

  • Wearing appropriate PPE, cover the spill with an inert absorbent material.[26]

  • Gently apply a quenching solution (e.g., 5% sodium thiosulfate) to the absorbent material to deactivate the reactive compound.[26] Allow at least 30 minutes of contact time.[20]

  • Collect the absorbed material using a scoop or tongs and place it into a sealed, labeled hazardous waste container.[27]

  • Wipe the spill area with the quenching solution, followed by soap and water.[6]

  • Dispose of all cleanup materials as hazardous waste.[28]

• Major Spill or Spill Outside a Fume Hood:

  • Evacuate the immediate area.

  • Alert your supervisor and the institution's environmental health and safety (EHS) office immediately.[29]

  • Prevent others from entering the area.

  • Only trained emergency responders should handle large spills.[25]

Waste Disposal: A Critical Final Step

Due to its reactivity, this compound must be chemically deactivated (quenched) before disposal.[30] Never dispose of the active compound directly into a waste container.

Quenching Protocol:

• Dilute: In a fume hood, dilute the waste solution containing the compound with a compatible solvent to reduce its concentration.

• Neutralize: Slowly add a nucleophilic quenching agent. A solution of sodium thiosulfate or N-acetylcysteine at a concentration several-fold higher than the compound is effective.

• React: Stir the mixture at room temperature for a minimum of 2 hours to ensure complete deactivation.[31]

• Verify (Optional): For process validation, an analytical technique like LC-MS can be used to confirm the absence of the reactive starting material.

• Dispose: The neutralized waste can now be transferred to a clearly labeled hazardous waste container for organic waste. The label must accurately reflect the contents, including the deactivated compound and any solvents.[31][32]

Disposal of Contaminated Solids: All contaminated materials, including gloves, bench paper, pipette tips, and vials, must be collected in a dedicated, sealed hazardous waste bag or container and disposed of according to institutional guidelines.[28]

By adhering to these guidelines, you can harness the scientific potential of this reactive molecule while prioritizing the safety of yourself and your colleagues. Always consult your institution's specific Chemical Hygiene Plan and EHS office for additional guidance.[18][33]

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